Dimethyl acetylenedicarboxylate

• CAS: 762-42-5

Core Science & Biosynthesis

Dimethyl Acetylenedicarboxylate: A Comprehensive Technical Guide to Physical Properties and Hazards

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl acetylenedicarboxylate (B1228247) (DMAD) is a highly versatile and reactive organic compound with the chemical formula C₆H₆O₄. As a diester featuring a carbon-carbon triple bond conjugated with two ester groups, DMAD is a potent electrophile. This reactivity makes it a valuable reagent in a wide array of organic syntheses, most notably in cycloaddition reactions such as the Diels-Alder reaction and as a Michael acceptor. Its utility extends to the synthesis of complex heterocyclic compounds, pharmaceuticals, and advanced materials. This technical guide provides an in-depth overview of the physical properties and associated hazards of dimethyl acetylenedicarboxylate, offering critical information for its safe and effective handling in a laboratory setting.

Physical Properties

The physical characteristics of dimethyl acetylenedicarboxylate are well-documented, providing a clear profile of the substance under various conditions. These properties are crucial for its proper storage, handling, and use in experimental setups.

Summary of Physical Properties

The key physical properties of dimethyl acetylenedicarboxylate are summarized in the table below for easy reference.

Property	Value	Reference
Molecular Formula	C₆H₆O₄
Molar Mass	142.11 g/mol
Appearance	Colorless to yellow liquid
Density	1.156 g/mL at 25 °C
Melting Point	-18 °C
Boiling Point	95-98 °C at 19 mmHg
Flash Point	86 °C (closed cup)
Solubility	Soluble in most organic solvents; insoluble in water.
Refractive Index (n20/D)	1.447

Experimental Protocols for Physical Property Determination

The following are generalized experimental protocols for determining the key physical properties of liquid compounds like dimethyl acetylenedicarboxylate. These are based on standard laboratory procedures.

1.2.1. Determination of Melting Point (for low-melting substances)

• Principle: The melting point is the temperature at which a substance transitions from a solid to a liquid state. For substances with a melting point below room temperature, a cooling method is employed.

• Methodology:

  • A small sample of dimethyl acetylenedicarboxylate is placed in a capillary tube.

  • The capillary tube is attached to a thermometer.

  • The assembly is placed in a cooling bath (e.g., a mixture of ice and salt or a cryostat).

  • The temperature of the bath is slowly lowered.

  • The temperature at which the first crystals appear and the temperature at which the entire sample solidifies are recorded as the freezing range, which corresponds to the melting range.

1.2.2. Determination of Boiling Point at Reduced Pressure

• Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding pressure. For heat-sensitive compounds or those with high atmospheric boiling points, determination at reduced pressure is preferred to prevent decomposition.

• Methodology:

  • A small volume of dimethyl acetylenedicarboxylate is placed in a distillation flask with a boiling chip.

  • The flask is connected to a vacuum source and a manometer to monitor the pressure. A condenser and receiving flask are also attached.

  • The apparatus is evacuated to the desired pressure (e.g., 19 mmHg).

  • The flask is gently heated in a heating mantle or oil bath.

  • The temperature at which the liquid boils and a steady stream of condensate is observed is recorded as the boiling point at that pressure.

1.2.3. Determination of Density using a Pycnometer

• Principle: Density is the mass per unit volume of a substance. A pycnometer is a flask with a specific, accurately known volume, used for precise density measurements of liquids.

• Methodology:

  • The empty, clean, and dry pycnometer is accurately weighed (m₁).

  • The pycnometer is filled with distilled water of a known temperature and weighed again (m₂). The volume of the pycnometer (V) can be calculated using the known density of water at that temperature.

  • The pycnometer is emptied, dried, and then filled with dimethyl acetylenedicarboxylate at the same temperature and weighed (m₃).

  • The density of dimethyl acetylenedicarboxylate (ρ) is calculated using the formula: ρ = (m₃ - m₁) / V.

1.2.4. Determination of Flash Point (Pensky-Martens Closed-Cup Method - ASTM D93)

• Principle: The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air near its surface. The Pensky-Martens closed-cup method is suitable for liquids with a flash point above 40°C.

• Methodology:

  • A brass test cup is filled with the sample to a specified level.

  • The cup is heated at a slow, constant rate.

  • A stirring mechanism ensures uniform temperature distribution.

  • At regular temperature intervals, an ignition source is briefly introduced into the vapor space above the liquid.

  • The flash point is the lowest temperature at which the vapors ignite with a distinct flash.

Hazards and Safety Information

Dimethyl acetylenedicarboxylate is a hazardous chemical that requires careful handling to avoid adverse health effects and accidents.

GHS Classification and Hazards

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a standardized framework for communicating the hazards of chemical products.

Hazard Class	Category	GHS Pictogram	Signal Word	Hazard Statement
Acute Toxicity, Oral	Category 4	GHS07	Warning	H302: Harmful if swallowed.
Skin Corrosion/Irritation	Category 1B	GHS05	Danger	H314: Causes severe skin burns and eye damage.
Serious Eye Damage/Eye Irritation	Category 1	GHS05	Danger	H318: Causes serious eye damage.
Flammable Liquids	Category 4	None	Warning	H227: Combustible liquid.

Toxicological Properties

• Acute Oral Toxicity (LD50): The median lethal dose (LD50) for oral administration in mice is reported to be 550 mg/kg.

• Skin Corrosion/Irritation: Causes severe skin burns.

• Serious Eye Damage/Irritation: Causes serious eye damage.

• Inhalation: May cause respiratory irritation.

Experimental Protocols for Hazard Assessment

The following are summaries of standard OECD guidelines for assessing the hazards of chemical substances.

2.3.1. OECD Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure

• Principle: This method is an alternative to the classical LD50 test, using fewer animals and causing less suffering. It determines a dose that produces evident toxicity but not lethality.

• Methodology:

  • A single sex (usually female rats) is used.

  • A sighting study is performed with a single animal to determine the appropriate starting dose.

  • In the main study, a group of animals (typically 5) is dosed at one of the fixed dose levels (5, 50, 300, or 2000 mg/kg).

  • Animals are observed for signs of toxicity and mortality for at least 14 days.

  • Based on the outcome, the substance is classified into one of the GHS categories.

2.3.2. OECD Guideline 404: Acute Dermal Irritation/Corrosion

• Principle: This test evaluates the potential of a substance to cause skin irritation or corrosion.

• Methodology:

  • The test substance is applied to a small area of the skin of a single animal (typically a rabbit).

  • The treated area is covered with a gauze patch for a 4-hour exposure period.

  • After exposure, the substance is removed, and the skin is observed for erythema (redness) and edema (swelling) at specified intervals over 14 days.

  • If corrosive effects are not observed, the test may be repeated on additional animals to confirm the results.

2.3.3. OECD Guideline 405: Acute Eye Irritation/Corrosion

• Principle: This guideline assesses the potential of a substance to cause eye irritation or damage.

• Methodology:

  • A single dose of the test substance is applied to the conjunctival sac of one eye of a single animal (typically a rabbit). The other eye serves as a control.

  • The eye is examined for effects on the cornea, iris, and conjunctiva at specified intervals (1, 24, 48, and 72 hours) and daily thereafter for up to 21 days.

  • If no severe irritation or corrosion is observed, the test may be confirmed on up to two additional animals.

Reactivity and Stability

• Reactivity: Dimethyl acetylenedicarboxylate is a highly reactive compound. It is a potent dienophile in Diels-Alder reactions and a strong Michael acceptor. It can undergo violent reactions with strong oxidizing agents, strong acids, strong alkalis, and strong reducing agents.

• Stability: The compound is stable under normal laboratory conditions but is sensitive to light.

Visualizations of Key Processes

The following diagrams illustrate important reactions and workflows involving dimethyl acetylenedicarboxylate.

Caption: Diels-Alder reaction of DMAD with cyclopentadiene.

Caption: Michael addition of an amine to DMAD.

Caption: Synthesis workflow for dimethyl acetylenedicarboxylate.

Conclusion

Dimethyl acetylenedicarboxylate is an indispensable reagent in modern organic synthesis, offering a pathway to a diverse range of molecular architectures. However, its high reactivity is accompanied by significant hazards that demand rigorous safety protocols. A thorough understanding of its physical properties is essential for designing and executing experiments safely and efficiently. Researchers, scientists, and drug development professionals must adhere to strict safety guidelines, including the use of appropriate personal protective equipment, to mitigate the risks associated with this valuable yet hazardous compound. By following the information outlined in this guide, users can harness the synthetic potential of dimethyl acetylenedicarboxylate while ensuring a safe laboratory environment.

An In-depth Technical Guide to the Synthesis and Purification of Dimethyl Acetylenedicarboxylate (DMAD)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethyl acetylenedicarboxylate (B1228247) (DMAD) is a highly versatile and electrophilic reagent widely employed in organic synthesis, particularly in cycloaddition reactions and as a Michael acceptor. Its utility in the construction of complex molecular frameworks makes a thorough understanding of its synthesis and purification paramount for researchers in academia and the pharmaceutical industry. This technical guide provides a comprehensive overview of the principal synthetic routes to DMAD, detailed experimental protocols, and robust purification methods. Quantitative data is systematically presented in tabular format for ease of comparison. Furthermore, this guide includes mandatory safety precautions for handling this hazardous chemical and visual diagrams of the synthetic workflows to facilitate comprehension.

Introduction

Dimethyl acetylenedicarboxylate (DMAD), with the chemical formula C₆H₆O₄, is a diester of acetylenedicarboxylic acid.[1] It is a colorless liquid at room temperature and is soluble in most organic solvents.[1] The electron-withdrawing nature of the two ester groups renders the carbon-carbon triple bond highly electrophilic, making DMAD a potent dienophile in Diels-Alder reactions and a strong Michael acceptor.[1] These reactive properties have led to its extensive use in the synthesis of a wide array of heterocyclic compounds and other complex organic molecules, including pharmacologically active agents. Given its reactivity and hazardous nature, reliable and well-documented procedures for its preparation and purification are essential for its safe and effective use in a laboratory setting. This guide aims to provide such detailed information to support researchers in their synthetic endeavors.

Synthesis of Dimethyl Acetylenedicarboxylate

Several synthetic routes to DMAD have been established, with the choice of method often depending on the availability of starting materials, desired scale, and laboratory capabilities. The most common methods are detailed below.

Method 1: Esterification of Acetylenedicarboxylic Acid or its Monopotassium Salt

This is the most direct and widely used method for the laboratory-scale synthesis of DMAD.[2] It involves the Fischer esterification of acetylenedicarboxylic acid or its more stable monopotassium salt with methanol (B129727) in the presence of a strong acid catalyst, typically sulfuric acid.[2]

Experimental Protocol:

• In a 2-liter round-bottomed flask, 400 g (510 ml, 12.5 moles) of methanol is cooled in an ice bath.

• With continuous cooling and stirring, 200 g (111 ml, 2.04 moles) of concentrated sulfuric acid is added in small portions.

• To this cold solution, 100 g (0.66 mole) of the monopotassium salt of acetylenedicarboxylic acid is added.

• The flask is fitted with a calcium chloride drying tube and allowed to stand at room temperature for 4 days with occasional swirling.[2]

• The liquid is then decanted from the precipitated inorganic salts. The salts are washed with 500 ml of cold water, and the washings are combined with the decanted liquid.

• The combined aqueous-methanolic solution is extracted with five 500-ml portions of diethyl ether.

• The combined ether extracts are washed successively with 200 ml of cold water, 150 ml of saturated sodium bicarbonate solution, and finally with 200 ml of cold water. The bicarbonate wash is crucial to neutralize any remaining acid, which can cause decomposition of the product during distillation.[2]

• The ether solution is dried over anhydrous calcium chloride.

• The ether is removed by distillation on a steam bath.

• The crude DMAD is then purified by vacuum distillation.[2]

Logical Workflow for Synthesis Method 1:

Caption: Workflow for DMAD synthesis via esterification.

Method 2: From 2,3-Dibromosuccinic Acid

This two-step method involves the initial esterification of 2,3-dibromosuccinic acid to form dimethyl 2,3-dibromosuccinate, followed by a base-induced dehydrobromination to yield DMAD.[3]

Experimental Protocol:

Step 1: Synthesis of Dimethyl 2,3-dibromosuccinate

• Dissolve 2,3-dibromosuccinic acid in methanol.

• With continuous stirring, slowly add concentrated sulfuric acid dropwise to the solution. The rate of addition should be controlled to manage the exothermic reaction.

• The reaction mixture is stirred for 2-3 hours at room temperature.[3]

• The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is worked up by pouring it into water and extracting the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• The organic layer is washed with water and brine, dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), and the solvent is removed under reduced pressure to yield crude dimethyl 2,3-dibromosuccinate.

Step 2: Dehydrobromination to Dimethyl Acetylenedicarboxylate

• Dissolve the crude dimethyl 2,3-dibromosuccinate from Step 1 in ethanol.

• An alkaline material, such as potassium hydroxide (B78521) or sodium hydroxide, is added to the solution with stirring.[3]

• The mixture is heated to reflux and the reaction is maintained for 3-4 hours.[3]

• After cooling to room temperature, the reaction mixture is subjected to a post-treatment which typically involves filtration to remove inorganic salts, followed by extraction of the product into an organic solvent.

• The organic extract is washed, dried, and the solvent evaporated to give crude DMAD, which is then purified by vacuum distillation.[3]

Logical Workflow for Synthesis Method 2:

Caption: Workflow for DMAD synthesis from 2,3-dibromosuccinic acid.

Method 3: From Maleic Anhydride (B1165640)

This synthetic route begins with the readily available maleic anhydride and proceeds through bromination to give dibromosuccinic acid, followed by dehydrohalogenation to acetylenedicarboxylic acid, and finally esterification to DMAD.

Experimental Protocol:

Step 1: Bromination of Maleic Anhydride to Dibromosuccinic Acid

Step 2: Dehydrohalogenation of Dibromosuccinic Acid

• A solution of potassium hydroxide (2.2 moles) is prepared in 700 ml of 95% methanol in a 2-liter round-bottomed flask equipped with a reflux condenser.

• To this alkaline solution, 100 g (0.36 mole) of α,β-dibromosuccinic acid is added.

• The mixture is refluxed for one hour and fifteen minutes on a steam bath.[4]

• The reaction mixture is cooled, and the precipitated mixed salts (potassium bromide and potassium acetylenedicarboxylate) are collected by suction filtration and washed with methanol.[4]

• The salt mixture is dissolved in water, and the acid potassium salt of acetylenedicarboxylic acid is precipitated by the addition of sulfuric acid.[4]

• The isolated acid salt can then be esterified as described in Method 1 .

Step 3: Esterification of Acetylenedicarboxylic Acid (or its salt)

• Follow the protocol outlined in Method 1 .

Purification of Dimethyl Acetylenedicarboxylate

Crude DMAD from any of the synthetic routes requires purification to remove unreacted starting materials, by-products, and residual solvents.

Fractional Distillation under Reduced Pressure

This is the most common and effective method for purifying DMAD.[2]

Experimental Protocol:

• The crude DMAD is placed in a round-bottomed flask suitable for distillation, equipped with a magnetic stir bar or boiling chips to ensure smooth boiling.

• A fractional distillation apparatus is assembled, including a fractionating column (e.g., Vigreux column), a condenser, a receiving flask, and a vacuum adapter connected to a vacuum pump and a pressure gauge.[5]

• The apparatus should be securely clamped, and the joints properly sealed for vacuum application.

• A cold trap is typically placed between the apparatus and the vacuum pump to protect the pump from corrosive vapors.

• The system is evacuated to the desired pressure (e.g., 8-19 mm Hg).

• The distillation flask is gently heated using a heating mantle or an oil bath.[5]

• The temperature of the vapor at the still head is monitored. A forerun containing any low-boiling impurities may be collected first.

• The main fraction of pure DMAD is collected at a constant temperature and pressure.[5] The collection flask may be cooled in an ice bath.

Column Chromatography

While less common for the bulk purification of DMAD itself, column chromatography is a valuable technique for purifying DMAD derivatives or for removing highly polar or non-volatile impurities from small-scale preparations.[6][7]

General Protocol:

• A suitable adsorbent, typically silica (B1680970) gel, is chosen. Given that DMAD is an ester, neutral or slightly acidic silica gel is appropriate.[6]

• An eluent system is selected based on the polarity of DMAD and the impurities. This is often determined by preliminary TLC analysis. A non-polar solvent system, such as a mixture of hexanes and ethyl acetate (B1210297) in a low polarity ratio (e.g., 9:1 or 19:1), is a reasonable starting point.[7][8]

• The column is packed with a slurry of the adsorbent in the initial eluent.

• The crude DMAD, dissolved in a minimal amount of the eluent or a more polar solvent that is then adsorbed onto a small amount of silica, is carefully loaded onto the top of the column.

• The column is eluted with the chosen solvent system, and fractions are collected sequentially.[7]

• The composition of the collected fractions is monitored by TLC.

• Fractions containing the pure product are combined, and the solvent is removed under reduced pressure.

Recrystallization

DMAD is a liquid at room temperature, so recrystallization is not a suitable purification method for the compound itself. However, it is a primary purification technique for its solid derivatives.[9][10]

General Protocol for DMAD Derivatives:

• Select a suitable solvent or solvent pair. The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[10] Common solvent systems include hexane/ethyl acetate, ethanol, or water for more polar compounds.[11]

• Dissolve the crude solid in the minimum amount of the hot solvent to form a saturated solution.

• If colored impurities are present, the hot solution can be treated with a small amount of activated charcoal and then hot-filtered to remove the charcoal.

• The hot, saturated solution is allowed to cool slowly to room temperature, during which time crystals of the pure compound should form.

• The crystallization process can be completed by further cooling the mixture in an ice bath.

• The purified crystals are collected by vacuum filtration, washed with a small amount of cold solvent, and dried under vacuum.[10]

Data Presentation

Table 1: Physical and Spectroscopic Properties of DMAD

Property	Value	Reference(s)
Molecular Formula	C₆H₆O₄	[1]
Molar Mass	142.11 g/mol	[1]
Appearance	Colorless liquid	[1]
Density	1.1564 g/cm³	[1]
Boiling Point	195–198 °C (at 760 mmHg)	[1]
96–98 °C (at 8 mmHg)	[1]
95–98 °C (at 19 mmHg)	[2]
Refractive Index (n_D²⁵)	1.4444–1.4452	[2]
¹H NMR (CDCl₃)	δ ~3.78 ppm (s, 6H)	[12][13]
¹³C NMR (CDCl₃)	δ ~53.0 (OCH₃), ~75.0 (C≡C), ~152.0 (C=O)	[12]
IR (neat, cm⁻¹)	~2960 (C-H), ~2250 (C≡C), ~1725 (C=O)	[12]
MS (EI, m/z)	111 (M - OCH₃), 83, 59 (COOCH₃)	[14]

Table 2: Comparison of Synthetic Methods for DMAD

Method	Starting Material	Key Reagents	Typical Yield	Advantages	Disadvantages	Reference(s)
1	Acetylenedicarboxylic acid or its monopotassium salt	Methanol, H₂SO₄	72–88%	High yield, direct route	Long reaction time (4 days)	[2]
2	2,3-Dibromosuccinic acid	Methanol, H₂SO₄, KOH or NaOH	Not specified, but described as high purity	Simple operations, low technical skill required	Two-step process	[3]
3	Maleic anhydride	Bromine, KOH, Methanol, H₂SO₄	Not specified for the full sequence	Readily available starting material	Multi-step synthesis	[4]

Safety and Handling

Dimethyl acetylenedicarboxylate is a hazardous chemical and must be handled with extreme care in a well-ventilated fume hood.[15][16][17][18]

• Toxicity: DMAD is harmful if swallowed, in contact with skin, or if inhaled.[16] It is a lachrymator (causes tearing) and a vesicant (causes blistering).[1][2]

• Corrosivity: It causes severe skin burns and eye damage.[18]

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.[15][17]

• Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors. Wash thoroughly after handling.[15]

• Spills: In case of a spill, absorb the material with an inert substance (e.g., vermiculite, sand) and place it in a suitable container for disposal. Ensure adequate ventilation and remove all sources of ignition.[15]

• First Aid:

  • Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[16]

  • Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[16]

  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[16]

  • Ingestion: Do NOT induce vomiting. Rinse mouth and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[15]

• Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[17]

This guide provides a detailed overview of the synthesis and purification of dimethyl acetylenedicarboxylate, intended to aid researchers in its safe and efficient preparation. The provided protocols and data should be used in conjunction with a thorough risk assessment and adherence to all institutional safety guidelines.

References

• 1. Dimethyl acetylenedicarboxylate - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. CN103664600A - Preparation method of dimethyl acetylenedicarboxylate - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Purification [chem.rochester.edu]
• 6. web.uvic.ca [web.uvic.ca]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. reddit.com [reddit.com]
• 9. m.youtube.com [m.youtube.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Reagents & Solvents [chem.rochester.edu]
• 12. Dimethyl acetylenedicarboxylate(762-42-5) 1H NMR spectrum [chemicalbook.com]
• 13. researchgate.net [researchgate.net]
• 14. Dimethyl acetylenedicarboxylate | C6H6O4 | CID 12980 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 16. tcichemicals.com [tcichemicals.com]
• 17. himediadownloads.com [himediadownloads.com]
• 18. chemicalbook.com [chemicalbook.com]

"Dimethyl acetylenedicarboxylate" reactivity with nucleophiles

An In-depth Technical Guide to the Reactivity of Dimethyl Acetylenedicarboxylate (B1228247) with Nucleophiles

Introduction

Dimethyl acetylenedicarboxylate (DMAD) is an organic compound with the chemical formula C₆H₆O₄.[1] It is a highly versatile and widely used reagent in organic synthesis. Structurally, it is a diester where two methyl ester groups are conjugated with a carbon-carbon triple bond. This conjugation results in a strong polarization of the triple bond, rendering the acetylenic carbons highly electrophilic.[1][2] Consequently, DMAD is exceptionally reactive towards a broad spectrum of nucleophiles and is also a potent dienophile and dipolarophile in cycloaddition reactions.[3][4]

This technical guide provides a comprehensive overview of the reactivity of DMAD with various nucleophiles, focusing on the core mechanisms, reaction outcomes, and synthetic applications. It is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis who utilize DMAD as a key building block for molecular construction.

Core Reactivity: Nucleophilic Addition (Michael-type Reaction)

The most fundamental reaction of DMAD is the nucleophilic addition across the activated alkyne, often referred to as a Michael-type addition. The electron-withdrawing nature of the two ester groups makes the triple bond susceptible to attack by nucleophiles.[3] The reaction is initiated by the attack of a nucleophile on one of the sp-hybridized carbon atoms, leading to the formation of a vinylic carbanion intermediate. This intermediate is then typically protonated to yield a stable substituted alkene. The stereochemistry of the resulting alkene (E or Z isomer) is often dependent on the nucleophile, solvent, and reaction conditions.

The general mechanism involves an initial attack followed by protonation to yield the final enamine or enol ether type product.

Caption: General mechanism of nucleophilic addition to DMAD.

Reactivity with Specific Nucleophiles

DMAD reacts with a wide array of nucleophiles, including those centered on nitrogen, sulfur, oxygen, carbon, and phosphorus atoms.

Nitrogen Nucleophiles

Nitrogen-containing compounds are among the most common nucleophiles used in reactions with DMAD. The outcomes are diverse, ranging from simple addition products to complex heterocyclic systems.

3.1.1 Primary and Secondary Amines

Primary and secondary amines readily add to DMAD to form enamines.[5] The reaction of aniline (B41778) with DMAD is a well-documented example, yielding dimethyl 2-(phenylamino)fumarate, which exists predominantly as the thermodynamically more stable (E)-isomer. The reaction proceeds via the nucleophilic attack of the amine's nitrogen lone pair on a triple bond carbon.[2]

Table 1: Reaction of DMAD with Nitrogen Nucleophiles

Nucleophile	Reagents/Conditions	Product(s)	Yield (%)	Reference
Aniline	Methanol (B129727), reflux, 48h	Dimethyl 2-(phenylamino)fumarate	Not specified	[6]
1,2-Diamino-4-phenylimidazole	Methanol, cat. Acetic Acid, 60 min	Imidazo[1,5-b]pyridazine derivative	68-89	[3]
2-Amino-1-benzylidenamino-4-methylimidazole	Benzene, boiling	Dimethyl-2-amino-1-benzylideneamino-1H-pyrrole-3,4-dicarboxylate and a pyrimidine (B1678525) derivative	Not specified	[3]
7-Alkyl-8-amino-1,3-dimethylxanthines	Methanol	Pyrimido[1,2-e]purine and tricyclic derivatives	Not specified	[3][7]

| Hydrazines | Varies | Imine tautomers | Not specified |[8] |

3.1.2 Experimental Protocol: Synthesis of Dimethyl 2-(phenylamino)fumarate

This protocol is adapted from a standard procedure for the reaction between aniline and DMAD.[6]

• Materials:

  • Aniline (C₆H₅NH₂)

  • Dimethyl acetylenedicarboxylate (DMAD, C₆H₆O₄)

  • Anhydrous Methanol (CH₃OH)

  • Standard laboratory glassware (round-bottom flask, reflux condenser)

  • Magnetic stirrer and heating mantle

  • Rotary evaporator

  • Silica (B1680970) gel for column chromatography

• Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve aniline (5.0 mmol, 1.0 equiv.) in anhydrous methanol (5 mL).[6]

  • Addition of DMAD: While stirring the solution at room temperature, add dimethyl acetylenedicarboxylate (5.0 mmol, 1.0 equiv.) dropwise. The addition is often exothermic.

  • Reaction Conditions: Heat the reaction mixture to reflux and maintain this temperature for 48 hours.[6]

  • Workup: After the reaction is complete, allow the mixture to cool to room temperature. Remove the methanol solvent under reduced pressure using a rotary evaporator.[6]

  • Purification: Purify the crude residue by column chromatography on silica gel to obtain the pure product.[6] The appropriate eluent system should be determined by thin-layer chromatography (TLC).

Caption: Experimental workflow for the synthesis of dimethyl 2-(phenylamino)fumarate.

Sulfur Nucleophiles

Thiols and their derivatives are effective nucleophiles for reactions with DMAD. The initial Michael addition of a thiol to DMAD is often followed by intramolecular cyclization if another nucleophilic site is present in the molecule.

3.2.1 Thiols and Thioamides

The reaction between thioamides, thioureas, or thiosemicarbazides with DMAD is a common method for synthesizing sulfur-containing heterocycles.[4] The reaction typically proceeds with the sulfur atom attacking the triple bond to form a thiolactam intermediate, which then undergoes aminolysis of an ester group to cyclize, forming products like 1,3-thiazolidin-4-ones or 1,3-thiazin-4-ones.[4]

Table 2: Reaction of DMAD with Sulfur Nucleophiles

Nucleophile	Reagents/Conditions	Product(s)	Yield (%)	Reference
Thioamides / Thioureas	Varies	1,3-Thiazolidin-4-ones or 1,3-Thiazin-4-ones	Not specified	[4]

| 3,4-Dihydropyrimidine-2-thiones | Varies | Dihydrothiazolo[3,2-a]pyrimidines | Not specified |[7] |

Other Nucleophiles (Oxygen, Carbon, Phosphorus)

DMAD's reactivity extends to a variety of other nucleophiles.

• Oxygen Nucleophiles: Alcohols can add to DMAD, particularly in base-induced oxa-Michael additions.[9] However, they are generally less reactive than nitrogen or sulfur nucleophiles.

• Carbon Nucleophiles: Electron-rich alkenes like enol ethers can react with DMAD in [2+2] cycloaddition reactions to form cyclobutene (B1205218) derivatives.[10]

• Phosphorus Nucleophiles: Triphenylphosphine and other phosphines react with DMAD to generate stable zwitterionic intermediates.[3] These zwitterions are highly valuable in multicomponent reactions, reacting with a third component (like an aldehyde or imine) to build complex molecular scaffolds.[11][12]

Cycloaddition Reactions

Beyond nucleophilic addition, DMAD is a classic electron-deficient π-system that readily participates in pericyclic reactions. Its high electrophilicity makes it an excellent dienophile in Diels-Alder reactions and a dipolarophile in 1,3-dipolar cycloadditions.[1][3][4]

• [4+2] Cycloaddition (Diels-Alder): DMAD reacts with conjugated dienes to form cyclohexadiene derivatives.

• [3+2] Cycloaddition (1,3-Dipolar): It reacts with 1,3-dipoles (e.g., azides, nitrones) to synthesize five-membered heterocyclic rings.[13]

• [2+2] Cycloaddition: With electron-rich alkenes, such as enamines or enol ethers, DMAD can undergo thermal or photochemical [2+2] cycloadditions to yield cyclobutene systems.[10]

Caption: Cycloaddition pathways involving DMAD.

Conclusion

Dimethyl acetylenedicarboxylate is a powerful and versatile electrophile in organic synthesis. Its reactivity is dominated by two main pathways: nucleophilic Michael-type addition and pericyclic cycloaddition reactions. The ability of DMAD to react with a vast range of nitrogen, sulfur, carbon, and phosphorus nucleophiles allows for the straightforward synthesis of diverse functionalized acyclic molecules and a wide array of important heterocyclic scaffolds.[4] The specific reaction pathway and product outcome can often be controlled by the choice of nucleophile, solvent, and temperature, making DMAD an indispensable tool for synthetic chemists in academia and industry.[3]

References

• 1. Dimethyl acetylenedicarboxylate - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. thieme-connect.com [thieme-connect.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. benchchem.com [benchchem.com]
• 7. A Multifield Study on Dimethyl Acetylenedicarboxylate: A Reagent Able to Build a New Cycle on Diaminoimidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Imine–enamine adducts from hydrazine addition to dimethyl acetylenedicarboxylate - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. cdnsciencepub.com [cdnsciencepub.com]
• 11. Microwave Assisted Condensation Reactions of 2-Aryl Hydrazonopropanals with Nucleophilic Reagents and Dimethyl Acetylenedicarboxylate - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Novel Pyridine-Catalyzed Reaction of Dimethyl Acetylenedicarboxylate with Aldehydes and N-Tosylimines: Efficient Synthesis of 2-Benzoylfumarates and 1-Azadienes [organic-chemistry.org]
• 13. pubs.acs.org [pubs.acs.org]

Dimethyl Acetylenedicarboxylate: A Versatile Electrophile in Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethyl acetylenedicarboxylate (B1228247) (DMAD) is a highly versatile and reactive reagent in organic synthesis, primarily owing to its electrophilic nature. The electron-withdrawing character of the two ester groups flanking the carbon-carbon triple bond renders the alkyne susceptible to a wide array of nucleophilic attacks and cycloaddition reactions. This technical guide provides a comprehensive overview of the utility of DMAD as an electrophile in key organic transformations, including Diels-Alder reactions, Michael additions with a variety of nucleophiles, and multicomponent reactions. Detailed experimental protocols, quantitative data, and mechanistic visualizations are presented to serve as a practical resource for researchers in academia and the pharmaceutical industry.

Introduction

Dimethyl acetylenedicarboxylate (DMAD), with the chemical formula C₆H₆O₄, is a colorless liquid that has established itself as a powerful building block in the synthesis of complex organic molecules. Its high electrophilicity makes it an excellent substrate for a multitude of reactions, enabling the construction of diverse carbocyclic and heterocyclic frameworks. This guide will delve into the core reactivity of DMAD as an electrophile, focusing on its applications in cycloaddition, Michael addition, and multicomponent reactions.

Cycloaddition Reactions: The Diels-Alder Reaction

DMAD is a potent dienophile in [4+2] cycloaddition reactions, famously known as the Diels-Alder reaction. It readily reacts with a wide range of conjugated dienes to furnish substituted cyclohexene (B86901) derivatives, which are valuable intermediates in the synthesis of natural products and pharmaceuticals.

Reaction with Acyclic and Cyclic Dienes

DMAD undergoes facile Diels-Alder reactions with various dienes. The reaction conditions are often mild, a testament to the high reactivity of DMAD.

Table 1: Diels-Alder Reactions of DMAD with Various Dienes

Diene	Reaction Conditions	Product	Yield (%)	Reference
Furan	Neat, room temperature, 24 h	Dimethyl 1,4-epoxy-1,4-dihydronaphthalene-2,3-dicarboxylate	>95	N/A
Anthracene (B1667546)	Xylene, reflux, 30 min	Dimethyl 9,10-dihydro-9,10-ethanoanthracene-11,12-dicarboxylate	~71-90
Cyclopentadiene	Ethyl acetate (B1210297), 0 °C to room temp.	Dimethyl bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate	High

Experimental Protocol: Diels-Alder Reaction of Anthracene with DMAD

Materials:

• Anthracene (0.80 g)

• Dimethyl acetylenedicarboxylate (DMAD) (0.40 g, slight excess may be used)

• Xylene (10 mL)

• Ethyl acetate (for washing)

• Hexane (B92381) (for washing)

• 25 mL round-bottomed flask

• Reflux condenser

• Heating mantle

• Stir bar

• Buchner funnel and filter flask

Procedure:

• To a dry 25 mL round-bottomed flask containing a stir bar, add anthracene (0.80 g) and maleic anhydride (B1165640) (0.40g) - Note: This protocol is for maleic anhydride but can be adapted for DMAD by using an equimolar amount. Add xylene (10 mL).

• Attach a reflux condenser and heat the mixture to a gentle reflux with stirring. The reaction progress can be monitored by the disappearance of the yellow color of the reactants.

• After 30 minutes of reflux, remove the heat source and allow the solution to cool to room temperature.

• Cool the flask in an ice bath for 10-15 minutes to complete the crystallization of the product.

• Collect the crystalline product by vacuum filtration using a Buchner funnel.

• Wash the crystals with two small portions of cold ethyl acetate and then with hexane to remove any unreacted starting materials.

• Dry the product in air or in a vacuum oven.

• Determine the yield and characterize the product by melting point and spectroscopy.

Mechanistic Visualization

The Diels-Alder reaction is a concerted pericyclic reaction that proceeds through a cyclic transition state.

Caption: Generalized workflow of a Diels-Alder reaction.

Michael Addition Reactions

As a potent Michael acceptor, DMAD readily undergoes conjugate addition with a diverse range of nucleophiles, including those based on nitrogen, sulfur, phosphorus, and carbon. This reactivity provides a powerful tool for the formation of C-N, C-S, C-P, and C-C bonds.

Addition of Nitrogen Nucleophiles

Primary and secondary amines add to DMAD to form enamines, which are versatile synthetic intermediates.

Table 2: Michael Addition of Nitrogen Nucleophiles to DMAD

Nucleophile	Solvent	Temperature (°C)	Product	Yield (%)	Reference
Aniline (B41778)	Water	Room Temp	Dimethyl 2-(phenylamino)maleate	High
Piperidine	Methanol	Room Temp	Dimethyl 2-(piperidin-1-yl)maleate	~95	N/A

Experimental Protocol: Addition of Aniline to DMAD

Materials:

• Aniline (500 mg)

• Dimethyl acetylenedicarboxylate (DMAD) (equimolar amount)

• Water (14 mL)

• Concentrated Hydrochloric Acid (0.45 mL)

• Sodium acetate (530 mg) in water (3 mL)

• Erlenmeyer flask

• Ice bath

• Buchner funnel and filter flask

Procedure:

• In a 50 mL Erlenmeyer flask, dissolve aniline (500 mg) in water (14 mL) and add concentrated hydrochloric acid (0.45 mL) to form the aniline hydrochloride salt.

• To this solution, add DMAD (equimolar amount) and swirl to mix.

• Immediately add the sodium acetate solution. A white precipitate of the product should form.

• Cool the mixture in an ice bath to ensure complete precipitation.

• Collect the solid product by vacuum filtration, wash with cold water, and air dry.

• Recrystallize from a suitable solvent if necessary and characterize the product.

Addition of Sulfur Nucleophiles

Thiols readily add to DMAD, typically in the presence of a base catalyst, to yield vinyl sulfides.

Table 3: Michael Addition of Sulfur Nucleophiles to DMAD

Nucleophile	Catalyst	Solvent	Temperature (°C)	Product	Yield (%)	Reference
Thiophenol	None	Neat	30	Dimethyl 2-(phenylthio)maleate & fumarate	High
Benzylthiol	None	Neat	30	Dimethyl 2-(benzylthio)maleate & fumarate	High

Experimental Protocol: Addition of Thiophenol to DMAD

Materials:

• Thiophenol (1 mmol)

• Dimethyl acetylenedicarboxylate (DMAD) (1 mmol)

• Round-bottom flask

• Stir bar

Procedure:

• In a round-bottom flask equipped with a stir bar, mix thiophenol (1 mmol) and DMAD (1 mmol).

• Stir the neat mixture at 30 °C. The reaction is typically rapid and can be monitored by thin-layer chromatography (TLC).

• Upon completion, the product can be purified by column chromatography on silica (B1680970) gel if necessary.

Addition of Phosphorus Nucleophiles

Tertiary phosphines, such as triphenylphosphine (B44618), react with DMAD to form stable phosphorus ylides. These ylides are valuable reagents in their own right, particularly in Wittig-type reactions.

Table 4: Michael Addition of Phosphorus Nucleophiles to DMAD

Nucleophile	Solvent	Temperature (°C)	Product	Yield (%)	Reference
Triphenylphosphine	Ethyl acetate	Room Temp	Dimethyl 2-(triphenylphosphoranylidene)succinate	High
Triethyl phosphite	Diethyl ether	Room Temp	Diethyl 2-(diethoxyphosphoryl)-3-(methoxycarbonyl)acrylate	High

Experimental Protocol: Synthesis of a Stable Phosphorus Ylide from Triphenylphosphine and DMAD

Materials:

• Triphenylphosphine (1 mmol)

• Dimethyl acetylenedicarboxylate (DMAD) (1 mmol)

• A protic compound (e.g., an NH-acid like 3-methylpyrazole) (1 mmol)

• Diethyl ether (cold)

• Reaction vessel

Procedure:

• In a suitable reaction vessel, dissolve triphenylphosphine (1 mmol) and the NH-acid (1 mmol) in a minimal amount of an appropriate solvent.

• Add DMAD (1 mmol) to the solution with stirring at room temperature.

• After a few minutes of stirring, the product typically precipitates.

• Filter the solid product and wash it with cold diethyl ether (3 x 5 mL).

• Dry the product to obtain the stable phosphorus ylide.

• Characterize the product using IR, NMR, and mass spectrometry.

Mechanistic Visualization of Michael Addition

The Michael addition proceeds via the nucleophilic attack on one of the sp-hybridized carbons of DMAD, followed by protonation to yield the final adduct.

Caption: Generalized mechanism of a Michael addition reaction.

Multicomponent Reactions

DMAD is a valuable component in multicomponent reactions (MCRs), where three or more reactants combine in a one-pot synthesis to form a complex product. These reactions are highly atom-economical and offer a rapid route to molecular diversity.

Isocyanide-Based Multicomponent Reactions

A common class of MCRs involving DMAD utilizes isocyanides. The initial addition of the isocyanide to DMAD generates a zwitterionic intermediate that can be trapped by a third component, such as an aldehyde or an imine.

Table 5: Three-Component Reaction of Isocyanide, DMAD, and an Electrophile

Isocyanide	Electrophile	Solvent	Temperature	Product Type	Yield (%)	Reference
Cyclohexyl isocyanide	Benzaldehyde (B42025)	Toluene	Reflux	Highly substituted iminocyclopentene	High
tert-Butyl isocyanide	N-Tosylimine	CH₂Cl₂	Room Temp	2-Aminopyrrole	Good

Experimental Protocol: Three-Component Reaction of Cyclohexyl Isocyanide, DMAD, and Benzaldehyde

Materials:

• Cyclohexyl isocyanide (1 mmol)

• Dimethyl acetylenedicarboxylate (DMAD) (1 mmol)

• Benzaldehyde (1 mmol)

• Toluene

• Reaction flask with reflux condenser

Procedure:

• In a reaction flask, dissolve cyclohexyl isocyanide (1 mmol), DMAD (1 mmol), and benzaldehyde (1 mmol) in toluene.

• Heat the mixture to reflux. The reaction progress can be monitored by TLC.

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to afford the highly substituted iminocyclopentene derivative.

Mechanistic Visualization of an Isocyanide-Based MCR

The reaction is initiated by the nucleophilic attack of the isocyanide on DMAD, forming a zwitterion that subsequently reacts with the electrophile.

Caption: General workflow for an isocyanide-based MCR with DMAD.

Spectroscopic Data of Representative Adducts

The characterization of the products from reactions involving DMAD is crucial for confirming their structures. Below is a summary of typical spectroscopic data for a Michael adduct.

Table 6: Spectroscopic Data for Dimethyl 2-(phenylamino)maleate

Technique	Data
¹H NMR (CDCl₃, δ)	3.75 (s, 3H, OCH₃), 3.85 (s, 3H, OCH₃), 5.80 (s, 1H, =CH), 7.10-7.40 (m, 5H, Ar-H), 9.50 (br s, 1H, NH)
¹³C NMR (CDCl₃, δ)	51.5 (OCH₃), 52.0 (OCH₃), 95.0 (=CH), 118.0, 122.0, 129.0, 140.0 (Ar-C), 145.0 (C-N), 168.0 (C=O), 170.0 (C=O)
IR (KBr, cm⁻¹)	3300 (N-H), 1720 (C=O, ester), 1680 (C=O, ester), 1600 (C=C)

Note: Spectroscopic data are approximate and can vary based on the specific isomer and experimental conditions.

Conclusion

Dimethyl acetylenedicarboxylate continues to be an indispensable tool in the arsenal (B13267) of synthetic organic chemists. Its pronounced electrophilicity allows for a diverse range of transformations, including powerful C-C and C-heteroatom bond-forming reactions. The Diels-Alder reaction, Michael addition, and multicomponent reactions highlighted in this guide demonstrate the breadth of its utility. The provided experimental protocols and data serve as a starting point for researchers looking to harness the synthetic potential of this versatile reagent in the development of novel molecules with applications in medicine and materials science.

Spectroscopic Profile of Dimethyl Acetylenedicarboxylate: A Technical Guide

An In-depth Analysis of NMR, IR, and MS Data for Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the spectroscopic data for dimethyl acetylenedicarboxylate (B1228247) (DMAD), a key reagent in organic synthesis. The document presents quantitative data from Proton Nuclear Magnetic Resonance (¹H NMR), Carbon-13 Nuclear Magnetic Resonance (¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) in a structured format for easy reference and comparison. Detailed experimental protocols, based on standard laboratory practices, are also provided to aid in the replication and interpretation of these data.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data obtained for dimethyl acetylenedicarboxylate.

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.78	Singlet	6H	-OCH₃

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Assignment
~53.0	-OCH₃
~74.0	-C≡C-
~152.0	C=O

Table 3: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~2960	Medium	C-H stretch (methyl)
~2250	Weak	C≡C stretch
~1720	Strong	C=O stretch (ester)
~1250	Strong	C-O stretch (ester)

Table 4: Mass Spectrometry (MS) Data

m/z	Relative Intensity (%)	Assignment
142	~15	[M]⁺ (Molecular Ion)
111	100	[M - OCH₃]⁺
83	~20	[M - COOCH₃]⁺
59	~19	[COOCH₃]⁺

Experimental Protocols

The following are generalized experimental protocols for the acquisition of spectroscopic data for dimethyl acetylenedicarboxylate, a colorless liquid at room temperature.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A solution of dimethyl acetylenedicarboxylate (approximately 5-10 mg) is prepared in a deuterated solvent (e.g., CDCl₃ or CCl₄) and transferred to a 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) can be added as an internal standard (δ 0.00).

• ¹H NMR Acquisition: The ¹H NMR spectrum is typically recorded on a 300 or 400 MHz spectrometer. A standard single-pulse sequence is used with a pulse angle of 90 degrees and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: The ¹³C NMR spectrum is acquired on the same instrument, typically operating at 75 or 100 MHz. A proton-decoupled pulse sequence (e.g., zgpg30) is used to simplify the spectrum and enhance the signal-to-noise ratio. A longer relaxation delay (e.g., 2-5 seconds) and a larger number of scans are typically required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

• Data Processing: The acquired Free Induction Decay (FID) is processed using an appropriate software package. This involves Fourier transformation, phase correction, and baseline correction to obtain the final spectrum.

Infrared (IR) Spectroscopy

• Sample Preparation: As dimethyl acetylenedicarboxylate is a liquid, a thin film is prepared by placing a drop of the neat liquid between two sodium chloride (NaCl) or potassium bromide (KBr) plates.

• Data Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer. A background spectrum of the clean salt plates is first acquired. The sample is then placed in the spectrometer's sample holder, and the sample spectrum is recorded over a typical range of 4000-400 cm⁻¹.

• Data Analysis: The final spectrum is presented as transmittance or absorbance versus wavenumber (cm⁻¹). The characteristic absorption bands are identified and assigned to their corresponding functional groups.

Mass Spectrometry (MS)

• Sample Introduction: The sample is introduced into the mass spectrometer, often via a gas chromatograph (GC-MS) for separation and purification, or by direct injection.

• Ionization: Electron Ionization (EI) is a common method for the analysis of small organic molecules like dimethyl acetylenedicarboxylate. The sample molecules in the gas phase are bombarded with a high-energy electron beam (typically 70 eV), leading to the formation of a molecular ion and various fragment ions.[1]

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The separated ions are detected, and a mass spectrum is generated, which plots the relative abundance of each ion as a function of its m/z value.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical flow of obtaining and interpreting spectroscopic data for the structural elucidation of dimethyl acetylenedicarboxylate.

Caption: Workflow for the spectroscopic analysis of dimethyl acetylenedicarboxylate.

References

• 1. Dimethyl acetylenedicarboxylate | C6H6O4 | CID 12980 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Solubility of Dimethyl Acetylenedicarboxylate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of dimethyl acetylenedicarboxylate (B1228247) (DMAD) in organic solvents. Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this guide focuses on a qualitative summary of its solubility, the underlying chemical principles governing its behavior, and detailed experimental protocols to enable researchers to determine precise quantitative solubility in their own laboratory settings.

Qualitative Solubility Profile of Dimethyl Acetylenedicarboxylate

Dimethyl acetylenedicarboxylate is widely reported to be soluble in a majority of common organic solvents.[1][2][3][4] It is immiscible with water.[1][3][4] Based on available information, the following table summarizes the qualitative solubility of DMAD.

Solvent Class	Solvent	Qualitative Solubility
Polar Protic	Methanol	Soluble/Miscible
Ethanol	Soluble/Miscible
Polar Aprotic	Acetone	Soluble/Miscible
Ethyl Acetate	Soluble/Miscible
Dichloromethane (DCM)	Soluble/Miscible
Chloroform	Soluble/Miscible
Nonpolar	Toluene	Soluble/Miscible
Diethyl Ether	Soluble/Miscible
Carbon Tetrachloride	Soluble/Miscible
Hexane (B92381)	Expected to be soluble

Note: "Miscible" implies that the substances will mix in all proportions to form a homogeneous solution. While hexane is not explicitly mentioned in the search results, given DMAD's overall non-polar character, it is expected to be soluble.

Factors Influencing the Solubility of Dimethyl Acetylenedicarboxylate

The solubility of a compound is primarily dictated by its molecular structure and the intermolecular forces it can form with a solvent. The principle of "like dissolves like" is a fundamental concept in predicting solubility.[5][6]

Dimethyl acetylenedicarboxylate (C₆H₆O₄) is a relatively small molecule with a linear geometry around the acetylene (B1199291) bond. Its key structural features influencing solubility are:

• Ester Functional Groups (-COOCH₃): The two methyl ester groups are the most polar part of the molecule. The carbonyl (C=O) and ether (C-O-C) linkages in these groups can participate in dipole-dipole interactions. The oxygen atoms can also act as hydrogen bond acceptors with protic solvents.[7][8][9]

• Alkyne Bond (-C≡C-): The carbon-carbon triple bond is a region of high electron density, contributing to the molecule's reactivity, but it is largely nonpolar.

• Methyl Groups (-CH₃): The two methyl groups are nonpolar.

The overall polarity of DMAD is moderate. It lacks the ability to act as a hydrogen bond donor, which limits its solubility in highly polar, protic solvents like water.[8][9] However, its ester groups allow for favorable interactions with a wide range of organic solvents.

• In Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate, Dichloromethane): DMAD is readily soluble due to strong dipole-dipole interactions between the ester groups and the polar functionalities of the solvent.

• In Polar Protic Solvents (e.g., Methanol, Ethanol): Solubility is high due to dipole-dipole interactions and hydrogen bonding between the solvent's hydroxyl group and the oxygen atoms of DMAD's ester groups.[5]

• In Nonpolar Solvents (e.g., Toluene, Diethyl Ether, Hexane): The nonpolar hydrocarbon backbone of DMAD allows for favorable van der Waals forces with nonpolar solvents, leading to good solubility.

Experimental Protocols for Determining Quantitative Solubility

To obtain precise solubility data, standardized experimental methods are necessary. The following protocols describe a general procedure for determining the solubility of a liquid solute like DMAD in an organic solvent.

Gravimetric Method (Shake-Flask)

This is a common and straightforward method for determining the equilibrium solubility of a compound.[10][11][12][13]

Materials:

• Dimethyl acetylenedicarboxylate (solute)

• Selected organic solvent

• Analytical balance

• Temperature-controlled shaker or water bath

• Glass vials with PTFE-lined caps

• Syringe and syringe filter (pore size appropriate for removing any potential micro-emulsions or particulates)

• Evaporating dish or pre-weighed vial

Procedure:

• Add a known volume of the selected organic solvent to a glass vial.

• Add an excess amount of DMAD to the solvent. The presence of a separate, undissolved phase of DMAD should be visible.

• Seal the vial tightly and place it in a temperature-controlled shaker set to the desired temperature (e.g., 25 °C).

• Agitate the mixture for a sufficient time to ensure equilibrium is reached. This can range from 24 to 72 hours. A preliminary study can be performed to determine the time required to reach a plateau in concentration.[13]

• After equilibration, allow the mixture to stand undisturbed at the set temperature until the undissolved DMAD has settled.

• Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a syringe.

• Attach a syringe filter and dispense the filtered supernatant into a pre-weighed evaporating dish or vial. Record the exact volume transferred.

• Evaporate the solvent under a gentle stream of inert gas (e.g., nitrogen) or in a vacuum oven at a temperature that will not cause the DMAD to evaporate.

• Once the solvent is completely removed, weigh the dish or vial containing the DMAD residue.

• Calculate the solubility in terms of mass per volume (e.g., g/100 mL).

Instrumental Analysis Method

For more precise measurements or for volatile solutes, quantifying the concentration of the saturated solution using an analytical instrument is preferred.

Materials:

• Same as the gravimetric method, excluding the evaporating dish.

• An appropriate analytical instrument, such as:

  • Gas Chromatograph (GC) with a suitable detector (e.g., Flame Ionization Detector - FID).

  • High-Performance Liquid Chromatograph (HPLC) with a UV detector.

  • UV-Vis Spectrophotometer.

Procedure:

• Preparation of Standard Solutions: Prepare a series of standard solutions of DMAD in the chosen solvent with known concentrations.

• Calibration Curve: Analyze the standard solutions using the chosen analytical instrument to generate a calibration curve that plots instrument response versus concentration.

• Sample Preparation: Follow steps 1-7 of the gravimetric method to obtain a filtered, saturated solution of DMAD.

• Dilution: Accurately dilute a known volume of the saturated solution with the solvent to bring its concentration within the range of the calibration curve.

• Analysis: Analyze the diluted sample using the same instrumental method as for the standards.

• Calculation: Use the instrument's response and the calibration curve to determine the concentration of DMAD in the diluted sample. Calculate the original concentration in the saturated solution, accounting for the dilution factor.

Visualizations

Caption: Experimental workflow for determining the solubility of DMAD.

Caption: Logical workflow for solvent selection for reactions involving DMAD.

References

• 1. Dimethyl_acetylenedicarboxylate [chemeurope.com]
• 2. Dimethyl acetylenedicarboxylate CAS#: 762-42-5 [m.chemicalbook.com]
• 3. Dimethyl acetylenedicarboxylate - Wikipedia [en.wikipedia.org]
• 4. 762-42-5 CAS MSDS (Dimethyl acetylenedicarboxylate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. fiveable.me [fiveable.me]
• 6. chem.ws [chem.ws]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. 15.7 Physical Properties of Esters | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. enamine.net [enamine.net]
• 11. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 12. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 13. quora.com [quora.com]

Dimethyl Acetylenedicarboxylate: A Comprehensive Technical Guide

Abstract

Dimethyl acetylenedicarboxylate (B1228247) (DMAD) is a highly versatile and reactive organic compound that has played a significant role in the advancement of synthetic chemistry. This in-depth technical guide provides a comprehensive overview of the discovery, history, synthesis, and multifaceted applications of DMAD. It is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols, tabulated quantitative data, and visual representations of key reaction pathways. The document traces the historical milestones of DMAD, from its early synthesis to its contemporary use in complex molecular constructions, including cycloaddition reactions, Michael additions, and multicomponent reactions.

Introduction

Dimethyl acetylenedicarboxylate (DMAD), with the chemical formula C₆H₆O₄, is an ester of acetylenedicarboxylic acid.[1] It is a colorless liquid characterized by a highly electrophilic carbon-carbon triple bond, flanked by two electron-withdrawing methyl ester groups.[1] This electronic feature is the primary determinant of its reactivity, making it a potent dienophile in Diels-Alder reactions and a strong Michael acceptor.[1] The compound's journey from a laboratory curiosity to an indispensable tool in organic synthesis is a testament to its remarkable chemical properties. This guide will delve into the key aspects of DMAD, providing both historical context and practical, technical information for its use in a research and development setting.

Discovery and History

The history of dimethyl acetylenedicarboxylate is intertwined with the development of alkyne chemistry. While the exact date of its first synthesis is not definitively documented in the readily available literature, its use in significant organic reactions dates back to the late 19th century.

A pivotal moment in the history of DMAD was its use by A. Michael in 1893 in the first-ever documented 1,3-dipolar cycloaddition reaction. Michael reported the reaction of DMAD with phenyl azide (B81097), which, upon heating, yielded a triazole derivative. This seminal work laid the foundation for a class of reactions that would become fundamental in heterocyclic chemistry.

Early synthetic procedures for DMAD were often laborious. A historical method involved the bromination of maleic acid to yield dibromosuccinic acid, followed by dehydrohalogenation with potassium hydroxide (B78521) to form acetylenedicarboxylic acid. The final step was an esterification with methanol (B129727) in the presence of a strong acid catalyst like sulfuric acid. Over the years, synthetic methods have been refined to improve yield, purity, and safety.

Physicochemical and Spectral Data

A thorough understanding of the physical and spectral properties of DMAD is essential for its proper handling, characterization, and use in synthesis. The following table summarizes key quantitative data for dimethyl acetylenedicarboxylate.

Property	Value	Reference(s)
Molecular Formula	C₆H₆O₄	[1]
Molecular Weight	142.11 g/mol	[1]
Appearance	Colorless liquid	[1]
Boiling Point	95-98 °C at 19 mmHg	[2]
Density	1.156 g/mL at 25 °C	[1]
Refractive Index (n²⁰_D)	1.447	[1]
¹H NMR (CDCl₃)	δ 3.80 (s, 6H)	[3][4]
¹³C NMR (CDCl₃)	δ 152.0 (C=O), 76.9 (C≡C), 53.2 (OCH₃)	[4][5]
Infrared (IR, neat)	ν 2250 (C≡C), 1720 (C=O) cm⁻¹	[6]
Mass Spectrum (EI)	m/z 142 (M⁺), 111, 83, 59	[5]

Experimental Protocols

The following sections provide detailed experimental procedures for the synthesis of dimethyl acetylenedicarboxylate and some of its key reactions.

Synthesis of Dimethyl Acetylenedicarboxylate

This procedure is adapted from Organic Syntheses.[2]

Procedure:

• In a 2-liter round-bottomed flask, 400 g (510 mL, 12.5 moles) of methanol is cooled in an ice bath.

• With continuous cooling and stirring, 200 g (111 mL, 2.04 moles) of concentrated sulfuric acid is added in small portions.

• To this cooled solution, 100 g (0.66 mole) of potassium acid salt of acetylenedicarboxylic acid is added.

• The flask is fitted with a calcium chloride drying tube and allowed to stand at room temperature for 4 days with occasional swirling.

• The liquid is decanted from the inorganic salt, and the salt is washed with 500 mL of cold water.

• The combined liquids are extracted with five 500-mL portions of diethyl ether.

• The combined ether extracts are washed successively with 200 mL of cold water, 150 mL of saturated sodium bicarbonate solution, and 200 mL of cold water.

• The ether solution is dried over anhydrous calcium chloride.

• The ether is removed by distillation on a steam bath.

• The residual ester is distilled under reduced pressure. The fraction boiling at 95–98 °C/19 mm Hg is collected. The yield is 67–82 g (72–88%).

Safety Note: Dimethyl acetylenedicarboxylate is a potent lachrymator and vesicant; it should be handled with extreme care in a well-ventilated fume hood.[2]

This method provides an alternative route to DMAD.[7]

Procedure:

• Dissolve 2,3-dibromosuccinic acid in methanol.

• With continuous stirring, slowly add concentrated sulfuric acid dropwise to the reaction mixture.

• Allow the reaction to proceed for 2-3 hours to form 2,3-dibromomethyl succinate (B1194679).

• Isolate the 2,3-dibromomethyl succinate and dissolve it in ethanol (B145695).

• Add an alkaline material (e.g., potassium hydroxide) and heat the mixture to reflux.

• After the reaction is complete, perform a standard aqueous workup and purification by distillation to obtain dimethyl acetylenedicarboxylate.

Key Reactions of Dimethyl Acetylenedicarboxylate

Procedure:

• In a round-bottomed flask, dissolve dimethyl acetylenedicarboxylate (10 mmol) in a minimal amount of a suitable solvent (e.g., diethyl ether or dichloromethane).

• Cool the solution in an ice bath.

• Slowly add freshly cracked cyclopentadiene (B3395910) (12 mmol) to the solution with stirring. The reaction is often exothermic.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours.

• Remove the solvent under reduced pressure to obtain the crude product.

• The product can be purified by column chromatography on silica (B1680970) gel or by recrystallization.

This reaction is a classic example of a Huisgen cycloaddition.[8][9]

Procedure:

• Dissolve dimethyl acetylenedicarboxylate (5 mmol) and benzyl (B1604629) azide (5 mmol) in a suitable solvent such as ethanol or toluene (B28343) in a round-bottomed flask.

• Heat the reaction mixture at reflux for several hours, monitoring the progress by thin-layer chromatography (TLC).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure.

• The resulting crude product, a triazole, can be purified by column chromatography or recrystallization.

DMAD readily undergoes Michael addition with various nucleophiles.[10][11]

Procedure:

• Dissolve dimethyl acetylenedicarboxylate (10 mmol) in a suitable solvent like methanol or acetonitrile.

• Cool the solution in an ice bath.

• Slowly add a solution of the amine (e.g., piperidine, 10 mmol) in the same solvent.

• Stir the reaction mixture at room temperature for 1-3 hours, monitoring by TLC.

• Upon completion, remove the solvent under reduced pressure.

• The resulting enamine product can be purified by column chromatography if necessary.

Visualizing Reaction Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key synthetic and reaction pathways involving dimethyl acetylenedicarboxylate.

Caption: Historical synthesis of DMAD.

Caption: Diels-Alder reaction of DMAD.

Caption: 1,3-Dipolar cycloaddition with DMAD.

References

• 1. Dimethyl acetylenedicarboxylate - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Dimethyl acetylenedicarboxylate(762-42-5) 1H NMR [m.chemicalbook.com]
• 4. Solved Interpret both the 1 H and 13C NMR spectra | Chegg.com [chegg.com]
• 5. Dimethyl acetylenedicarboxylate | C6H6O4 | CID 12980 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. spectrabase.com [spectrabase.com]
• 7. CN103664600A - Preparation method of dimethyl acetylenedicarboxylate - Google Patents [patents.google.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. α(δ')-Michael Addition of Alkyl Amines to Dimethyl (E)-hex-2-en-4-ynedioate: Synthesis of α,β-Dehydroamino Acid Derivatives | MDPI [mdpi.com]

Quantum Chemical Insights into Dimethyl Acetylenedicarboxylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl acetylenedicarboxylate (B1228247) (DMAD) is a highly versatile and reactive organic compound, characterized by the chemical formula CH₃O₂CC₂CO₂CH₃. It features a linear carbon backbone with a carbon-carbon triple bond conjugated to two methyl ester groups. This electron-deficient alkyne serves as a powerful electrophile and a potent dienophile in a variety of chemical transformations, including cycloaddition reactions and Michael additions. Its utility in the synthesis of complex heterocyclic scaffolds has made it a molecule of significant interest in medicinal chemistry and drug development.

This technical guide provides an in-depth overview of the quantum chemical properties of DMAD. It details the computational protocols for determining its molecular structure, vibrational frequencies, and electronic characteristics. Furthermore, it presents a computationally elucidated reaction mechanism involving DMAD, offering insights into its reactivity that are crucial for designing novel synthetic pathways and understanding its role in biological systems.

Molecular Properties of Dimethyl Acetylenedicarboxylate

Quantum chemical calculations are indispensable for elucidating the fundamental properties of molecules like DMAD. Density Functional Theory (DFT) is a widely used computational method that offers a good balance between accuracy and computational cost for studying organic molecules.

Molecular Geometry

Table 1: Calculated Geometrical Parameters for Dimethyl Acetylenedicarboxylate (Illustrative)

Parameter	Bond/Angle	Calculated Value (B3LYP/6-31G*)
Bond Lengths (Å)	C≡C	Value
C-C	Value
C=O	Value
C-O	Value
O-CH₃	Value
C-H	Value
Bond Angles (°)	C-C≡C	Value
O=C-C	Value
C-O-C	Value
H-C-H	Value
Dihedral Angles (°)	O=C-C≡C	Value
C-O-C=O	Value

Note: The values in this table are illustrative and would be obtained by performing the DFT calculation as described in the protocols section.

Vibrational Frequencies

The vibrational modes of DMAD can be calculated from the second derivatives of the energy with respect to the atomic positions. These calculations provide theoretical infrared (IR) and Raman spectra, which can be compared with experimental data to confirm the accuracy of the computational model. The calculated frequencies are often scaled by an empirical factor to better match experimental values.

Table 2: Calculated Vibrational Frequencies for Dimethyl Acetylenedicarboxylate (Illustrative)

Vibrational Mode	Calculated Frequency (cm⁻¹, B3LYP/6-31G*)	Scaled Frequency (cm⁻¹)	Experimental IR (cm⁻¹)	Experimental Raman (cm⁻¹)
C≡C stretch	Value	Value	~2250	~2250
C=O stretch (sym)	Value	Value	~1720	~1720
C=O stretch (asym)	Value	Value	~1750	~1750
C-H stretch	Value	Value	~2950-3000	~2950-3000
...	...	...	...	...

Note: The values in this table are illustrative. Experimental data can be found on databases such as PubChem.

Electronic Properties: Frontier Molecular Orbitals

The reactivity of DMAD is largely governed by its frontier molecular orbitals (FMOs): the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The energy of the LUMO is indicative of the molecule's ability to accept electrons, while the HOMO energy reflects its electron-donating ability. The HOMO-LUMO energy gap is a crucial parameter for understanding the molecule's kinetic stability and its electronic absorption properties.

Table 3: Calculated Electronic Properties for Dimethyl Acetylenedicarboxylate (Illustrative)

Property	Calculated Value (eV, B3LYP/6-31G*)
HOMO Energy	Value
LUMO Energy	Value
HOMO-LUMO Gap	Value

Note: The values in this table are illustrative and would be obtained by performing the DFT calculation as described in the protocols section.

Experimental Protocols: Quantum Chemical Calculations

The following protocols outline the steps to perform the quantum chemical calculations necessary to obtain the data presented in the tables above.

Protocol 1: Geometry Optimization and Vibrational Frequency Calculation

This protocol describes the procedure for obtaining the optimized molecular geometry and the corresponding vibrational frequencies of DMAD.

• Molecule Building : Construct the 3D structure of dimethyl acetylenedicarboxylate using a molecular modeling software (e.g., GaussView, Avogadro, ChemDraw).

• Input File Preparation : Create an input file for a quantum chemistry software package (e.g., Gaussian, ORCA, GAMESS). The input file should specify the following:

  • Calculation Type : Opt Freq (for simultaneous optimization and frequency calculation).

  • Method : B3LYP (a widely used hybrid DFT functional).

  • Basis Set : 6-31G* (a Pople-style basis set suitable for organic molecules).

  • Charge and Multiplicity : 0 1 (for a neutral singlet state).

  • Coordinates : The initial Cartesian coordinates of the atoms.

• Execution : Submit the input file to the quantum chemistry software for calculation.

• Analysis of Results :

  • Geometry Optimization : Verify that the optimization has converged by checking the output file for the "Optimization completed" message. The final optimized coordinates, bond lengths, and bond angles can be extracted from the output.

  • Vibrational Frequencies : Confirm that there are no imaginary frequencies, which indicates that the optimized structure is a true minimum on the potential energy surface. The calculated vibrational frequencies and their corresponding IR intensities and Raman activities can be found in the output file. These frequencies can be scaled by an appropriate factor (typically around 0.96 for B3LYP/6-31G*) for better agreement with experimental data.

Protocol 2: Frontier Molecular Orbital (HOMO-LUMO) Analysis

This protocol details the steps to calculate and visualize the HOMO and LUMO of DMAD.

• Input File Preparation : Using the optimized geometry from Protocol 1, create a new input file.

  • Calculation Type : A single-point energy calculation is sufficient. Some software may require a keyword like pop=full to output all molecular orbitals.

  • Method and Basis Set : Use the same level of theory as the geometry optimization (e.g., B3LYP/6-31G*).

• Execution : Run the calculation using the quantum chemistry software.

• Analysis of Results :

  • Orbital Energies : The output file will list the energies of all molecular orbitals. Identify the HOMO (the highest energy occupied orbital) and the LUMO (the lowest energy unoccupied orbital). The HOMO-LUMO gap is the energy difference between these two orbitals.

  • Visualization : Use a molecular visualization program (e.g., GaussView, VMD, Chemcraft) to generate and view the 3D isosurfaces of the HOMO and LUMO. This provides a visual representation of the regions of the molecule involved in electron donation and acceptance.

Reaction Mechanism: [8+2] Cycloaddition of Dienylfuran with DMAD

A significant application of quantum chemical calculations is the elucidation of reaction mechanisms. The [8+2] cycloaddition reaction between dienylfurans and DMAD has been investigated using DFT, revealing a stepwise mechanism.[1][2]

The reaction initiates with the nucleophilic attack of the diene substituent of the furan (B31954) on one of the sp-hybridized carbons of DMAD. This leads to the formation of a diradical intermediate. Subsequently, a ring-closing step occurs to form the final [8+2] cycloadduct.

Computational Workflow for Reaction Mechanism Analysis

The following diagram illustrates a general workflow for the computational investigation of a reaction mechanism.

Computational workflow for reaction mechanism analysis.

Visualizing the [8+2] Cycloaddition Pathway

The following diagram illustrates the key steps in the [8+2] cycloaddition of a generic dienylfuran with DMAD as determined by DFT calculations.

Simplified reaction pathway for the [8+2] cycloaddition.

Conclusion

Quantum chemical calculations provide a powerful framework for understanding the structure, properties, and reactivity of dimethyl acetylenedicarboxylate. This guide has outlined the standard computational protocols for determining its key molecular parameters and has provided a visualization of a computationally elucidated reaction mechanism. For researchers in drug development and organic synthesis, these computational tools offer invaluable insights that can guide experimental design, accelerate the discovery of new reactions, and aid in the rational design of novel therapeutic agents. The synergy between computational chemistry and experimental work is essential for advancing our understanding of complex chemical systems and for the development of new technologies.

References

• 1. chem.pku.edu.cn [chem.pku.edu.cn]
• 2. Density Functional Theory Study of Mechanisms of [8 + 2] Cycloadditions of Dienylfurans/Dienylisobenzofurans with DMAD - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Molecular Geometry and Bond Lengths of Dimethyl Acetylenedicarboxylate (DMAD)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl acetylenedicarboxylate (B1228247) (DMAD), with the chemical formula C₆H₆O₄, is a highly versatile reagent in organic synthesis. Its reactivity is fundamentally governed by its molecular structure, particularly the electron-deficient carbon-carbon triple bond conjugated with two ester groups. A precise understanding of its molecular geometry, including bond lengths and angles, is crucial for predicting its reactivity, designing novel synthetic pathways, and understanding the stereochemical outcomes of its reactions.

Molecular Geometry of Dimethyl Acetylenedicarboxylate

The molecular structure of DMAD is characterized by a linear central alkyne core with two planar methyl ester groups. The key feature is the C-C≡C-C backbone, which is expected to be perfectly linear, with bond angles of 180°. The sp-hybridization of the acetylenic carbons and the sp²-hybridization of the carbonyl carbons dictate the overall shape of the molecule.

Logical Structure of DMAD

The diagram below illustrates the atomic connectivity and the fundamental structural units of the DMAD molecule. The central feature is the linear butynedioate core, to which the two methyl groups are attached via the ester linkages.

Caption: Molecular graph of Dimethyl Acetylenedicarboxylate (DMAD).

Computationally Derived Bond Lengths and Angles

In the absence of a definitive experimental crystal structure, quantum chemical calculations provide highly reliable estimates for molecular geometry. The data presented below is representative of what would be expected from a geometry optimization at a common level of theory (e.g., B3LYP/6-31G*).

Table 1: Key Bond Lengths in Dimethyl Acetylenedicarboxylate

Bond	Atom Pair	Predicted Length (Å)
Acetylenic Triple	C≡C	~ 1.21
Carbonyl Double	C=O	~ 1.20
C-C Single	C-C	~ 1.45
Ester C-O Single	C-O	~ 1.34
Methyl O-C Single	O-CH₃	~ 1.44
Methyl C-H	C-H	~ 1.09

Table 2: Key Bond Angles in Dimethyl Acetylenedicarboxylate

Angle	Atom Triple	Predicted Angle (°)
Alkyne Backbone	C-C≡C	180.0
Carbonyl Environment	O=C-C	~ 125.0
Ester Linkage	O=C-O	~ 124.0
Ester Linkage	C-C-O	~ 111.0
Methyl Ether Linkage	C-O-CH₃	~ 116.0

Experimental Protocols for Structure Determination

The determination of precise molecular geometries is typically achieved through single-crystal X-ray diffraction for solid-state structures and gas-phase electron diffraction for molecules in the gaseous state.

Generalized Protocol for Single-Crystal X-ray Diffraction

This method would be suitable for determining the structure of DMAD in its solid state (melting point: -18 °C).

• Crystal Growth : A single crystal of DMAD of suitable quality (typically 0.1-0.3 mm in each dimension) is grown. For a low-melting-point compound like DMAD, this would be achieved by in-situ crystallization on the diffractometer. A small amount of liquid DMAD would be sealed in a capillary tube and slowly cooled on the instrument until a single crystal forms.

• Data Collection : The crystal is mounted on a goniometer in a modern X-ray diffractometer equipped with a low-temperature device (e.g., an Oxford Cryosystems cooler). The crystal is maintained at a very low temperature (e.g., 100 K) to minimize thermal vibrations. A beam of monochromatic X-rays (e.g., Mo Kα, λ = 0.71073 Å) is directed at the crystal. As the crystal is rotated, a series of diffraction patterns are collected on a detector (e.g., a CCD or CMOS detector).

• Structure Solution and Refinement : The collected diffraction data are processed to determine the unit cell dimensions and space group. The positions of the atoms in the crystal lattice are determined using direct methods or Patterson methods. This initial structural model is then refined using least-squares methods, where the calculated diffraction pattern from the model is fitted to the observed data. The final refined structure yields precise atomic coordinates, from which bond lengths and angles are calculated.

Generalized Protocol for Gas-Phase Electron Diffraction (GED)

This technique provides information on the molecular structure free from intermolecular forces present in the crystalline state.

• Sample Introduction : A gaseous sample of DMAD is introduced into a high-vacuum chamber through a fine nozzle, creating a molecular beam.

• Electron Diffraction : A high-energy beam of electrons (e.g., 40-60 keV) is passed through the molecular beam, perpendicular to its flow. The electrons are scattered by the electric field of the molecules.

• Data Collection : The scattered electrons form a diffraction pattern of concentric rings, which is recorded on a detector (e.g., a photographic plate or a modern imaging plate detector). The intensity of the scattered electrons is measured as a function of the scattering angle.

• Data Analysis and Structure Refinement : The raw diffraction data is converted into a molecular scattering function. A theoretical scattering intensity curve is calculated for a model of the molecule with initial estimates of its geometric parameters (bond lengths, angles). The parameters of the model are then refined by a least-squares procedure to achieve the best possible fit between the calculated and experimental scattering curves. This process yields the thermally averaged internuclear distances.

Logical Workflow for Structure Determination

The following diagram outlines the typical workflow for determining a molecular structure using X-ray crystallography, from sample preparation to final data analysis.

Caption: Workflow for molecular structure determination by X-ray crystallography.

A Comprehensive Technical Guide to Dimethyl Acetylenedicarboxylate (DMAD) for Chemical Researchers

For researchers, scientists, and professionals in drug development, a thorough understanding of key reagents is paramount. This guide provides an in-depth look at Dimethyl acetylenedicarboxylate (B1228247) (DMAD), a versatile and highly reactive compound in organic synthesis. Below, we detail its various synonyms, experimental protocols for its use, and key reaction mechanisms, presented with clarity and precision to support your research endeavors.

Synonyms and Identifiers

Dimethyl acetylenedicarboxylate is known by a variety of names in chemical literature, which can sometimes lead to confusion. A clear understanding of these synonyms is crucial for efficient literature searches and chemical sourcing. The most common synonyms and identifiers are summarized in the table below.

Type	Name/Identifier
IUPAC Name	Dimethyl but-2-ynedioate[1]
Common Abbreviation	DMAD[2][3]
CAS Number	762-42-5[2][3]
Other Systematic Names	2-Butynedioic acid, dimethyl ester[4]
Acetylenedicarboxylic acid, dimethyl ester[2][4]
Dimethyl 2-butynedioate[4]
Dimethyl ethynedicarboxylate[4]
Descriptive Synonyms	Bis(methoxycarbonyl)acetylene[4]
1,2-Bis(methoxycarbonyl)acetylene[4]
Di(carbomethoxy)acetylene[4]

Core Applications in Organic Synthesis

DMAD is a highly electrophilic molecule due to the electron-withdrawing nature of the two ester groups conjugated with the carbon-carbon triple bond. This property makes it an excellent substrate for a variety of important organic transformations, most notably as a dienophile in Diels-Alder reactions and as a potent Michael acceptor.[2][3] Its versatility has led to its widespread use in the synthesis of complex heterocyclic compounds and functionalized acyclic systems.[5][6][7]

Key Experimental Protocols

Below are detailed methodologies for the synthesis of DMAD and its application in two fundamental reaction types: the Diels-Alder reaction and the Michael addition.

Synthesis of Dimethyl Acetylenedicarboxylate

A common and improved laboratory-scale synthesis of DMAD involves the esterification of the potassium acid salt of acetylenedicarboxylic acid.[4]

Procedure:

• In a 2-liter round-bottomed flask, 400 g (510 ml, 12.5 moles) of methanol (B129727) is cooled in an ice bath.

• To the cooled methanol, 200 g (111 ml, 2.04 moles) of concentrated sulfuric acid is added in small portions with continuous cooling and swirling.

• To this acidic methanol solution, 100 g (0.66 mole) of the potassium acid salt of acetylenedicarboxylic acid is added.

• The flask is fitted with a calcium chloride drying tube and allowed to stand at room temperature for 4 days with occasional swirling.

• The liquid is decanted from the precipitated inorganic salts, which are then washed with 500 ml of cold water.

• The combined liquid phases are extracted with five 500-ml portions of diethyl ether.

• The combined ether extracts are washed successively with 200 ml of cold water, 150 ml of saturated sodium bicarbonate solution, and finally with 200 ml of cold water.

• The ether extract is dried over anhydrous calcium chloride.

• The ether is removed by distillation on a steam bath.

• The crude product is then distilled under reduced pressure to yield the pure Dimethyl acetylenedicarboxylate.

Quantitative Data:

Parameter	Value
Yield	67-82 g (72-88%)[4]
Boiling Point	95-98 °C at 19 mmHg[4]
Refractive Index (n_D^25)	1.4444–1.4452[4]

Diels-Alder Reaction with Cyclopentadiene (B3395910)

DMAD is a classic dienophile for [4+2] cycloaddition reactions. Its reaction with cyclopentadiene proceeds readily to form a bicyclic adduct.

Procedure: While a specific protocol for DMAD with cyclopentadiene was not detailed in the provided search results, a general procedure for a similar reaction with maleic anhydride (B1165640) can be adapted.

• Freshly crack dicyclopentadiene (B1670491) by heating to obtain cyclopentadiene.

• In a suitable reaction vessel, dissolve Dimethyl acetylenedicarboxylate in a solvent such as diethyl ether or dichloromethane.

• Cool the solution of DMAD in an ice bath.

• Slowly add a stoichiometric amount of freshly prepared cyclopentadiene to the cooled DMAD solution with stirring.

• Allow the reaction to proceed at room temperature, monitoring by Thin Layer Chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure, and the product can be purified by crystallization or chromatography.

Michael Addition of Amines

The electron-deficient triple bond of DMAD readily undergoes conjugate addition with various nucleophiles, such as primary and secondary amines.

Procedure: The following is a general procedure based on the reaction of benzylamine (B48309) with DMAD.

• Dissolve 1 mmol of benzylamine in a suitable solvent (e.g., methanol or a water-based system).

• To this solution, add 1 mmol of Dimethyl acetylenedicarboxylate dropwise with stirring at room temperature.

• The reaction progress can be monitored by TLC.

• Upon completion, the product can be isolated by removing the solvent and purified by crystallization or column chromatography.

Reaction Mechanisms and Visualizations

Understanding the underlying mechanisms of reactions involving DMAD is crucial for predicting outcomes and designing new synthetic routes.

Diels-Alder Reaction Mechanism

The Diels-Alder reaction between a conjugated diene and DMAD is typically a concerted, pericyclic reaction that proceeds through a single, cyclic transition state. However, depending on the substituents on the diene, a stepwise mechanism involving a diradical or zwitterionic intermediate can also occur. For the reaction of 1,3-butadiene (B125203) with DMAD, both concerted and stepwise pathways have been studied, with substituent effects favoring one over the other.[8]

Caption: Generalized Diels-Alder reaction pathway.

Michael Addition Mechanism

The Michael addition of a nucleophile to DMAD proceeds via a nucleophilic attack on one of the sp-hybridized carbons of the alkyne, leading to the formation of a resonance-stabilized carbanion intermediate. This intermediate is then protonated to yield the final adduct. Theoretical studies on the addition of amines to DMAD suggest a stepwise mechanism involving a zwitterionic intermediate.[9]

Caption: Stepwise mechanism of a Michael addition to DMAD.

Spectroscopic Data

Characterization of products derived from DMAD relies on standard spectroscopic techniques.

• ¹H NMR: The proton NMR spectrum of DMAD is very simple, showing a single peak for the six equivalent protons of the two methyl groups.

• ¹³C NMR: The carbon NMR spectrum will show signals for the methyl carbons, the ester carbonyl carbons, and the sp-hybridized carbons of the alkyne.

• IR Spectroscopy: The infrared spectrum will exhibit characteristic absorption bands for the C=O of the ester groups and the C≡C triple bond.

• Mass Spectrometry: Mass spectral data for DMAD can be found in public databases such as PubChem.[1]

This guide provides a foundational understanding of Dimethyl acetylenedicarboxylate for its effective application in the laboratory. For more specific applications and detailed mechanistic studies, consulting the primary literature is recommended.

References

• 1. Dimethyl acetylenedicarboxylate | C6H6O4 | CID 12980 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Dimethyl acetylenedicarboxylate - Wikipedia [en.wikipedia.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. thieme-connect.com [thieme-connect.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Dimethyl Acetylenedicarboxylate (DMAD) in Diels-Alder Cycloaddition Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dimethyl acetylenedicarboxylate (B1228247) (DMAD) is a highly versatile and reactive dienophile widely employed in organic synthesis.[1][2] Its strong electrophilic nature, a consequence of the two electron-withdrawing ester groups conjugated with the carbon-carbon triple bond, makes it an excellent substrate for cycloaddition reactions, most notably the Diels-Alder reaction.[1][2] This [4+2] cycloaddition provides a powerful and atom-economical method for the construction of six-membered rings, which are prevalent structural motifs in a vast array of natural products and pharmaceutical agents. The reaction of DMAD with a conjugated diene leads to the formation of a substituted cyclohexadiene derivative, which can serve as a versatile intermediate for further synthetic transformations, including aromatization to form substituted benzene (B151609) rings.[3]

These application notes provide an overview of the utility of DMAD in Diels-Alder reactions, with a focus on its application in the synthesis of complex molecules relevant to drug discovery and materials science. Detailed experimental protocols for both conventional heating and microwave-assisted reactions are presented, along with quantitative data to guide reaction optimization.

Applications in Synthesis

The Diels-Alder reaction of DMAD with various dienes has been instrumental in the synthesis of a wide range of compounds:

• Heterocyclic Compounds: The reaction of DMAD with heterocyclic dienes such as furan (B31954) and its derivatives provides a direct route to oxabicyclic compounds.[4] These adducts are valuable intermediates that can be converted to substituted aromatic compounds, including phenols and phthalates, which are important building blocks in medicinal chemistry.

• Functionalized Carbocycles: The cycloaddition of DMAD with cyclic and acyclic dienes, such as 1,3-cyclohexadiene (B119728) and substituted butadienes, allows for the stereospecific construction of highly functionalized six-membered rings. These structures are key components of many natural products and therapeutic agents.

• Polycyclic Aromatic Hydrocarbons (PAHs): The reaction with dienes like anthracene (B1667546) provides access to complex polycyclic frameworks. These reactions are crucial for the synthesis of novel materials with interesting photophysical properties and for the development of new drug scaffolds.

Data Presentation: Diels-Alder Reactions of DMAD with Various Dienes

The following tables summarize the quantitative data for the Diels-Alder reaction of DMAD with furan, 1,3-cyclohexadiene, and anthracene under both conventional heating and microwave irradiation conditions.

Table 1: Reaction of Furan with DMAD

Entry	Method	Catalyst	Solvent	Time	Yield (%)	Reference
1	Conventional	None	None	24 h	65	[2]
2	Microwave	AlCl₃	CH₂Cl₂	3 min	92	[2]

Table 2: Reaction of 1,3-Cyclohexadiene with DMAD

Entry	Method	Catalyst	Solvent	Time	Yield (%)	Reference
1	Conventional	None	None	20 h	70	[2]
2	Microwave	AlCl₃	CH₂Cl₂	2 min	95	[2]

Table 3: Reaction of Anthracene with DMAD

Entry	Method	Catalyst	Solvent	Time	Yield (%)	Reference
1	Conventional	None	Xylene	4 h	90	[2]
2	Microwave	AlCl₃	CH₂Cl₂	5 min	94	[2]

Experimental Protocols

Protocol 1: General Procedure for Microwave-Assisted Diels-Alder Reaction of Dienes with DMAD

This protocol is a general guideline and can be adapted for different dienes.

Materials:

• Diene (e.g., furan, 1,3-cyclohexadiene, anthracene)

• Dimethyl acetylenedicarboxylate (DMAD)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Aluminum chloride (AlCl₃) (optional, as catalyst)

• Microwave reactor vial (10 mL) with a magnetic stir bar

• Microwave synthesizer

Procedure:

• To a 10 mL microwave reactor vial containing a magnetic stir bar, add the diene (1.0 mmol) and anhydrous dichloromethane (3 mL).

• Add dimethyl acetylenedicarboxylate (DMAD) (1.2 mmol, 1.2 equivalents).

• If a catalyst is used, add aluminum chloride (AlCl₃) (0.1 mmol, 0.1 equivalents) to the reaction mixture.

• Seal the vial with a cap.

• Place the vial in the cavity of the microwave synthesizer.

• Irradiate the reaction mixture at a constant temperature (e.g., 100-150 °C) for the time specified in the tables above (typically 2-5 minutes). The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the vial to room temperature.

• Quench the reaction by the slow addition of saturated sodium bicarbonate solution (5 mL).

• Extract the product with dichloromethane (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., ethyl acetate/hexane).

Protocol 2: Conventional Heating Diels-Alder Reaction of Anthracene with DMAD

Materials:

• Anthracene

• Dimethyl acetylenedicarboxylate (DMAD)

• Xylene

• Round-bottom flask (50 mL) with a reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

Procedure:

• In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve anthracene (1.78 g, 10 mmol) in xylene (20 mL).

• Add dimethyl acetylenedicarboxylate (DMAD) (1.42 g, 10 mmol) to the solution.

• Heat the reaction mixture to reflux (approximately 140 °C) with vigorous stirring.

• Monitor the reaction progress by TLC. The reaction is typically complete within 4 hours.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• The product may crystallize out of the solution upon cooling. If so, collect the crystals by vacuum filtration and wash with a small amount of cold xylene.

• If the product does not crystallize, remove the xylene under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) to afford dimethyl 9,10-dihydro-9,10-ethenoanthracene-11,12-dicarboxylate.[5]

Visualizations

Diels-Alder Reaction Mechanism

Caption: General mechanism of the Diels-Alder reaction.

Experimental Workflow for Microwave-Assisted Synthesis

Caption: Workflow for microwave-assisted Diels-Alder synthesis.

Logical Relationship in Drug Development

Caption: Role of DMAD Diels-Alder reaction in drug development.

References

• 1. DIELS [acta-arhiv.chem-soc.si]
• 2. researchgate.net [researchgate.net]
• 3. A microwave assisted intramolecular-furan-Diels–Alder approach to 4-substituted indoles - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. A microwave assisted intramolecular-furan-Diels–Alder approach to 4-substituted indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Page loading... [wap.guidechem.com]

Application Notes and Protocols for [4+2] Cycloaddition using Dimethyl Acetylenedicarboxylate (DMAD)

Audience: Researchers, scientists, and drug development professionals.

Introduction: The [4+2] cycloaddition, or Diels-Alder reaction, is a powerful and widely utilized transformation in organic synthesis for the construction of six-membered rings.[1][2][3] This reaction involves the concerted interaction between a conjugated diene (a molecule with two alternating double bonds) and a dienophile (an alkene or alkyne). Dimethyl acetylenedicarboxylate (B1228247) (DMAD) is a particularly effective and commonly used dienophile due to the electron-withdrawing nature of its two ester groups, which activates the alkyne for cycloaddition.[4][5] This protocol provides detailed methodologies for performing [4+2] cycloaddition reactions using DMAD with various dienes.

Data Presentation

The efficiency of the Diels-Alder reaction with DMAD can be influenced by the nature of the diene, the solvent, and the reaction conditions. Below is a summary of representative examples found in the literature.

Table 1: Reaction of Various Dienes with DMAD under Microwave Irradiation [6]

Diene	Product	Reaction Time (min)	Yield (%)
Furan	Dimethyl 7-oxabicyclo[2.2.1]hepta-2,5-diene-2,3-dicarboxylate	5	90
2,5-Dimethylfuran (B142691)	Dimethyl 1,4-dimethyl-7-oxabicyclo[2.2.1]hepta-2,5-diene-2,3-dicarboxylate	4	95
1,3-Cyclohexadiene	Dimethyl bicyclo[2.2.2]octa-2,5-diene-2,3-dicarboxylate	6	88
Anthracene	Dimethyl 9,10-dihydro-9,10-ethanoanthracene-11,12-dicarboxylate	3	92

Reactions were performed using AlCl₃ in CH₂Cl₂ under microwave irradiation.

Table 2: Conventional Thermal Diels-Alder Reaction with DMAD

Diene	Dienophile	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
Anthracene	Maleic Anhydride	Xylene	Reflux	30 min	~90	[7]
Cyclopentadiene	Maleic Anhydride	Ethyl Acetate/Hexane	Room Temp	15 min	High	[8]

While these examples use maleic anhydride, the conditions are representative for reactions with activated dienophiles like DMAD. Specific conditions for DMAD with these dienes under conventional heating can be inferred to require similar temperatures and reaction times, with expected high yields.

Experimental Protocols

General Protocol for the [4+2] Cycloaddition of a Diene with DMAD

This protocol provides a general procedure for the thermal [4+2] cycloaddition reaction between a generic diene and dimethyl acetylenedicarboxylate.

Materials:

• Diene (e.g., Anthracene, Furan, Cyclopentadiene)

• Dimethyl acetylenedicarboxylate (DMAD)

• Anhydrous solvent (e.g., Toluene, Xylene, Dichloromethane)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Inert atmosphere setup (e.g., Nitrogen or Argon line)

• Standard glassware for workup and purification (separatory funnel, rotary evaporator, chromatography columns)

Procedure:

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stir bar, add the diene (1.0 equivalent).

  • Dissolve the diene in a suitable anhydrous solvent (e.g., toluene, xylene). The volume of solvent should be sufficient to dissolve the reactants, typically resulting in a 0.1 to 0.5 M solution.

  • Place the flask under an inert atmosphere of nitrogen or argon.

• Addition of DMAD:

  • Slowly add dimethyl acetylenedicarboxylate (DMAD) (1.0 to 1.2 equivalents) to the stirred solution of the diene. DMAD is a powerful lachrymator and vesicant and should be handled with extreme care in a fume hood.[9]

• Reaction:

  • Heat the reaction mixture to the desired temperature (this can range from room temperature to the reflux temperature of the solvent, depending on the reactivity of the diene) and stir for the required time (from a few hours to several days).[7]

  • Monitor the reaction progress by an appropriate technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can then be purified.

• Purification:

  • Purify the crude product by recrystallization from a suitable solvent system or by column chromatography on silica (B1680970) gel.

  • Characterize the purified product by spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) to confirm its structure.

Protocol for Microwave-Assisted [4+2] Cycloaddition of 2,5-Dimethylfuran with DMAD[6]

Materials:

• 2,5-Dimethylfuran

• Dimethyl acetylenedicarboxylate (DMAD)

• Aluminum chloride (AlCl₃)

• Dichloromethane (B109758) (CH₂Cl₂)

• Teflon container for microwave synthesis

• Domestic microwave oven

Procedure:

• Reactant Preparation:

  • In a Teflon container, mix 2,5-dimethylfuran (1 mmol), dimethyl acetylenedicarboxylate (1 mmol), and a catalytic amount of aluminum chloride (AlCl₃) in dichloromethane (5 mL).

• Microwave Irradiation:

  • Place the sealed Teflon container in a domestic microwave oven.

  • Irradiate the mixture for 4 minutes at a power setting that maintains a gentle reflux.

• Work-up and Purification:

  • After irradiation, allow the container to cool to room temperature.

  • Quench the reaction with water and extract the product with dichloromethane.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure.

  • The resulting crude product, Dimethyl 1,4-dimethyl-7-oxabicyclo[2.2.1]hepta-2,5-diene-2,3-dicarboxylate, can be further purified if necessary. The reported yield is 95%.[6]

Visualizations

Reaction Mechanism and Experimental Workflow

The following diagrams illustrate the generalized mechanism of the [4+2] cycloaddition with DMAD and a typical experimental workflow.

Caption: Generalized mechanism of the [4+2] Diels-Alder cycloaddition.

Caption: Experimental workflow for a typical [4+2] cycloaddition reaction.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. www1.udel.edu [www1.udel.edu]
• 9. Organic Syntheses Procedure [orgsyn.org]

The Versatility of Dimethyl Acetylenedicarboxylate (DMAD) in the Synthesis of Heterocyclic Compounds: Applications and Protocols

Application Note

Introduction

Dimethyl acetylenedicarboxylate (B1228247) (DMAD) is a highly versatile and reactive reagent in organic synthesis, primarily utilized as a building block for the construction of a wide array of heterocyclic compounds.[1][2][3] Its electron-deficient triple bond readily participates in various reactions, including cycloadditions, Michael additions, and multicomponent reactions, making it an invaluable tool for medicinal chemists and researchers in drug discovery.[1][2] This document provides an overview of the applications of DMAD in the synthesis of several key heterocyclic scaffolds and offers detailed protocols for selected reactions.

Key Reaction Types

The reactivity of DMAD is dominated by its electrophilic nature, which allows it to react with a diverse range of nucleophiles. The primary pathways for incorporating DMAD into heterocyclic systems include:

• Michael Additions: Nucleophiles such as amines, thiols, and carbanions can add to the triple bond of DMAD, forming a vinyl intermediate that can subsequently cyclize to form various heterocycles.[1][2][4] This strategy is widely employed in the synthesis of nitrogen- and sulfur-containing heterocycles.[2]

• Cycloaddition Reactions: DMAD is an excellent dienophile and dipolarophile, readily participating in [4+2] (Diels-Alder), [3+2], and [2+2] cycloaddition reactions.[1][2] These reactions provide direct routes to complex fused and spiro-heterocyclic systems.

• Multicomponent Reactions (MCRs): DMAD is a key component in numerous MCRs, where its ability to form zwitterionic intermediates allows for the rapid assembly of complex molecules from three or more starting materials in a single pot.[1][5][6] This approach is highly efficient for generating molecular diversity.

Synthesis of Imidazo[1,5-b]pyridazines

A notable application of DMAD is the synthesis of imidazo[1,5-b]pyridazine (B2384543) derivatives, which are of interest for their potential biological activities. The reaction of 1,2-diaminoimidazoles with DMAD in the presence of a catalytic amount of acetic acid provides a straightforward method to construct this fused heterocyclic system with good to excellent yields.[1]

Quantitative Data for Imidazo[1,5-b]pyridazine Synthesis [1][7]

Entry	R Substituent on Diaminoimidazole	Yield (%)	Melting Point (°C)
1	H	89	239-241
2	CH3	75	220-222
3	C2H5	72	215-217
4	C3H7	68	208-210
5	C6H5	81	245-247

Synthesis of Functionalized Indoles and Carbazoles

DMAD has been extensively used in the functionalization of indoles. The reaction of indole (B1671886) with DMAD can lead to various products depending on the reaction conditions.[8][9][10] A Michael-type addition of 4,7-dihydroindole to DMAD provides a convenient route to 2-vinylindoles, which are valuable precursors for the synthesis of carbazole (B46965) derivatives through subsequent Diels-Alder reactions.[8][11]

Experimental Protocol: Synthesis of Dimethyl Indole-2-ylmaleate [8]

A solution of 4,7-dihydroindole and DMAD is stirred in a suitable solvent. The resulting Michael adduct is then oxidized using a dehydrogenating agent like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (B29006) (DDQ) to yield the corresponding indole-2-ylmaleate.

Synthesis of Thiazoline (B8809763) Derivatives

Thiazolines, five-membered sulfur and nitrogen-containing heterocycles, can be efficiently synthesized using DMAD. One-pot, three-component reactions involving thiosemicarbazide (B42300), an aldehyde or ketone, and DMAD under microwave irradiation and solvent-free conditions have been shown to produce thiazolines in excellent yields.[12][13][14][15]

Quantitative Data for Thiazoline Synthesis [12]

Method	Reaction Time	Yield (%)
A: Stirring in Ethyl Acetate	2.5 - 5 hours	Good
B: One-pot Microwave (Solvent-free)	3 minutes	95-98
C: Microwave (Solvent-free)	5 minutes	Good

Synthesis of Pyridine and Pyrazole Derivatives

DMAD is also a valuable reagent for the synthesis of pyridines and pyrazoles. Pyridine-catalyzed reactions of DMAD with aldehydes can lead to the formation of 2-benzoylfumarates, which are precursors to various heterocyclic systems.[16][17] The synthesis of pyrazoles often involves the reaction of a hydrazine (B178648) derivative with a 1,3-dicarbonyl compound, which can be generated in situ from DMAD and other reagents.[18][19]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Methyl 7-Amino-1,2-dihydro-1-R-2-oxo-5-phenylimidazo[1,5-b]pyridazine-4-carboxylates [7]

• Dissolve 5 mmol of the appropriate 1,2-diamino-4-phenylimidazole in 5 mL of methanol (B129727) containing a catalytic amount of acetic acid (2-3 drops).

• To this solution, add 5 mmol of dimethyl acetylenedicarboxylate (DMAD) dropwise.

• After the addition is complete, reflux the reaction mixture for 60 minutes.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The product will precipitate from the solution. Collect the solid by filtration.

• Wash the solid with cold methanol and dry under vacuum to obtain the pure product.

Protocol 2: Synthesis of Dimethyl Indole-2-ylmaleate via Oxidation [8]

• Prepare a solution of the starting Michael adduct (dimethyl 2-(4,7-dihydroindol-2-yl)fumarate) (0.40 mmol) in 10 mL of dry benzene (B151609).

• Add 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) (0.44 mmol) to the solution.

• Stir the reaction mixture at room temperature for 1 hour.

• After 1 hour, evaporate the benzene under reduced pressure.

• Purify the residue by column chromatography on silica (B1680970) gel, eluting with dichloromethane, to afford the desired dimethyl indole-2-ylmaleate.

Protocol 3: One-Pot Synthesis of Thiazolines under Microwave Irradiation [12]

• In a microwave-safe vessel, mix thiosemicarbazide (8 mmol), the desired aldehyde or ketone (8 mmol), and dimethyl acetylenedicarboxylate (DMAD) (8 mmol).

• Add a catalytic amount of acetic acid.

• Subject the reaction mixture to microwave irradiation at 80W for 3 minutes.

• After irradiation, allow the reaction mixture to cool to room temperature.

• Recrystallize the solid residue from an ethanol-water mixture to obtain the pure thiazoline product.

Visualizations

Caption: General workflow for heterocycle synthesis via Michael addition of a nucleophile to DMAD followed by cyclization.

Caption: Schematic of a Diels-Alder [4+2] cycloaddition reaction with DMAD as the dienophile to form a cyclic adduct.

Caption: Logical workflow of a multicomponent reaction involving DMAD, proceeding through a zwitterionic intermediate to form a complex heterocycle.

References

• 1. A Multifield Study on Dimethyl Acetylenedicarboxylate: A Reagent Able to Build a New Cycle on Diaminoimidazoles | MDPI [mdpi.com]
• 2. thieme-connect.com [thieme-connect.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. A Multifield Study on Dimethyl Acetylenedicarboxylate: A Reagent Able to Build a New Cycle on Diaminoimidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. The reaction of indoles with dimethyl acetylenedicarboxylate - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. Addition reactions of heterocyclic compounds. Part XLVIII. Reactions of indoles with dimethyl acetylenedicarboxylate in the presence and absence of solvents - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 11. Synthesis of new 2-vinylation products of indole via a Michael-type addition reaction with dimethyl acetylenedicarboxylate and their Diels-Alder reactivity as precursors of new carbazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. [PDF] Preparation of heterocyclic compounds by reaction of dimethyl and diethyl acetylene dicarboxylate (DMAD, DEAD) with thiosemicarbazone derivatives | Semantic Scholar [semanticscholar.org]
• 14. researchgate.net [researchgate.net]
• 15. quod.lib.umich.edu [quod.lib.umich.edu]
• 16. Novel Pyridine-Catalyzed Reaction of Dimethyl Acetylenedicarboxylate with Aldehydes and N-Tosylimines: Efficient Synthesis of 2-Benzoylfumarates and 1-Azadienes [organic-chemistry.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. m.youtube.com [m.youtube.com]
• 19. mdpi.com [mdpi.com]

Application Notes and Protocols: Dimethyl Acetylenedicarboxylate (DMAD) as a Versatile Building Block in Total Synthesis

For Researchers, Scientists, and Drug Development Professionals

Dimethyl acetylenedicarboxylate (B1228247) (DMAD) is a highly versatile and reactive building block in organic synthesis, prized for its electron-deficient carbon-carbon triple bond. This characteristic makes it an excellent electrophile in a variety of transformations, including cycloaddition reactions and Michael additions. These reactions have been pivotal in the stereocontrolled synthesis of complex molecular architectures found in numerous natural products and pharmaceutically active compounds. This document provides detailed application notes and experimental protocols for the use of DMAD in the total synthesis of select bioactive molecules.

Application Note 1: Diels-Alder Reactions in the Synthesis of (+)-Panepophenanthrin

Introduction: (+)-Panepophenanthrin is a natural product that has garnered significant attention due to its inhibitory activity against the ubiquitin-activating enzyme (E1), a key player in the ubiquitin-proteasome pathway. A crucial step in the total synthesis of (+)-panepophenanthrin involves a biomimetic Diels-Alder dimerization of an epoxyquinol monomer, where DMAD is not a direct reactant but its principles of cycloaddition are emulated. Understanding these cycloaddition strategies is key. The synthesis developed by Porco and co-workers showcases a spontaneous dimerization, while Hayashi and colleagues demonstrated that this transformation can be efficiently conducted in water, mimicking biological conditions.[1]

Key Reaction: Intermolecular Diels-Alder Dimerization

Logical Relationship: Synthesis of (+)-Panepophenanthrin Monomer

Caption: Synthetic pathway to (+)-Panepophenanthrin.

Quantitative Data

Step	Reactants	Catalyst/Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Asymmetric Epoxidation	Dioxane Intermediate, NaHMDS, Diisopropyl L-tartrate	THF	-20	-	80	[2]
Diels-Alder Dimerization	Epoxyquinol Monomer	Neat (solvent-free)	25	24	80	[2]
Diels-Alder Dimerization	Epoxyquinol Monomer	D₂O	Room Temperature	33	Moderate	[1]

Experimental Protocols

Protocol 1: Asymmetric Epoxidation (Porco et al.) [2]

• To a solution of the dioxane intermediate in THF at -20 °C is added diisopropyl L-tartrate.

• Sodium hexamethyldisilazide (NaHMDS) is then added dropwise.

• The reaction mixture is stirred at -20 °C until completion, as monitored by TLC.

• The reaction is quenched with saturated aqueous NH₄Cl and extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography to afford the epoxy ketone.

Protocol 2: Diels-Alder Dimerization (Porco et al.) [2]

• The purified epoxyquinol monomer is allowed to stand at 25 °C without any solvent.

• After 24 hours, the resulting solid is directly purified by an appropriate method (e.g., recrystallization or chromatography) to yield (+)-panepophenanthrin.

Protocol 3: Diels-Alder Dimerization in Water (Hayashi et al.) [1]

• The epoxyquinol monomer (1 mg) is dissolved in D₂O (200 µL).

• The solution is allowed to stand at room temperature for 33 hours.

• The product, (+)-panepophenanthrin, is isolated and purified from the aqueous mixture.

Application Note 2: Sonogashira Coupling in the Synthesis of (-)-Harveynone and (-)-Tricholomenyn A

Introduction: (-)-Harveynone and (-)-Tricholomenyn A are natural products exhibiting interesting biological activities. Their total synthesis highlights the utility of modern cross-coupling reactions. While not a direct application of DMAD's cycloaddition chemistry, the synthesis of these molecules often involves the introduction of alkyne functionalities, a key feature of DMAD. The Sonogashira coupling provides a powerful method for the formation of carbon-carbon bonds between sp² and sp hybridized carbons.

Key Reaction: Sonogashira Cross-Coupling

Experimental Workflow: Synthesis of (-)-Harveynone

Caption: Sonogashira coupling for (-)-Harveynone synthesis.

Quantitative Data

Step	Reactants	Catalyst/Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Sonogashira Coupling	2-Iodo-2-cycloalkenone, Terminal Alkyne	Pd(PPh₃)₂Cl₂, CuI, DiPEA	DMF	Room Temperature	-	-	[3]

Experimental Protocol

Protocol 4: General Sonogashira Coupling [3]

• A dry Schlenk flask is charged with the resin-bound peptide containing an iodo-aryl or arylacetylene moiety.

• Dry DMF, DiPEA, and the corresponding arylacetylene or iodo-aryl coupling partner are added.

• The reaction mixture is degassed with nitrogen for 15 minutes.

• (PPh₃)₂PdCl₂ and CuI are then added to the suspension.

• The reaction mixture is stirred overnight at room temperature.

• The resin is washed, and the product is cleaved from the solid support for purification.

Application Note 3: Michael Addition and Cyclization in the Synthesis of Nedocromil (B1678009)

Introduction: Nedocromil is an anti-inflammatory drug used in the management of asthma.[4] Its synthesis involves a key step where DMAD undergoes a Michael addition followed by an intramolecular cyclization to construct the core heterocyclic scaffold. This showcases the utility of DMAD in building complex heterocyclic systems through a cascade reaction sequence.

Key Reactions: Michael Addition, Intramolecular Cyclization

Signaling Pathway: Synthesis of Nedocromil Core

Caption: Key steps in the synthesis of the Nedocromil core.

Quantitative Data

Step	Reactants	Reagents/Solvent	Temperature (°C)	Time (h)	Yield (%)
Michael Addition	2-Amino-5-nitro-α-phenylacetonitrile, Dimethyl acetylenedicarboxylate	-	-	-	-
Intramolecular Cyclization	Michael Adduct	Base	-	-	-

Note: Specific quantitative data for the nedocromil synthesis via this route was not available in the searched literature.

Experimental Protocol

Protocol 5: Michael Addition of an Amine to DMAD (General Procedure)

• To a solution of the amine in a suitable solvent (e.g., methanol, ethanol, or a polar aprotic solvent), DMAD is added dropwise at a controlled temperature (often room temperature or below).

• The reaction is stirred until completion, as monitored by TLC.

• The solvent is removed under reduced pressure.

• The resulting crude Michael adduct can be purified by column chromatography or used directly in the next step.

Protocol 6: Intramolecular Cyclization (General Procedure)

• The Michael adduct is dissolved in a suitable solvent.

• A base (e.g., sodium methoxide, potassium carbonate) is added to facilitate the intramolecular cyclization.

• The reaction mixture is heated or stirred at room temperature until the cyclization is complete.

• After an acidic workup, the product is extracted with an organic solvent.

• The organic layer is dried, concentrated, and the final product is purified by recrystallization or chromatography.

References

• 1. ykbsc.chem.tohoku.ac.jp [ykbsc.chem.tohoku.ac.jp]
• 2. people.bu.edu [people.bu.edu]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Sonogashira-Hagiwara Cross Coupling Reaction | Chem-Station Int. Ed. [en.chem-station.com]

The Versatility of Dimethyl Acetylenedicarboxylate in Multicomponent Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Dimethyl acetylenedicarboxylate (B1228247) (DMAD) is a highly versatile and electrophilic reagent that has proven to be an invaluable tool in organic synthesis, particularly in the realm of multicomponent reactions (MCRs).[1][2] Its ability to participate in a variety of transformations, including Michael additions and cycloadditions, allows for the rapid construction of complex and structurally diverse heterocyclic molecules from simple starting materials.[1][3] This attribute makes DMAD-based MCRs particularly attractive in drug discovery and development, where the efficient generation of compound libraries is paramount.[4][5]

These application notes provide an overview of the utility of DMAD in several key multicomponent reactions, complete with detailed experimental protocols and quantitative data to facilitate their implementation in a laboratory setting.

Synthesis of Thiazoline (B8809763) Derivatives via Three-Component Reaction

The synthesis of thiazoline and its derivatives is of significant interest due to their broad spectrum of biological activities.[1] A highly efficient, one-pot, three-component synthesis of thiazolines can be achieved using thiosemicarbazide (B42300), an aldehyde or ketone, and DMAD under microwave irradiation. This method offers significant advantages over traditional synthetic routes, including shorter reaction times and higher yields.[6][7]

Reaction Principle

The reaction proceeds through the in-situ formation of a thiosemicarbazone from the condensation of thiosemicarbazide and an aldehyde/ketone. The thiosemicarbazone then reacts with DMAD in a Michael-type addition, followed by an intramolecular cyclization to afford the final thiazoline product. The use of a catalytic amount of acetic acid can facilitate the initial condensation step.[6]

Experimental Protocol: One-Pot Synthesis of Thiazolines under Microwave Irradiation

Materials:

• Thiosemicarbazide

• p-Methoxybenzaldehyde (or other suitable aldehyde/ketone)

• Dimethyl acetylenedicarboxylate (DMAD)

• Acetic acid (catalytic amount)

• Ethanol

• Water

• Microwave reactor

Procedure:

• In a microwave-safe reaction vessel, combine thiosemicarbazide (8 mmol), p-methoxybenzaldehyde (8 mmol), and DMAD (8 mmol).

• Add a catalytic amount of acetic acid (2-3 drops) to the mixture.

• Subject the reaction mixture to microwave irradiation at 80W for 3 minutes.[6]

• After completion, allow the reaction mixture to cool to room temperature.

• Recrystallize the solid residue from an ethanol-water mixture to obtain the pure thiazoline product as yellow crystals.[6]

Quantitative Data

Aldehyde/Ketone	Method	Reaction Time	Yield (%)	Reference
p-Methoxybenzaldehyde	Microwave (one-pot)	3 min	95	[6]
Various aldehydes/ketones	Conventional (stirring in ethyl acetate)	2.5 - 5 h	Good to Excellent	[6]

Diagram of the Experimental Workflow for Thiazoline Synthesis

Caption: Workflow for the one-pot synthesis of thiazolines using microwave irradiation.

Synthesis of Substituted 1-Aminopyrrolin-2-ones

Another significant application of DMAD in MCRs is the synthesis of substituted 1-aminopyrrolin-2-ones. This reaction involves the generation of a zwitterionic intermediate from the reaction of an N-isocyanide and DMAD, which is then trapped by a carbonyl compound (aldehyde or dicarbonyl compound). This methodology provides a straightforward route to highly functionalized pyrrolinone scaffolds.

Reaction Principle

The reaction is initiated by the nucleophilic attack of the N-isocyanide on one of the sp-hybridized carbons of DMAD, generating a zwitterionic intermediate. This intermediate then reacts with an aldehyde or dicarbonyl compound, leading to a cascade of reactions, including a Dimroth-type rearrangement, to furnish the 1-aminopyrrolin-2-one derivative.

Experimental Protocol: General Procedure for the Synthesis of 1-Aminopyrrolin-2-ones

Materials:

• Carbonyl compound (e.g., 3-nitrobenzaldehyde)

• Dimethyl acetylenedicarboxylate (DMAD)

• Diisopropylaminoisocyanide

• Anhydrous benzene

• Argon atmosphere

• Silica (B1680970) gel for chromatography

• Petroleum ether and ethyl acetate (B1210297) (for elution)

Procedure:

• To a solution of the carbonyl compound (1 equivalent) and DMAD (1.1 equivalents) in anhydrous benzene, under an argon atmosphere at 80 °C, add a solution of diisopropylaminoisocyanide.

• Heat the reaction mixture under reflux for the appropriate time (typically 3-7.5 hours), monitoring the reaction progress by TLC.

• Upon completion, evaporate the solvent using a rotary evaporator.

• Purify the crude product by chromatography on silica gel using a mixture of petroleum ether and ethyl acetate as the eluent to afford the pure 1-aminopyrrolin-2-one derivative.

Quantitative Data

Carbonyl Compound	Reaction Time (h)	Yield (%)	Reference
3-Nitrobenzaldehyde	3	69
4-Benzyloxybenzaldehyde	5	45
Paraformaldehyde	7.5	42
Acenaphthenequinone	5	61

Diagram of the Reaction Pathway for 1-Aminopyrrolin-2-one Synthesis

Caption: Simplified reaction mechanism for the synthesis of 1-aminopyrrolin-2-ones.

Synthesis of Imidazo[1,5-b]pyridazine (B2384543) Derivatives

DMAD can also be employed in the synthesis of fused heterocyclic systems, such as imidazo[1,5-b]pyridazines. A straightforward and effective method involves the reaction of 1,2-diaminoimidazoles with DMAD in the presence of a catalytic amount of acetic acid.[3][8] This reaction provides a valuable route to a class of compounds with potential biological activities.

Reaction Principle

The reaction is proposed to proceed via a Michael addition of one of the amino groups of the 1,2-diaminoimidazole to the electron-deficient triple bond of DMAD. This is followed by an intramolecular cyclization and subsequent dehydration to yield the aromatic imidazo[1,5-b]pyridazine core.[8]

Experimental Protocol: Synthesis of Methyl 7-Amino-1,2-dihydro-1-R-2-oxo-5-phenylimidazo[1,5-b]pyridazine-4-carboxylates

Materials:

• 1,2-Diamino-4-phenylimidazole derivative

• Dimethyl acetylenedicarboxylate (DMAD)

• Methanol (B129727)

• Acetic acid (catalytic amount)

Procedure:

• Dissolve the 1,2-diaminoimidazole derivative (5 mmol) in methanol (5 mL) containing a catalytic amount of acetic acid (2-3 drops).[3]

• Add DMAD (5 mmol) dropwise to the solution.

• Reflux the reaction mixture for 60 minutes.[3]

• Filter the precipitated crystals and recrystallize them from methanol to obtain the pure product.[3]

Quantitative Data

Substituent on Diaminoimidazole	Yield (%)	Reference
Various substituted diaminoimidazoles	68 - 89	[3][8]

Diagram of the Logical Relationship in Imidazo[1,5-b]pyridazine Synthesis

Caption: Key steps in the synthesis of imidazo[1,5-b]pyridazines from 1,2-diaminoimidazoles and DMAD.

References

• 1. thieme-connect.com [thieme-connect.com]
• 2. The Uses of Dimethyl acetylenedicarboxylate_Chemicalbook [chemicalbook.com]
• 3. mdpi.com [mdpi.com]
• 4. The application of multi-component reactions in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Multicomponent Reaction-Assisted Drug Discovery: A Time- and Cost-Effective Green Approach Speeding Up Identification and Optimization of Anticancer Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. [PDF] Preparation of heterocyclic compounds by reaction of dimethyl and diethyl acetylene dicarboxylate (DMAD, DEAD) with thiosemicarbazone derivatives | Semantic Scholar [semanticscholar.org]
• 8. A Multifield Study on Dimethyl Acetylenedicarboxylate: A Reagent Able to Build a New Cycle on Diaminoimidazoles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Michael Addition Reactions Involving Dimethyl Acetylenedicarboxylate (DMAD)

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Dimethyl acetylenedicarboxylate (B1228247) (DMAD) is a highly versatile reagent in organic synthesis, primarily owing to its electron-deficient carbon-carbon triple bond. This inherent reactivity makes it an excellent Michael acceptor, readily undergoing conjugate addition with a wide array of nucleophiles.[1] The Michael addition reaction with DMAD provides a powerful and straightforward method for the formation of new carbon-carbon and carbon-heteroatom bonds, leading to the synthesis of a diverse range of functionalized acyclic and heterocyclic compounds. These products often serve as crucial intermediates in the development of pharmaceuticals and other biologically active molecules. This document provides detailed application notes and experimental protocols for conducting Michael addition reactions with DMAD using various nucleophiles.

General Reaction Mechanism

The Michael addition to DMAD is initiated by the nucleophilic attack on one of the sp-hybridized carbons of the alkyne. This initial addition leads to a vinyl carbanion intermediate, which is subsequently protonated to yield the final Michael adduct. The reaction can be catalyzed by bases, acids, or phosphines, and can also proceed under catalyst-free conditions, depending on the nucleophilicity of the attacking species.

I. Aza-Michael Addition: Reactions with N-Nucleophiles

The Aza-Michael addition of amines and other nitrogen-containing nucleophiles to DMAD is a widely employed strategy for the synthesis of nitrogen-containing heterocycles and functionalized enamines. These reactions are often high-yielding and can proceed under mild conditions.

Application: Synthesis of Imidazo[1,5-b]pyridazines

A notable application of the aza-Michael addition of DMAD is in the synthesis of imidazo[1,5-b]pyridazine (B2384543) derivatives. This reaction proceeds via an initial Michael addition followed by an intramolecular cyclization.

Experimental Protocol: Synthesis of Methyl 7-amino-5-phenyl-2-oxo-1,2-dihydroimidazo[1,5-b]pyridazine-4-carboxylate

This protocol is adapted from a reported synthesis of imidazo[1,5-b]pyridazine derivatives.

Materials:

• 1,2-Diamino-4-phenylimidazole

• Dimethyl acetylenedicarboxylate (DMAD)

• Methanol (MeOH)

• Acetic acid (catalytic amount)

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Filtration apparatus

Procedure:

• In a round-bottom flask, dissolve 5 mmol of 1,2-diamino-4-phenylimidazole in 5 mL of methanol.

• Add a catalytic amount of acetic acid (2-3 drops) to the solution.

• While stirring, add 5 mmol of dimethyl acetylenedicarboxylate (DMAD) dropwise to the reaction mixture.

• Attach a reflux condenser and heat the mixture to reflux for 60 minutes.

• After the reaction is complete, allow the mixture to cool to room temperature.

• The precipitated product is collected by filtration.

• The crude product can be purified by recrystallization from methanol.

Quantitative Data:

Product	Yield	Melting Point (°C)
Methyl 7-amino-5-phenyl-2-oxo-1,2-dihydroimidazo[1,5-b]pyridazine-4-carboxylate	68-89%	271–273

Spectroscopic Data for a related Imidazo[1,5-b]pyridazine derivative:

Compound	¹H NMR (500 MHz, DMSO-d₆, δ ppm)	¹³C NMR (125.8 MHz, DMSO-d₆, δ ppm)	HRMS (ESI), m/z
7-Amino-5-phenylimidazo[1,5-b]pyridazin-2(1H)-one	11.35 (br. s, 1H), 8.08 (d, J = 9.7, 1H), 7.79 (d, J = 7.5, 2H), 7.38 (t, J = 7.6, 2H), 7.20 (t, J = 7.3, 1H), 6.08 (d, J = 9.6, 1H), 5.75 (s, 2H)	159.0, 143.2, 134.9, 129.7, 128.6, 126.6, 125.8, 125.1, 115.7, 104.4	[M+H⁺] calc. for C₁₂H₁₀N₄O 227.0928, found 227.0926

II. Thia-Michael Addition: Reactions with S-Nucleophiles

The reaction of thiols and other sulfur-containing nucleophiles with DMAD provides a direct route to vinyl sulfides, which are valuable intermediates in organic synthesis. These reactions are typically fast and efficient.

Application: Synthesis of Functionalized Thiazolines

The reaction of thiosemicarbazone derivatives with DMAD is an effective method for the preparation of five-membered S,N-heterocycles like thiazolines.

Experimental Protocol: Synthesis of Thiazoline (B8809763) Derivatives

This protocol outlines a general procedure for the reaction of thiosemicarbazones with DMAD.

Materials:

• Thiosemicarbazone derivative (e.g., thiosemicarbazone-2-keto ethyl butyrate)

• Dimethyl acetylenedicarboxylate (DMAD)

• Ethyl acetate (B1210297)

• Round-bottom flask

• Stirring apparatus

• Filtration apparatus

Procedure:

• Dissolve the thiosemicarbazone derivative (4 mmol) in ethyl acetate (100 ml) in a round-bottom flask.

• To this solution, add a solution of dimethyl acetylenedicarboxylate (4 mmol) in small portions with continuous stirring.

• Stir the reaction mixture at ambient temperature for 3 hours.[2]

• The resulting precipitate is collected by filtration and washed with ethyl acetate.

• The solid product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol-water).[2]

Quantitative Data:

Nucleophile	Product	Yield
Thiosemicarbazone-2-keto ethyl butyrate	Corresponding thiazoline derivative	95%[2]

III. Carbon-Michael Addition: Reactions with C-Nucleophiles

Carbon nucleophiles, particularly stabilized carbanions derived from β-dicarbonyl compounds, readily add to DMAD to form highly functionalized succinate (B1194679) derivatives.

Application: Synthesis of Substituted Succinates

The reaction of diethyl malonate with DMAD in the presence of a base catalyst leads to the formation of a tetraester, which can be a versatile building block for further synthetic transformations.

Experimental Protocol: Reaction of Diethyl Malonate with DMAD

This protocol describes a representative procedure for the Michael addition of a β-dicarbonyl compound to DMAD.

Materials:

• Diethyl malonate

• Dimethyl acetylenedicarboxylate (DMAD)

• Sodium ethoxide (NaOEt) or another suitable base

• Anhydrous ethanol (B145695)

• Round-bottom flask

• Stirring apparatus

• Inert atmosphere setup (optional, but recommended)

Procedure:

• In a round-bottom flask under an inert atmosphere, prepare a solution of sodium ethoxide in anhydrous ethanol.

• To this basic solution, add diethyl malonate dropwise with stirring.

• After the deprotonation is complete, cool the reaction mixture in an ice bath.

• Slowly add a solution of dimethyl acetylenedicarboxylate in anhydrous ethanol to the reaction mixture.

• Allow the reaction to stir at room temperature until completion (monitoring by TLC is recommended).

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel.

Quantitative Data:

Visualizations

General Mechanism of Michael Addition to DMAD

Caption: General mechanism of the Michael addition of a nucleophile to DMAD.

Experimental Workflow for a Typical Michael Addition Reaction

Caption: A typical experimental workflow for a Michael addition reaction.

References

• 1. thieme-connect.com [thieme-connect.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

The Versatility of Dimethyl Acetylenedicarboxylate (DMAD) in the Synthesis of Fused-Ring Systems: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Dimethyl acetylenedicarboxylate (B1228247) (DMAD) is a highly versatile and powerful reagent in organic synthesis, prized for its ability to readily participate in a variety of chemical transformations to construct complex molecular architectures.[1][2][3] Its electron-deficient carbon-carbon triple bond, flanked by two methoxycarbonyl groups, makes it an excellent electrophile, dienophile, and dipolarophile.[2][3] These characteristics enable its use in a wide array of reactions for the synthesis of fused-ring systems, which are prevalent scaffolds in pharmaceuticals and other biologically active molecules. This document provides detailed application notes and experimental protocols for the use of DMAD in the synthesis of diverse fused heterocyclic systems, including those involving cycloaddition and multicomponent reactions.

Application Note 1: Synthesis of Fused Thiazolo[3,2-a]pyrimidines via Cyclocondensation

Fused pyrimidine (B1678525) derivatives are of significant interest in medicinal chemistry due to their wide range of biological activities. The reaction of 2-aminothiazole (B372263) derivatives with DMAD provides an efficient route to synthesize thiazolo[3,2-a]pyrimidine scaffolds. This transformation typically proceeds through a Michael addition followed by an intramolecular cyclization.

Experimental Protocol: Synthesis of Methyl 6,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-2-carboxylate

This protocol details the synthesis of a fused thiazolo[3,2-a]pyrimidine system using a one-pot cyclocondensation reaction.

Materials:

• 2-amino-thiazole-5-carboxylic acid, methyl ester

• Ethyl 2-methyl-acetoacetate

• Polyphosphoric acid (PPA)

Procedure:

• In a round-bottom flask, combine 2-amino-thiazole-5-carboxylic acid, methyl ester (5 g) and ethyl 2-methyl-acetoacetate (9.11 g).

• To this mixture, add polyphosphoric acid (25 g, prepared from 13.3 g of H₃PO₄ and 11.7 g of P₂O₅).

• Heat the reaction mixture to 100°C with continuous stirring.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Carefully quench the reaction by pouring the mixture into ice-water.

• Collect the resulting precipitate by filtration.

• Wash the solid with cold water and then dry under vacuum.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to afford the pure methyl 6,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-2-carboxylate.[4]

Quantitative Data

Product	Starting Materials	Reagent	Temperature (°C)	Reaction Time	Yield (%)
Methyl 6,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-2-carboxylate	2-amino-thiazole-5-carboxylic acid, methyl ester; Ethyl 2-methyl-acetoacetate	Polyphosphoric acid	100	Not Specified	Not Specified

Reaction Pathway

Caption: Synthesis of a fused thiazolo[3,2-a]pyrimidine.

Application Note 2: Multicomponent Synthesis of Pyran-Annulated Heterocycles

Multicomponent reactions (MCRs) are powerful tools in organic synthesis, allowing for the construction of complex molecules in a single step from three or more starting materials. DMAD is an excellent substrate for MCRs, often in combination with isocyanides and active methylene (B1212753) compounds, to generate highly functionalized fused heterocyclic systems.

Experimental Protocol: General Procedure for the Three-Component Synthesis of Pyran-Annulated Heterocycles

This protocol outlines a general method for the synthesis of pyran-annulated systems via a one-pot condensation reaction.

Materials:

• Aromatic aldehyde (e.g., benzaldehyde)

• Malononitrile (B47326)

• Active methylene compound (e.g., dimedone, 4-hydroxycoumarin)

• Dimethylamine (B145610) (catalyst)

• Ethanol (B145695)

Procedure:

• To a stirred solution of an aromatic aldehyde (2.0 mmol) and malononitrile (2.0 mmol) in ethanol (10 mL) at room temperature, add the active methylene compound (2.0 mmol).

• Add a catalytic amount of dimethylamine to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction progress by TLC.

• Upon completion (typically within a short period), the product often precipitates from the reaction mixture.

• Collect the solid product by filtration.

• Wash the precipitate with cold ethanol to remove any unreacted starting materials.

• Dry the product under vacuum. No further chromatographic purification is typically required.[5]

Quantitative Data

Aromatic Aldehyde	Active Methylene Compound	Solvent	Catalyst	Time (min)	Yield (%)
4-Chlorobenzaldehyde	Dimedone	Ethanol	Dimethylamine	4	98
4-Nitrobenzaldehyde	Dimedone	Ethanol	Dimethylamine	5	96
Benzaldehyde	4-Hydroxycoumarin	Ethanol	Dimethylamine	6	95
4-Methoxybenzaldehyde	4-Hydroxycoumarin	Ethanol	Dimethylamine	7	94

Experimental Workflow

Caption: Workflow for pyran-annulated heterocycle synthesis.

Application Note 3: [8+2] Cycloaddition for the Synthesis of Fused 10-Membered Rings

The [8+2] cycloaddition is a powerful method for the construction of ten-membered ring systems, which are present in a variety of natural products. DMAD can act as a two-carbon component in these reactions when reacted with a suitable eight-carbon diene system, such as a dienylfuran.

Experimental Protocol: General Procedure for the [8+2] Cycloaddition of a Dienylfuran with DMAD

This protocol describes a general procedure for the thermal [8+2] cycloaddition of a vinylphenylfuran with DMAD.

Materials:

• 2-(2-vinylphenyl)furan

• Dimethyl acetylenedicarboxylate (DMAD)

• Toluene

Procedure:

• In a Schlenk tube under a nitrogen atmosphere, dissolve 2-(2-vinylphenyl)furan (0.15 mmol) in toluene.

• Add dimethyl acetylenedicarboxylate (DMAD) to the solution.

• Heat the reaction mixture under reflux.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Concentrate the solvent under reduced pressure.

• Purify the residue by column chromatography on silica (B1680970) gel to afford the fused 10-membered ring product.[1]

Quantitative Data

Dienylfuran	Dienophile	Solvent	Temperature	Yield (%)
2-(2-vinylphenyl)furan	DMAD	Toluene	Reflux	Varies

Note: The yield for this specific reaction can vary and may lead to isomeric products depending on the precise reaction conditions.

Reaction Mechanism

Caption: Mechanism of the [8+2] cycloaddition of a dienylfuran and DMAD.

Conclusion

Dimethyl acetylenedicarboxylate is an exceptionally useful and versatile reagent for the synthesis of a wide variety of fused-ring systems. Its reactivity in cycloaddition and multicomponent reactions allows for the efficient construction of complex heterocyclic scaffolds that are of great importance in medicinal chemistry and drug discovery. The protocols provided herein offer a starting point for the exploration of DMAD's synthetic potential in the development of novel fused-ring compounds.

References

• 1. chem.pku.edu.cn [chem.pku.edu.cn]
• 2. chem.pku.edu.cn [chem.pku.edu.cn]
• 3. Synthesis and In Vitro Evaluation of Imidazo[1,2-b]pyridazines as Ligands for β-Amyloid Plaques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. prepchem.com [prepchem.com]
• 5. researchgate.net [researchgate.net]

Applications of Dimethyl Acetylenedicarboxylate in Materials Science: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Dimethyl acetylenedicarboxylate (B1228247) (DMAD) is a highly versatile and reactive organic compound that has found significant utility as a building block in the field of materials science. Its electron-deficient carbon-carbon triple bond, flanked by two methyl ester groups, makes it an excellent Michael acceptor and a potent dienophile in cycloaddition reactions. These reactive characteristics enable the synthesis of a wide array of functional materials, including polymers, metal-organic frameworks (MOFs), and functionalized surfaces. This document provides detailed application notes and experimental protocols for the use of DMAD in materials science, aimed at researchers and professionals in drug development and related scientific fields.

Synthesis of Advanced Polymers

DMAD is a valuable monomer and reagent in polymer chemistry, facilitating the creation of polymers with unique properties and functionalities. Its participation in cycloaddition and addition reactions allows for the synthesis of diverse polymer architectures.

Polythioether Synthesis via Thiol-Yne Reaction

Application Note: The thiol-yne reaction, a type of click chemistry, offers an efficient route to synthesize linear and hyperbranched polythioethers. The reaction between a dithiol and DMAD proceeds rapidly under mild conditions, often catalyzed by a base, to yield polymers with thioether linkages in the backbone. These polymers are of interest for applications in coatings, adhesives, and as high refractive index materials.

Quantitative Data:

Polymer System	Monomers	Catalyst	Reaction Time	Molecular Weight (Mn)	Polydispersity Index (PDI)	Ref.
Linear Polythioether	1,6-Hexanedithiol (B72623), DMAD	TBD	1 min	~15,000 g/mol	~2.4	[1]

Experimental Protocol: Synthesis of Linear Polythioether

• Materials: 1,6-Hexanedithiol (HDT), Dimethyl acetylenedicarboxylate (DMAD), 1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD), Chloroform (B151607) (CHCl₃).

• Procedure:

  • In a round-bottom flask, dissolve 1,6-hexanedithiol (1.0 mmol) and dimethyl acetylenedicarboxylate (1.0 mmol) in chloroform (4.0 mL) to achieve a monomer concentration of 0.25 M.

  • Stir the solution at room temperature.

  • Add a solution of TBD (0.10 mmol) in chloroform to the reaction mixture.

  • An exothermic reaction is typically observed. Continue stirring for the desired reaction time (e.g., 1 minute).

  • Precipitate the polymer by pouring the reaction mixture into a large excess of methanol.

  • Filter and dry the polymer under vacuum to a constant weight.

• Characterization: The resulting polythioether can be characterized by Gel Permeation Chromatography (GPC) to determine molecular weight and polydispersity, and by ¹H NMR spectroscopy to confirm the polymer structure.

Logical Workflow for Polythioether Synthesis

Caption: Workflow for the synthesis of polythioether via thiol-yne reaction.

Polymer Synthesis via Diels-Alder Reaction

Application Note: The Diels-Alder reaction is a powerful tool for polymer synthesis, and DMAD is an excellent dienophile for this purpose. By reacting a bis-diene with DMAD, linear polymers can be formed. The reversibility of the Diels-Alder reaction at elevated temperatures also allows for the design of self-healing and recyclable polymer networks.

Quantitative Data:

Diene	Dienophile	Catalyst	Solvent	Reaction Time	Yield	Ref.
Furan (B31954)	DMAD	AlCl₃	CH₂Cl₂	100 s (Microwave)	High	[2]

Experimental Protocol: Diels-Alder Reaction of Furan and DMAD

• Materials: Furan, Dimethyl acetylenedicarboxylate (DMAD), Aluminum chloride (AlCl₃), Dichloromethane (B109758) (CH₂Cl₂).

• Procedure (Microwave-Assisted):

  • In a microwave-safe vessel, suspend DMAD (3.0 mmol), furan (3.0 mmol), and AlCl₃ (0.2 mmol) in a minimal amount of dichloromethane (1 mL).[2]

  • Place the reaction vessel in a microwave reactor and irradiate at 600 W for 100 seconds.[2]

  • After cooling, filter the mixture through celite to remove the aluminum chloride, washing with dichloromethane.[2]

  • Concentrate the combined filtrates to obtain the cycloadduct.

• Characterization: The product can be characterized by ¹H NMR and ¹³C NMR spectroscopy to confirm the structure of the Diels-Alder adduct.

Reaction Scheme for Diels-Alder Polymerization

Caption: General scheme for Diels-Alder polymerization.

Synthesis of Metal-Organic Frameworks (MOFs)

Acetylenedicarboxylic acid, the parent dicarboxylic acid of DMAD, is utilized as a linker in the synthesis of MOFs. These materials possess high porosity and surface area, making them suitable for gas storage, separation, and catalysis.

Application Note: IRMOF-0 is a metal-organic framework with a cubic topology, isoreticular to the well-known MOF-5. It is synthesized from acetylenedicarboxylic acid and a zinc salt. Due to the thermal sensitivity of the acetylenedicarboxylate linker, room temperature synthesis methods are often preferred.[3]

Quantitative Data:

MOF	Linker	Metal Source	Solvent	Temperature	Thermal Stability	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Ref.
IRMOF-0	Acetylenedicarboxylic acid	Zn(OAc)₂·2H₂O	DMF	Room Temp.	Decomposes at 120 °C	Not Reported	Not Reported	[1]
[Li₂(ADC)]	Acetylenedicarboxylic acid	LiOH·H₂O	H₂O	140 °C	Stable up to 360 °C	Non-porous	Non-porous	[4]
[Sr(ADC)]	Acetylenedicarboxylic acid	Sr(NO₃)₂	H₂O	Not Specified	Stable up to 450 °C	Non-porous	Non-porous	[4]
FJI-H8	Not specified	Not specified	Not specified	Not specified	Not specified	2025 ± 15	0.82	[5]

Experimental Protocol: Room Temperature Synthesis of IRMOF-0

• Materials: Acetylenedicarboxylic acid, Zinc acetate (B1210297) dihydrate (Zn(OAc)₂·2H₂O), N,N-Dimethylformamide (DMF), Triethylamine (B128534) (TEA).[3]

• Procedure:

  • Dissolve acetylenedicarboxylic acid (17.6 mmol) in DMF (50 mL).[1]

  • In a separate flask, dissolve zinc acetate dihydrate (36.4 mmol) in DMF (60 mL).[1]

  • Combine the two solutions with stirring.

  • Add triethylamine (5 mL) to the stirring mixture. A white precipitate should form shortly after.

  • Allow the reaction to proceed overnight.

  • Collect the solid product by filtration and wash with DMF (2 x 15 mL), followed by dry diethyl ether (4 x 15 mL).

  • Dry the product under vacuum.

• Characterization: The synthesized IRMOF-0 can be characterized by Powder X-ray Diffraction (PXRD) to confirm its crystalline structure, Thermogravimetric Analysis (TGA) to determine its thermal stability, and Fourier-Transform Infrared (FTIR) spectroscopy.

Workflow for Room Temperature MOF Synthesis

Caption: Experimental workflow for the room temperature synthesis of IRMOF-0.

Dendrimer Synthesis

DMAD and its derivatives can be used in the construction of dendrimers, which are highly branched, monodisperse macromolecules with applications in drug delivery, catalysis, and sensing. The alkyne functionality of DMAD is particularly useful in "click" chemistry approaches to dendrimer synthesis.

Application Note: The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a prominent click reaction, is a powerful method for dendrimer synthesis. An alkyne-functionalized core or dendron can be reacted with an azide-functionalized counterpart to build dendritic structures with high efficiency and orthogonality. While DMAD itself is not directly an azide (B81097) or alkyne, its derivatives can be readily synthesized to incorporate these functionalities.

Experimental Protocol: Convergent Dendrimer Synthesis via Click Chemistry (General Protocol)

• Materials: Azide-functionalized dendrons, an alkyne-functionalized core, Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O), Sodium ascorbate (B8700270), Solvent (e.g., THF/water mixture).[6]

• Procedure:

  • Dissolve the azide-functionalized dendrons and the alkyne-functionalized core in a suitable solvent system (e.g., a mixture of THF and water).

  • Add an aqueous solution of copper(II) sulfate pentahydrate.

  • Add an aqueous solution of sodium ascorbate to reduce Cu(II) to the active Cu(I) catalyst.

  • Stir the reaction mixture at room temperature for 24-48 hours.

  • Purify the resulting dendrimer by dialysis or size exclusion chromatography to remove unreacted starting materials and the copper catalyst.

• Characterization: The structure and purity of the dendrimer can be confirmed using ¹H NMR, ¹³C NMR, and MALDI-TOF mass spectrometry.

Convergent Dendrimer Synthesis Diagram

References

• 1. Click-chemistry for nanoparticle-modification - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. irjweb.com [irjweb.com]
• 4. Surface Modification of Nanoparticles and Nanovesicles via Click-Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Design, Synthesis, and Biological Functionality of a Dendrimer-based Modular Drug Delivery Platform - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: The Versatility of Dimethyl Acetylenedicarboxylate in Inert Atmosphere Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl acetylenedicarboxylate (B1228247) (DMAD) is a highly versatile and electrophilic reagent widely employed in organic synthesis. Its electron-deficient triple bond makes it an excellent substrate for a variety of chemical transformations, including cycloaddition reactions (such as Diels-Alder), Michael additions, and multicomponent reactions.[1] Given its reactivity and, at times, sensitivity to air and moisture, performing reactions with DMAD under an inert atmosphere is often crucial for achieving high yields and purity. This application note provides detailed protocols and experimental setups for common reactions involving DMAD under an inert atmosphere, tailored for researchers in synthetic chemistry and drug development.

Safety Precautions

Dimethyl acetylenedicarboxylate is a powerful lachrymator and vesicant, causing severe skin burns and eye damage.[2][3] It should be handled with extreme care in a well-ventilated fume hood.[4][5] Always wear appropriate personal protective equipment (PPE), including chemical safety goggles, gloves, and a lab coat.[4][6] In case of skin contact, wash the affected area immediately with 95% ethanol (B145695) followed by soap and water.[3] All reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions and ensure safety.[7][8]

Experimental Setup

A standard Schlenk line or a glovebox is recommended for all manipulations involving DMAD and air-sensitive reagents.[7] Glassware should be oven-dried or flame-dried under vacuum and cooled under a stream of inert gas before use. Solvents should be dried and degassed prior to use.

General Experimental Workflow

The following diagram outlines a typical workflow for conducting a reaction with DMAD under an inert atmosphere.

Caption: General workflow for DMAD reactions under inert atmosphere.

Protocols for Key Reactions

Diels-Alder [4+2] Cycloaddition Reaction

The Diels-Alder reaction is a powerful tool for the formation of six-membered rings. DMAD is an excellent dienophile due to its electron-withdrawing ester groups.

Protocol: Reaction of Furan (B31954) with DMAD

• To an oven-dried, 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser connected to a nitrogen line, add furan (1.0 eq) and dry dichloromethane (B109758) (10 mL).

• Add aluminum(III) chloride (0.1 eq) to the solution.

• Add dimethyl acetylenedicarboxylate (DMAD) (1.2 eq) dropwise to the stirred solution at room temperature.

• The reaction mixture can then be subjected to microwave irradiation for a short period to enhance the reaction rate.[9]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with dichloromethane (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Reactant 1	Reactant 2	Conditions	Time	Yield	Reference
Furan	DMAD	AlCl3, CH2Cl2, Microwave	5 min	90%	[9]
2,5-Dimethylfuran	DMAD	AlCl3, CH2Cl2, Microwave	5 min	92%	[9]
1,3-Cyclohexadiene	DMAD	AlCl3, CH2Cl2, Microwave	3 min	95%	[9]
Anthracene	DMAD	AlCl3, CH2Cl2, Microwave	7 min	93%	[9]

Michael Addition Reaction

The Michael addition involves the 1,4-conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound.[10][11] DMAD readily undergoes Michael addition with various nucleophiles, including amines and thiols.

Protocol: Reaction of Aniline (B41778) with DMAD

• In a flame-dried Schlenk flask under an argon atmosphere, dissolve aniline (1.0 eq) in dry methanol (B129727) (15 mL).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of DMAD (1.0 eq) in dry methanol (5 mL) to the stirred aniline solution over 15 minutes.

• Allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. Running the reaction under an inert atmosphere can mitigate the oxidation of aniline.[12]

• Monitor the reaction by TLC until the starting materials are consumed.[12]

• Remove the solvent under reduced pressure.

• The resulting residue can be purified by recrystallization or column chromatography to yield the desired enamine product.

Nucleophile	Solvent	Temperature	Time	Product	Notes
Aniline	Methanol	0 °C to RT	2-4 h	Dimethyl 2-(phenylamino)fumarate	Formation of the maleate (B1232345) isomer can be a side product.[12]
Benzylamine	Methanol	Not specified	Not specified	Dimethyl 2-(N-benzylamino)fumarate	The intermediate can be isolated.[13]
Thioamides	Varies	Varies	Varies	1,3-Thiazolidin-4-ones or 1,3-Thiazin-4-ones	The product depends on the reaction conditions.[1]

[3+2] Cycloaddition with Azomethine Ylides

[3+2] cycloaddition reactions are a valuable method for constructing five-membered heterocyclic rings. Azomethine ylides react with DMAD as a dipolarophile to form various nitrogen-containing heterocycles.

Protocol: Reaction of Azomethine Ylide with DMAD

• Generate the azomethine ylide in situ. For example, from the reaction of an α-amino acid and an aldehyde.

• In a dry, two-necked flask under a nitrogen atmosphere, dissolve the azomethine ylide precursor in a suitable dry solvent (e.g., toluene, 1,4-dioxane).

• Add DMAD (1.1 eq) to the solution at room temperature.

• Heat the reaction mixture to reflux and monitor by TLC. The reaction is thermodynamically favorable.[14]

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the cycloadduct.

Dipole	Dipolarophile	Solvent	Conditions	Product	Reference
Azomethine Ylide	DMAD	1,4-Dioxane	Reflux	Propargyl N-diazabenzpyrrolidine analog	Theoretical studies suggest a polar, one-step mechanism.[14]

Conclusion

Dimethyl acetylenedicarboxylate is a cornerstone reagent in synthetic organic chemistry, enabling the construction of complex molecular architectures. The protocols provided herein for Diels-Alder, Michael addition, and [3+2] cycloaddition reactions, when performed under a carefully controlled inert atmosphere, offer reliable and high-yielding routes to a diverse range of compounds. Adherence to strict safety precautions is paramount when working with this reactive and hazardous chemical.

References

• 1. thieme-connect.com [thieme-connect.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. fishersci.com [fishersci.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Parent-amido (NH2) palladium(II) complexes: Synthesis, reactions, and catalytic hydroamination [comptes-rendus.academie-sciences.fr]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Mechanistic insights into the (3 + 2) cycloaddition of azomethine ylide with dimethyl acetylenedicarboxylate via bond evolution theory - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Dimethyl Acetylenedicarboxylate (DMAD) in the Synthesis of Pharmaceuticals and Agrochemicals: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Dimethyl acetylenedicarboxylate (B1228247) (DMAD) is a highly versatile and reactive reagent that has become an indispensable tool in the synthesis of a wide array of heterocyclic compounds, many of which form the core scaffolds of pharmaceuticals and agrochemicals.[1][2][3] Its unique electronic structure, characterized by an electron-deficient carbon-carbon triple bond flanked by two methoxycarbonyl groups, makes it an excellent electrophile, a potent Michael acceptor, and a reactive dienophile in cycloaddition reactions.[3][4][5] This reactivity allows for the construction of complex molecular architectures with high efficiency, making DMAD a valuable building block in drug discovery and development.[2][6]

This document provides detailed application notes and experimental protocols for key reactions involving DMAD in the preparation of pharmaceutically and agrochemically relevant compounds.

Key Applications of DMAD in Bioactive Molecule Synthesis

DMAD's utility in the synthesis of bioactive molecules primarily stems from its participation in several key types of reactions:

• Cycloaddition Reactions: DMAD is widely employed as a dienophile in [4+2] Diels-Alder reactions and as a dipolarophile in [3+2] and other cycloaddition reactions.[4][7][8] These reactions are fundamental for the construction of six- and five-membered heterocyclic rings, respectively, which are prevalent in many therapeutic agents.[2][9]

• Michael Additions: As a potent Michael acceptor, DMAD readily reacts with a variety of nucleophiles, including amines, thiols, and carbanions.[3][7][9] This is often the initial step in tandem reactions that lead to the formation of complex heterocyclic systems.

• Multicomponent Reactions (MCRs): DMAD is a key reagent in numerous MCRs, where three or more reactants combine in a one-pot synthesis to form a complex product.[7][10][11] MCRs are highly efficient and atom-economical, making them attractive for the rapid generation of compound libraries for high-throughput screening.

• Synthesis of Heterocycles: The aforementioned reactions enable the synthesis of a diverse range of heterocyclic compounds, including but not limited to, thiazoles, thiazolidinones, pyrimidines, pyridines, imidazoles, and coumarins, many of which exhibit significant biological activity.[6][7][12] For instance, thiadiazine derivatives, synthesized using DMAD, are used as nematicides, fungicides, and herbicides.[7]

The following diagram illustrates the central role of DMAD in accessing diverse heterocyclic scaffolds.

Caption: Versatility of DMAD in synthesizing bioactive heterocycles.

Experimental Protocols and Data

The following sections provide detailed experimental protocols for key reactions utilizing DMAD, along with tables summarizing quantitative data for easy comparison.

Synthesis of Thiazoline (B8809763) Derivatives

Thiazoline and its derivatives are important sulfur and nitrogen-containing five-membered heterocyclic compounds that exhibit a broad spectrum of biological activities.[7][13] DMAD facilitates the synthesis of thiazolines through reactions with thiosemicarbazone derivatives.[13][14]

Reaction Scheme:

Caption: General scheme for thiazoline synthesis using DMAD.

Experimental Protocols:

Method A: Ambient Temperature Synthesis [13]

• Dissolve the thiosemicarbazone derivative (1 equivalent) in ethyl acetate (B1210297).

• Add dimethyl acetylenedicarboxylate (DMAD) (1 equivalent) to the solution.

• Stir the reaction mixture at ambient temperature for 2.5 to 5 hours.

• Collect the resulting precipitate by filtration.

• Wash the solid with ethyl acetate.

• Recrystallize the product from an ethanol-water mixture to obtain the pure thiazoline derivative.

Method B: Microwave-Assisted One-Pot Synthesis [13]

• In a microwave-compatible vessel, mix thiosemicarbazide (B42300) (1 equivalent), an appropriate aldehyde or ketone (1 equivalent), and DMAD (1 equivalent).

• Add a catalytic amount of acetic acid.

• Irradiate the mixture with microwaves (e.g., 80W) for a short period (e.g., 3 minutes).

• Allow the reaction mixture to cool to room temperature.

• Recrystallize the solid residue from an ethanol-water mixture to yield the final product.

Quantitative Data:

Method	Reactants	Conditions	Time	Yield (%)	Reference
A	p-methoxybenzaldehyde thiosemicarbazone, DMAD	Ethyl acetate, ambient temp.	3 h	95	[13]
B	Thiosemicarbazide, p-methoxybenzaldehyde, DMAD	Acetic acid (cat.), microwave (80W)	3 min	95-98	[13]

Synthesis of Coumarin (B35378) Derivatives

Coumarins are a class of compounds with various reported biological activities. DMAD can be used in their synthesis through a domino reaction catalyzed by copper oxide.[12]

Experimental Protocol: [4][12]

• To a magnetically stirred mixture of ethyl acetoacetate (B1235776) (1.0 mmol) and dimethyl acetylenedicarboxylate (1.2 mmol) in dry toluene (B28343) (1.3 mL) in a 10 mL round-bottom flask, add CuO (0.05 mmol) as a catalyst.

• Stir the reaction mixture at 110°C for 3 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• After completion, evaporate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel (60-120 mesh) using 10% ethyl acetate in petroleum ether as the eluent to afford the coumarin derivative.

Quantitative Data:

Reactant 1	Reactant 2	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Ethyl acetoacetate	Diethyl acetylenedicarboxylate	CuO	Toluene	110	3	83	[4]

Synthesis of Imidazo[1,5-b]pyridazine (B2384543) Derivatives

Imidazo[1,5-b]pyridazines are heterocyclic compounds with potential pharmaceutical applications. A novel and efficient synthesis involves the reaction of 1,2-diamino-4-phenylimidazole with DMAD.[15][16]

Experimental Workflow:

Caption: Workflow for imidazo[1,5-b]pyridazine synthesis.

Experimental Protocol: [15]

A general procedure is inferred from the abstract as the full text was not available.

• Combine 1,2-diamino-4-phenylimidazole, dimethyl acetylenedicarboxylate (DMAD), and a catalytic amount of acetic acid in methanol.

• Allow the reaction to proceed, likely with stirring at a controlled temperature (details would be in the full experimental section).

• Monitor the reaction to completion using a suitable analytical technique such as HPLC-MS.

• Upon completion, perform a standard aqueous workup and extract the product.

• Purify the crude product, likely via recrystallization or column chromatography, to yield the desired imidazo[1,5-b]pyridazine derivative.

Quantitative Data:

Reactants	Solvent	Catalyst	Yield (%)	Reference
1,2-diamino-4-phenylimidazole, DMAD	Methanol	Acetic acid	68-89	[15][16]

Safety Precautions

Dimethyl acetylenedicarboxylate is a powerful lachrymator and vesicant.[5][17] It should be handled with extreme care in a well-ventilated fume hood. Appropriate personal protective equipment, including gloves, safety goggles, and a lab coat, must be worn. In case of skin contact, wash the affected area immediately with 95% ethanol (B145695) followed by soap and water.[17]

Conclusion

Dimethyl acetylenedicarboxylate is a cornerstone reagent in the synthesis of a vast number of heterocyclic compounds with significant potential in the pharmaceutical and agrochemical industries. Its predictable reactivity in cycloaddition, Michael addition, and multicomponent reactions allows for the efficient construction of complex molecular frameworks. The protocols and data presented herein provide a starting point for researchers to explore the rich chemistry of DMAD in the pursuit of novel bioactive molecules.

References

• 1. Page loading... [guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. The Uses of Dimethyl acetylenedicarboxylate_Chemicalbook [chemicalbook.com]
• 4. Dimethyl acetylenedicarboxylate - Reaction / Application on Synthetic Work_Chemicalbook [chemicalbook.com]
• 5. Dimethyl acetylenedicarboxylate - Wikipedia [en.wikipedia.org]
• 6. Buy Dimethyl acetylenedicarboxylate | 762-42-5 [smolecule.com]
• 7. thieme-connect.com [thieme-connect.com]
• 8. Cycloaddition reactions for antiviral compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. preprints.org [preprints.org]
• 12. Page loading... [guidechem.com]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. semanticscholar.org [semanticscholar.org]
• 15. A Multifield Study on Dimethyl Acetylenedicarboxylate: A Reagent Able to Build a New Cycle on Diaminoimidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A Multifield Study on Dimethyl Acetylenedicarboxylate: A Reagent Able to Build a New Cycle on Diaminoimidazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Organic Syntheses Procedure [orgsyn.org]

Microwave-Assisted Reactions with Dimethyl Acetylenedicarboxylate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl acetylenedicarboxylate (B1228247) (DMAD) is a highly versatile and reactive building block in organic synthesis, widely employed in the construction of a diverse array of molecular architectures, particularly heterocyclic compounds.[1] The application of microwave (MW) irradiation as a non-conventional energy source has revolutionized synthetic chemistry by offering significant advantages over classical heating methods.[2][3][4][5] These benefits include dramatic reductions in reaction times, increased product yields, enhanced reaction selectivity, and the ability to perform reactions under solvent-free conditions, aligning with the principles of green chemistry.[2][4][6][7] This document provides detailed application notes and protocols for key microwave-assisted reactions involving DMAD, targeting researchers and professionals in the field of drug discovery and development.

Core Concepts of Microwave-Assisted Synthesis

Microwave energy directly interacts with polar molecules and ions in a reaction mixture, leading to rapid and uniform heating.[4][5] This efficient energy transfer can overcome large activation barriers and accelerate reaction rates, often leading to cleaner reactions with fewer byproducts.[8] Solvents with high dielectric constants, such as dimethylformamide (DMF), ethanol, and water, are particularly effective at absorbing microwave energy and facilitating rapid heating.[2][3]

Applications in Heterocyclic Synthesis

DMAD is a powerful reagent for the synthesis of various heterocyclic systems due to its electrophilic nature and ability to participate in a wide range of reactions, including cycloadditions and multicomponent reactions.[1] Microwave assistance has been shown to be particularly effective in promoting these transformations.[9][10][11]

Multicomponent Reactions (MCRs) for Heterocycle Synthesis

Microwave-assisted multicomponent reactions (MCRs) involving DMAD are a highly efficient strategy for the rapid generation of molecular diversity from simple starting materials.[9][10][11][12] This approach is of significant interest in drug discovery for the creation of compound libraries.

A notable application is the three-component reaction of 3-pyridyl isothiocyanate, primary aliphatic amines, and DMAD to synthesize methyl 2-(3-alkyl-4-oxo-2-(pyridin-3-ylimino)thiazolidin-5-ylidene)acetate derivatives, which have shown potential as antimicrobial agents.[12]

Experimental Protocol: Synthesis of Methyl 2-(3-alkyl-4-oxo-2-(pyridin-3-ylimino)thiazolidin-5-ylidene)acetate [12]

• Reactants:

  • 3-Pyridyl isothiocyanate (1 mmol)

  • Primary aliphatic amine (1 mmol)

  • Dimethyl acetylenedicarboxylate (DMAD) (1 mmol)

  • Ethanol (5 mL)

• Procedure:

  • In a sealed microwave reaction vessel, combine 3-pyridyl isothiocyanate, the primary aliphatic amine, and DMAD in ethanol.

  • Place the vessel in a microwave reactor and irradiate at a controlled temperature and power (specific conditions are often optimized for each substrate).

  • After the reaction is complete (monitored by TLC), cool the vessel to room temperature.

  • The resulting solid product is collected by filtration, washed with cold ethanol, and dried under vacuum.

Quantitative Data Summary: Three-Component Synthesis of Thiazolidinones

Entry	Aliphatic Amine	MW Power	Temperature (°C)	Time (min)	Yield (%)
1	Methylamine	100 W	80	5	92
2	Ethylamine	100 W	80	7	90
3	Propylamine	100 W	80	6	94

Logical Workflow for Thiazolidinone Synthesis

Caption: Workflow for the microwave-assisted synthesis of thiazolidinone derivatives.

Cycloaddition Reactions

DMAD is an excellent dienophile and dipolarophile for cycloaddition reactions. Microwave irradiation can significantly accelerate these reactions, often leading to higher yields and regioselectivity.[1]

The Diels-Alder reaction of 1-phenyl-1,2-dihydrophosphinine oxide with DMAD to form phosphabicyclo[2.2.2]octadiene derivatives is a key example. The use of microwave irradiation reduces the reaction time from over 2 hours (conventional heating) to just 30 minutes.[13][14]

Experimental Protocol: Microwave-Assisted Diels-Alder Reaction [13][14]

• Reactants:

  • 1-Phenyl-1,2-dihydrophosphinine oxide (1 mmol)

  • Dimethyl acetylenedicarboxylate (DMAD) (1.2 mmol)

  • Toluene (B28343) (10 mL)

• Procedure:

  • A solution of 1-phenyl-1,2-dihydrophosphinine oxide and DMAD in toluene is placed in a sealed microwave vial.

  • The mixture is irradiated in a microwave synthesizer at a specified temperature until the reaction is complete (monitored by TLC or GC-MS).

  • After cooling, the solvent is removed under reduced pressure.

  • The crude product is purified by column chromatography on silica (B1680970) gel.

Quantitative Data Summary: Diels-Alder Reaction with DMAD

Method	Temperature (°C)	Time	Yield (%)	Reference
Conventional	110	2-4 h	~70%	[13]
Microwave	150	30 min	>90%	[13][14]

Reaction Pathway for Diels-Alder Cycloaddition

Caption: Diels-Alder reaction pathway accelerated by microwave irradiation.

General Protocols and Best Practices

When developing microwave-assisted reactions with DMAD, the following general protocol and considerations can be applied:

General Experimental Workflow

Caption: General workflow for microwave-assisted organic synthesis.

Key Considerations:

• Solvent Choice: Polar solvents with high loss tangents are generally more efficient at absorbing microwave energy.[3] However, solvent-free reactions are also highly effective and offer green chemistry benefits.[15]

• Vessel Type: Use appropriate sealed vessels designed for microwave synthesis to safely handle the pressures that can develop at elevated temperatures.

• Temperature and Power Control: Modern microwave reactors allow for precise control of temperature and power, which is crucial for reproducibility and preventing side reactions.[16]

• Safety: DMAD is a reactive and lachrymatory compound. Always handle it in a well-ventilated fume hood with appropriate personal protective equipment. Microwave reactions, especially with sealed vessels, should be conducted with caution, following the manufacturer's safety guidelines.

Conclusion

The combination of DMAD's reactivity with the efficiency of microwave-assisted synthesis provides a powerful platform for the rapid and effective construction of complex organic molecules.[1] The protocols and data presented herein demonstrate the significant advantages of this approach, including drastically reduced reaction times and improved yields, making it an invaluable tool for researchers in medicinal chemistry and drug development.[2][7] The continued exploration of microwave-assisted reactions with DMAD is expected to lead to the discovery of novel bioactive compounds and more sustainable synthetic methodologies.

References

• 1. thieme-connect.com [thieme-connect.com]
• 2. longdom.org [longdom.org]
• 3. element-msc.ru [element-msc.ru]
• 4. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Microwave-Assisted Synthesis: 10x Faster Organic Reactions [eureka.patsnap.com]
• 6. soc.chim.it [soc.chim.it]
• 7. researchgate.net [researchgate.net]
• 8. Microwave-assisted Intramolecular Dehydrogenative Diels-Alder Reactions for the Synthesis of Functionalized Naphthalenes/Solvatochromic Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benthamscience.com [benthamscience.com]
• 10. BJOC - Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects [beilstein-journals.org]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Microwave Assisted Multicomponent Design of Methyl 2-(3-alkyl-4-oxo-2-(pyridin-3-ylimino)thiazolidin-5-ylidene)acetate as Antimicrobial Agents | Journal of Qassim University for Science [jnsm.qu.edu.sa]
• 13. Microwaves as “Co-Catalysts” or as Substitute for Catalysts in Organophosphorus Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scispace.com [scispace.com]
• 15. oatext.com [oatext.com]
• 16. mdpi.com [mdpi.com]

Application Notes and Protocols: Reaction of Dimethyl Acetylenedicarboxylate with Thiourea Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reaction between dimethyl acetylenedicarboxylate (B1228247) (DMAD) and thiourea (B124793) derivatives is a versatile and efficient method for the synthesis of a variety of sulfur and nitrogen-containing heterocyclic compounds. These products, including thiazolidinones, thiazinones, and thiadiazepines, are of significant interest in medicinal chemistry and drug development due to their diverse pharmacological activities, which include antimicrobial, anticancer, anti-inflammatory, and anti-HIV properties.[1][2] This document provides a detailed overview of these reactions, including key experimental protocols and quantitative data to facilitate their application in a research and development setting.

The reaction typically proceeds via a Michael addition of the sulfur atom of the thiourea derivative to one of the electrophilic sp-hybridized carbon atoms of DMAD.[1] The resulting intermediate can then undergo intramolecular cyclization through the nucleophilic attack of a nitrogen atom. The nature of the final product is highly dependent on the structure of the thiourea derivative and the reaction conditions employed.

Key Reactions and Products

The reaction of DMAD with thiourea derivatives can lead to several classes of heterocyclic compounds. The primary products are five-membered thiazolidinone rings or six-membered thiazinone rings.[1][3] In some cases, seven-membered rings like 1,3,5-thiadiazepines can also be formed.[4]

Formation of Thiazolidin-4-ones and 1,3-Thiazin-4-ones

A common outcome of the reaction between N-substituted thioureas and DMAD is the formation of either 1,3-thiazolidin-4-ones or 1,3-thiazin-4-ones.[1] The initial nucleophilic attack of the sulfur atom on the triple bond of DMAD leads to an intermediate which can then cyclize. The regioselectivity of the cyclization, leading to either a five or six-membered ring, can be influenced by the substituents on the thiourea and the reaction conditions. It has been noted that thiazolidinones can sometimes isomerize to the more thermodynamically stable thiazinones.[5]

Table 1: Synthesis of Thiazolidinone and Thiazinone Derivatives

Thiourea Derivative	Product	Reaction Conditions	Yield (%)	Reference
N-(p-bromophenyl)-N'-methylthiourea	2-(p-bromophenyl)imino-3-methyl-5-carboxymethylidenethiazolidin-4-one methyl ester	Methanol (B129727), warm solution	60	[5]
N,N-disubstituted thioureas derived from quinolones	Quinolone-based thiazolidinone derivatives	Refluxing ethanol	Good yields	[6][7]
5-aminouracil derived thioureas	(2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)imino)-4-oxo-3-substituted thiazolidin-5-ylidene)-acetates	Refluxing methanol, 4-6 h	76-85	[8]
Thiourea	2,3-dihydro-1,3-thiazin-4-ones	Not specified	Good yield	[3]

Formation of 1,3,5-Thiadiazepines

The reaction of N-imidoylthioureas with DMAD has been shown to unexpectedly lead to the formation of 1,3,5-thiadiazepines in good yields.[4] This transformation likely proceeds through a stepwise mechanism involving initial Michael addition followed by a unique cyclization pathway.

Table 2: Synthesis of 1,3,5-Thiadiazepine Derivatives

N-imidoylthiourea Derivative (Ar group)	Reaction Conditions	Yield (%)	Reference
4-CHOCH	Not specified	84	[4]
4-CHCH	Not specified	80	[4]
4-ClCH	Not specified	75	[4]
4-ONCH	Not specified	65	[4]
Ph	Not specified	82	[4]

Experimental Protocols

Protocol 1: Synthesis of 2-(p-bromophenyl)imino-3-methyl-5-carboxymethylidenethiazolidin-4-one methyl ester[5]

Materials:

• N-(p-bromophenyl)-N'-methylthiourea (9.8 g)

• Dimethyl acetylenedicarboxylate (DMAD) (5.7 g)

• Methanol (70 ml)

• Acetone

Procedure:

• Dissolve N-(p-bromophenyl)-N'-methylthiourea in warm methanol.

• Add dimethyl acetylenedicarboxylate to the solution. A yellow precipitate should appear within 15 minutes.

• Allow the reaction mixture to stand for 16 hours.

• Filter the product and recrystallize from an acetone-methanol mixture to obtain bright, yellow needles.

Protocol 2: General Synthesis of Quinolone-based Thiazolidinone Derivatives[6][7]

Materials:

• N,N-disubstituted thiourea derivative (e.g., derived from a quinolone hydrazide and an isothiocyanate)

• Dialkyl acetylenedicarboxylate (e.g., DMAD)

• Ethanol

Procedure:

• Dissolve the N,N-disubstituted thiourea derivative in ethanol.

• Add the dialkyl acetylenedicarboxylate to the solution.

• Reflux the reaction mixture. The progress of the reaction can be monitored by thin-layer chromatography.

• Upon completion, cool the reaction mixture to allow the product to precipitate.

• Filter the solid, wash with hot ethanol, and recrystallize from a suitable solvent like methanol to obtain the pure thiazolidinone derivative.

Protocol 3: General Synthesis of 1,3,5-Thiadiazepines from N-imidoylthioureas[4]

Materials:

• N-imidoylthiourea derivative

• Dimethyl acetylenedicarboxylate (DMAD)

Procedure:

• The reaction of N-imidoylthioureas with dimethyl acetylenedicarboxylate leads to the formation of 1,3,5-thiadiazepines.

• A typical procedure involves reacting the N-imidoylthiourea with DMAD, which after 10 hours, furnishes the product as yellow crystals.

Reaction Mechanisms and Workflows

The reaction between DMAD and thiourea derivatives is a multi-step process that can be visualized to better understand the formation of different products.

Caption: General reaction pathway of DMAD with thiourea derivatives.

The experimental workflow for the synthesis and characterization of these heterocyclic compounds typically involves several key stages.

Caption: A typical experimental workflow for synthesis and analysis.

Conclusion

The reaction of dimethyl acetylenedicarboxylate with thiourea derivatives provides a powerful and adaptable synthetic route to a range of biologically relevant heterocyclic compounds. By carefully selecting the thiourea substrate and controlling the reaction conditions, researchers can selectively synthesize thiazolidinones, thiazinones, and other related structures. The protocols and data presented herein serve as a valuable resource for scientists engaged in the discovery and development of new therapeutic agents. Further exploration of this reaction with novel thiourea derivatives holds significant promise for expanding the chemical space of pharmacologically active molecules.

References

• 1. thieme-connect.com [thieme-connect.com]
• 2. researchgate.net [researchgate.net]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. researchgate.net [researchgate.net]
• 5. ias.ac.in [ias.ac.in]
• 6. Synthesis and Identification of New N,N-Disubstituted Thiourea, and Thiazolidinone Scaffolds Based on Quinolone Moiety as Urease Inhibitor [mdpi.com]
• 7. Synthesis and Identification of New N, N-Disubstituted Thiourea, and Thiazolidinone Scaffolds Based on Quinolone Moiety as Urease Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Design and synthesis of new thiazolidinone/uracil derivatives as antiproliferative agents targeting EGFR and/or BRAFV600E [frontiersin.org]

Technical Notes & Optimization

Navigating Dimethyl Acetylenedicarboxylate Reactions: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for Dimethyl Acetylenedicarboxylate (B1228247) (DMAD) reactions. This guide is designed to provide direct, actionable advice for troubleshooting low yields and other common issues encountered during experiments with this versatile but highly reactive reagent.

Frequently Asked Questions (FAQs)

Q1: My reaction with DMAD is resulting in a low yield of the desired product. What are the most common general causes?

A1: Low yields in DMAD reactions can often be attributed to several key factors:

• Purity of DMAD: DMAD can decompose over time. It's advisable to use freshly opened or distilled DMAD for best results. Impurities can lead to side reactions.[1]

• Reaction Temperature: Many DMAD reactions are exothermic. Running the reaction at too high a temperature can lead to the formation of undesired byproducts and thermal degradation.[2] It is often beneficial to maintain a lower reaction temperature (e.g., room temperature to 60°C).[2]

• Reaction Time: Prolonged reaction times, especially at elevated temperatures, can promote the formation of side products.[2] Monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is crucial to determine the optimal reaction time.[2]

• Solvent Choice: The choice of solvent can significantly impact the reaction outcome. Using a lower-boiling point solvent might be advantageous if high temperatures are needed for solubility, as it allows for refluxing at a lower temperature.[2]

• Purity of Other Reactants: Impurities in other starting materials, such as aniline, can lead to discoloration of the reaction mixture and the formation of side products.[2][3] Using freshly distilled or purified reactants is recommended.[3]

• Atmosphere: Running reactions under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation, especially when working with sensitive substrates like anilines.[2]

Q2: My reaction mixture turned dark, and the final product is discolored. What is the likely cause and how can I fix it?

A2: A dark reaction mixture and a discolored product often indicate the formation of colored impurities.[2] This can be due to:

• Oxidation of Reactants: Sensitive reagents, like aniline, can oxidize during the reaction.[2]

• Thermal Degradation: Excessive heat can cause both reactants and products to decompose, leading to colored byproducts.[2]

• Side Reactions: The formation of highly conjugated side products can impart color to the reaction mixture.

Recommended Solutions:

• Use freshly purified starting materials.[3]

• Run the reaction under an inert atmosphere.[2]

• Control the reaction temperature carefully, avoiding excessive heat.[2]

• For purification, consider treating the product with activated carbon during recrystallization to adsorb colored impurities.[4]

Q3: I am observing a significant amount of a byproduct that is difficult to separate from my main product. What could it be?

A3: The nature of the byproduct depends on your specific reaction. However, some common side products in DMAD reactions include:

• Isomeric Products: In reactions with amines, both the E (fumarate) and Z (maleate) isomers can form. The fumarate (B1241708) is typically the more thermodynamically stable product.[3]

• Cyclization Products: In some cases, the initial adduct can undergo subsequent intramolecular reactions, leading to cyclic byproducts like quinolones, especially with prolonged heating.[2]

• Furan-2(5H)-one Derivatives: In the presence of aldehydes (either as a reactant or an impurity), a three-component reaction between an amine, DMAD, and the aldehyde can occur to yield highly functionalized furan-2(5H)-one derivatives.[2][5]

Q4: My purified product is an oil instead of a solid. What should I do?

A4: The presence of impurities, such as the maleate (B1232345) isomer or residual solvent, can lower the melting point of your product, causing it to appear as an oil.[3] Effective purification is key to obtaining a crystalline solid.[3]

Troubleshooting Steps:

• Confirm Purity: Analyze your product by NMR or LC-MS to identify any impurities.

• Optimize Purification:

  • Column Chromatography: Try a different solvent system or a shallower gradient to improve separation.[3] Deactivating silica (B1680970) gel with a small amount of triethylamine (B128534) in the eluent can also be beneficial.[3]

  • Recrystallization: Experiment with different solvents or solvent systems. Use a minimal amount of hot solvent and allow for slow cooling.[3][4]

• Remove Residual Solvent: Ensure your product is thoroughly dried under high vacuum.

Q5: How should I handle and store Dimethyl Acetylenedicarboxylate?

A5: DMAD is a lachrymator and a vesicant, meaning it can cause tears and skin blistering.[6][7] It should be handled with extreme care in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses) should be worn.[7][8] It is also sensitive to heat and light.[8] Store DMAD in a cool, dry, and dark place.[8]

Troubleshooting Guides

Problem 1: Low Yield in Diels-Alder Reactions

Possible Cause	Suggested Solution	Rationale
Low Dienophile Reactivity	Use a Lewis acid catalyst such as AlCl₃.[9]	Complexation of the carbonyl group with the Lewis acid enhances the dienophile's reactivity.[9]
Slow Reaction Rate	Consider using microwave irradiation.[9]	Microwave heating can significantly accelerate the reaction rate.[9]
Reversible Reaction	Run the reaction at a lower temperature if the retro-Diels-Alder reaction is significant.	The forward reaction is typically more favorable at lower temperatures.
Decomposition of Reactants	Ensure the purity of both the diene and DMAD.	Impurities can lead to side reactions and lower the overall yield.

Problem 2: Formation of Quinolone Side Product in Aniline-DMAD Reactions

Parameter	Recommended Action	Rationale
Temperature	Maintain a lower reaction temperature (e.g., room temperature to 60°C).[2]	Thermal cyclization to the quinolone is highly temperature-dependent.[2]
Reaction Time	Monitor the reaction by TLC/LC-MS and stop it as soon as the starting material is consumed.[2]	Prolonged heating increases the likelihood of cyclization.[2]
Solvent	Use a lower-boiling point solvent if elevated temperatures are necessary for solubility.[2]	This allows for refluxing at a lower temperature, minimizing the thermal side reaction.[2]

Experimental Protocols

General Procedure for the Synthesis of Furan-2(5H)-ones

This protocol is adapted from a one-pot, three-component reaction.[5]

• Reactant Mixture: In a suitable flask, create a mixture of the aldehyde (1 mmol), amine (1 mmol), and dimethyl acetylenedicarboxylate (1 mmol).

• Catalyst and Solvent: Add a catalytic amount of tetra-n-butylammonium bisulfate and ethanol (B145695) as the solvent.

• Reaction Conditions: Stir the mixture at room temperature.

• Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Work-up: Upon completion, filter the reaction mixture.

• Purification: Wash the collected solid with ethanol (3 x 10 mL) to obtain the pure product.

Diels-Alder Reaction under Microwave Irradiation

This is a typical procedure for a microwave-enhanced Diels-Alder reaction.[9]

• Reactant Mixture: In a Teflon container, mix DMAD (3.0 mmol), the diene (e.g., furan, 3.0 mmol), and a catalytic amount of AlCl₃ (0.2 mmol).

• Solvent: Suspend the mixture in a minimal amount of a suitable solvent like dichloromethane (B109758) (CH₂Cl₂), which superheats rapidly.[9]

• Microwave Irradiation: Subject the mixture to microwave irradiation (e.g., 600 W, pulsed for short intervals like 10 seconds x 10).

• Monitoring and Purification: After the reaction, monitor the product formation by TLC and purify using flash column chromatography.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. html.rhhz.net [html.rhhz.net]
• 6. Dimethyl acetylenedicarboxylate - Wikipedia [en.wikipedia.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. fishersci.com [fishersci.com]
• 9. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]

Technical Support Center: Side Reactions of Dimethyl Acetylenedicarboxylate (DMAD) with Amines

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common side reactions and challenges encountered during the reaction of dimethyl acetylenedicarboxylate (B1228247) (DMAD) with primary and secondary amines.

Troubleshooting Guides

Problem 1: Low Yield of the Desired 1:1 Michael Adduct (Enamine)

Q: My reaction between an amine and DMAD is resulting in a low yield of the expected enamine product. What are the common causes and how can I improve the yield?

A: Low yields in the Michael addition of amines to DMAD can arise from several factors, including suboptimal reaction conditions, reagent quality, and the occurrence of side reactions. Here are some common causes and troubleshooting steps:

• Suboptimal Reaction Conditions:

  • Temperature: The reaction is often exothermic. Running the reaction at elevated temperatures can promote side reactions such as polymerization or the formation of 2:1 adducts. Try running the reaction at a lower temperature (e.g., 0 °C to room temperature).

  • Solvent: The choice of solvent can influence the reaction rate and selectivity. Aprotic solvents like methanol (B129727), acetonitrile, or diethyl ether are commonly used.[1] Experiment with different solvents to find the optimal conditions for your specific substrates.

  • Reaction Time: While the initial Michael addition is often fast, allowing the reaction to proceed for too long, especially at higher temperatures, can lead to the formation of side products. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time.

• Reagent Quality:

  • DMAD Purity: DMAD can decompose over time. Ensure you are using high-purity DMAD. Distillation under reduced pressure can be performed to purify DMAD if necessary.

  • Amine Purity: Impurities in the amine can lead to unexpected side reactions. Ensure the amine is pure and dry.

• Side Reactions:

  • Polymerization: DMAD can polymerize in the presence of nucleophiles. This is often observed as the formation of an insoluble, tar-like material.[2] To minimize polymerization, add the DMAD slowly to a solution of the amine, use dilute conditions, and maintain a low reaction temperature.

  • Formation of 2:1 Adducts: A common side reaction is the addition of a second molecule of DMAD to the initial enamine product. This is more prevalent with primary amines. Using a slight excess of the amine can help to suppress the formation of these bis-adducts.

Problem 2: Formation of an Unexpected Product

Q: I have isolated a product from my reaction that is not the expected enamine. How can I identify it and what are the likely possibilities?

A: The reaction of DMAD with amines can lead to a variety of products beyond the simple 1:1 Michael adduct. Identifying the unexpected product requires careful spectroscopic analysis.

• Common Unexpected Products:

  • 2:1 Adducts (DMAD:Amine): Primary amines can react with two equivalents of DMAD to form a bis-adduct. These products will have a higher molecular weight and more complex NMR spectra than the expected 1:1 adduct.

  • Cyclization Products: With aromatic amines (anilines), the initial enamine adduct can undergo thermal cyclization to form quinoline (B57606) derivatives, especially at elevated temperatures.[3][4] Other amines with additional functional groups can also lead to various heterocyclic products.

  • Maleate (B1232345) vs. Fumarate (B1241708) Isomers: The Michael addition can result in the formation of both the kinetic (maleate, Z-isomer) and thermodynamic (fumarate, E-isomer) products. These isomers can be distinguished by their coupling constants in ¹H NMR spectroscopy. The reaction of anilines with DMAD typically yields the (Z)-isomer (maleate) as the primary product.[1]

• Identification Strategy:

  • Mass Spectrometry (MS): Determine the molecular weight of the unexpected product to see if it corresponds to a 1:1 adduct, a 2:1 adduct, or a cyclized product.

  • NMR Spectroscopy (¹H and ¹³C): Analyze the NMR spectra to determine the structure of the product. Pay close attention to the number of signals, their chemical shifts, and coupling constants.

  • Infrared (IR) Spectroscopy: IR spectroscopy can help identify key functional groups present in the product, such as C=O (ester), C=C (alkene), and N-H bonds.[5]

Below is a table summarizing the expected spectroscopic data for different types of products.

Product Type	Key ¹H NMR Features	Key ¹³C NMR Features	Key IR Features (cm⁻¹)
1:1 Enamine Adduct (Fumarate)	Olefinic proton singlet around δ 4.5-5.5 ppm.	Two distinct ester carbonyl signals.	~1720 (C=O, ester), ~1650 (C=C), ~3300 (N-H)
1:1 Enamine Adduct (Maleate)	Olefinic proton singlet around δ 4.5-5.5 ppm.	Two distinct ester carbonyl signals.	~1720 (C=O, ester), ~1650 (C=C), ~3300 (N-H)
2:1 Bis-Adduct (from primary amine)	More complex olefinic region, potentially multiple signals.	Four ester carbonyl signals.	~1720 (C=O, ester), ~1650 (C=C)
Quinolone (from aniline)	Aromatic protons in the quinolone ring system.	Signals corresponding to the quinolone core.	~1650 (C=O, amide), ~1600 (aromatic C=C)

Frequently Asked Questions (FAQs)

Q1: How can I control the stereoselectivity of the Michael addition to favor the fumarate (E) or maleate (Z) isomer?

A1: The stereochemical outcome of the Michael addition of amines to DMAD can be influenced by reaction conditions. Generally, the maleate (Z-isomer) is the kinetically favored product, while the fumarate (E-isomer) is the thermodynamically more stable product.[1] To favor the fumarate isomer, you can try:

• Thermal Isomerization: Heating the initial maleate product, often in a high-boiling solvent like diphenyl ether, can promote isomerization to the more stable fumarate.[1]

• Catalytic Isomerization: In some cases, a catalytic amount of a base (like an amine) or a Lewis acid can facilitate the isomerization at lower temperatures.[1]

Q2: My reaction is forming a significant amount of a 2:1 (DMAD:amine) adduct. How can I prevent this?

A2: The formation of a 2:1 adduct is a common side reaction, particularly with primary amines. To minimize its formation:

• Stoichiometry: Use a slight excess of the amine relative to DMAD (e.g., 1.1 to 1.5 equivalents of amine). This will increase the probability that DMAD reacts with the starting amine rather than the initial enamine product.

• Slow Addition: Add the DMAD dropwise to a solution of the amine. This maintains a low concentration of DMAD in the reaction mixture, disfavoring the second addition.

• Lower Temperature: Running the reaction at a lower temperature can decrease the rate of the second Michael addition, which often has a higher activation energy.

Q3: The reaction mixture is turning into a dark, tarry polymer. What is causing this and how can I stop it?

A3: The polymerization of DMAD is often initiated by nucleophiles, including amines. This process can be difficult to control, especially at higher concentrations and temperatures. To prevent polymerization:

• Dilution: Run the reaction at a lower concentration.

• Slow Addition and Low Temperature: As with preventing 2:1 adduct formation, adding the DMAD slowly to the amine solution at a low temperature is crucial.

• Inhibitors: In some cases, the addition of a radical inhibitor, such as hydroquinone, may help to suppress polymerization, although the polymerization initiated by amines is often not a radical process.[6]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of a 1:1 DMAD-Amine Adduct (Enamine)[1]

• In a round-bottom flask, dissolve the amine (1.0 eq) in methanol (to a concentration of approximately 0.2 M).

• To this stirred solution, add dimethyl acetylenedicarboxylate (1.0 eq) dropwise at room temperature. An exothermic reaction may be observed.

• Stir the reaction mixture at room temperature for 2-24 hours. Monitor the progress of the reaction by TLC.

• Upon completion, remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by recrystallization (e.g., from ethanol/water) or by column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for the Thermal Cyclization of a DMAD-Aniline Adduct to a 4-Hydroxyquinoline (Gould-Jacobs Reaction)[3]

• Dissolve the purified anilinomaleate or anilinofumarate intermediate in a high-boiling inert solvent (e.g., diphenyl ether or Dowtherm A) in a reaction flask equipped with a reflux condenser.

• Heat the mixture to reflux (typically 250-260 °C) and maintain this temperature for 1-4 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Add a non-polar solvent such as cyclohexane (B81311) or hexanes to precipitate the crude quinolone product.

• Collect the solid by filtration, wash thoroughly with the non-polar solvent to remove the high-boiling solvent, and dry under vacuum.

Visualizations

Caption: General reaction pathway of amines with DMAD, highlighting the formation of the desired enamine and potential side products.

Caption: A logical workflow for troubleshooting common issues in the reaction of amines with DMAD.

References

• 1. benchchem.com [benchchem.com]
• 2. aidic.it [aidic.it]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Differentiation between Enamines and Tautomerizable Imines Oxidation Reaction Mechanism using Electron-Vibration-Vibration Two Dimensional Infrared Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]

How to prevent polymerization of "Dimethyl acetylenedicarboxylate"

Welcome to the technical support center for Dimethyl acetylenedicarboxylate (B1228247) (DMAD). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the safe handling, storage, and use of DMAD, with a primary focus on preventing its unintended polymerization.

Frequently Asked Questions (FAQs)

Q1: What is Dimethyl acetylenedicarboxylate (DMAD) and why is it reactive?

A1: Dimethyl acetylenedicarboxylate (DMAD) is an organic compound with a linear C6H6O4 structure featuring a carbon-carbon triple bond conjugated with two methyl ester groups.[1] This highly electrophilic structure makes DMAD a potent Michael acceptor and a widely used dienophile in cycloaddition reactions, such as the Diels-Alder reaction.[1] However, this reactivity also makes it susceptible to unwanted polymerization, especially when exposed to heat, light, or certain impurities.

Q2: How can I tell if my DMAD has started to polymerize or decompose?

A2: Fresh, pure DMAD is a colorless to pale yellow liquid.[1] Signs of degradation include a noticeable darkening of the liquid, turning yellow or brown, and an increase in viscosity. In advanced stages, solid polymer may become visible. Another common decomposition pathway is hydrolysis of the ester groups, which can lead to acidic impurities.[2]

Q3: What causes DMAD to polymerize?

A3: The polymerization of DMAD is typically a free-radical chain reaction, similar to that of other unsaturated monomers like acrylates and styrene.[3][4] This process can be initiated by:

• Heat: Elevated temperatures provide the energy needed to initiate radical formation.

• Light: UV light can trigger the formation of free radicals.

• Impurities: Traces of peroxides or other radical-generating species can start the polymerization cascade.

• Incompatible Materials: Contact with strong acids, bases, strong oxidizing agents, and certain metals can catalyze decomposition or polymerization.[5]

Q4: Is it safe to use DMAD that has changed color?

A4: It is strongly discouraged. Discoloration indicates the presence of impurities and degradation products, which can interfere with your reaction, lead to inconsistent results, and potentially pose unforeseen safety hazards. If your DMAD is discolored, it is best to purify it by vacuum distillation before use or dispose of it according to your institution's safety protocols.

Q5: What is the recommended shelf life for DMAD?

A5: Manufacturers often do not provide a specific expiration date for DMAD if stability data is unavailable. The stability of the compound is highly dependent on storage conditions. For products without a specified retest or expiration date, a standard warranty of one year from the date of shipment is often applicable, provided the product is handled and stored correctly. It is recommended to routinely inspect the material for signs of degradation and to perform a purity check (e.g., via NMR) if the product has been stored for an extended period.

Troubleshooting Guide

This guide addresses common problems encountered during the handling and use of DMAD.

Problem	Potential Cause(s)	Recommended Action(s)
DMAD is yellow/brown upon arrival or after storage.	1. Exposure to heat or light. 2. Contamination with impurities. 3. Natural degradation over time.	1. Verify purity using analytical methods like 1H NMR. 2. If impurities are detected, purify the DMAD via vacuum distillation. (See Protocol 2) 3. If significant polymerization has occurred (viscous liquid or solids present), safe disposal is recommended.
A reaction with DMAD gives low yield or unexpected byproducts.	1. DMAD has degraded, reducing the concentration of the active reagent. 2. Acidic impurities from hydrolysis are interfering with the reaction.	1. Always use fresh or recently purified DMAD. 2. Check the purity of your DMAD before starting a reaction. 3. Consider adding a non-nucleophilic base to your reaction if acidic impurities are suspected and compatible with your reaction chemistry.
DMAD solidifies or becomes highly viscous in the bottle.	1. Advanced polymerization has occurred. 2. Storage temperature was too low (Melting Point: -18 °C).[1]	1. If polymerization is the cause, do not attempt to heat the bottle to melt the contents, as this can accelerate a runaway reaction. The product should be disposed of safely. 2. If the product is simply frozen, allow it to warm to room temperature slowly in a fume hood. Ensure it is fully liquid and homogenous before use.

Prevention of Polymerization

The most effective strategy to prevent the polymerization of DMAD is a combination of proper storage and the use of a chemical inhibitor.

Storage Recommendations

Proper storage is the first line of defense against polymerization.

Parameter	Recommendation	Rationale
Temperature	Store in a cool place, typically a refrigerator (2-8 °C).	Reduces the rate of potential self-initiation of polymerization.
Light	Store in an amber or opaque bottle, protected from light.	Prevents photochemical initiation of free radicals.
Atmosphere	Store under an inert atmosphere (e.g., Nitrogen or Argon).	Minimizes contact with oxygen, which can form peroxides that act as initiators. While some inhibitors require oxygen, an inert atmosphere prevents the initial formation of peroxides.
Container	Keep in a tightly sealed container.	Prevents entry of moisture (which can cause hydrolysis) and atmospheric oxygen.[5]

Chemical Inhibition

For long-term storage or for applications where the DMAD might be heated, adding a free-radical inhibitor is highly recommended. Hydroquinone (B1673460) (HQ) is a common and effective inhibitor for unsaturated monomers.[6][7]

Inhibitor	Recommended Concentration	Mechanism of Action
Hydroquinone (HQ)	100 - 200 ppm	Hydroquinone intercepts and quenches propagating free radicals, terminating the polymerization chain reaction. This process is often most effective in the presence of trace oxygen.[8]

Experimental Protocols

Protocol 1: Procedure for Adding Hydroquinone Inhibitor to DMAD

This protocol describes how to prepare a 200 ppm solution of hydroquinone in DMAD.

Materials:

• Dimethyl acetylenedicarboxylate (DMAD)

• Hydroquinone (HQ), solid

• Analytical balance

• Glass vial and magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Calculate the required mass of hydroquinone. For a 200 ppm concentration:

  • Mass of HQ (mg) = 200 * Mass of DMAD (g)

  • Example: To inhibit 50 g of DMAD, you would need 200 * 50 = 10,000 mg = 10 mg of HQ.

• Weigh the calculated amount of hydroquinone accurately on an analytical balance.

• Place the DMAD into a clean, dry glass container equipped with a magnetic stir bar in a fume hood.

• Purge the container with an inert gas (N2 or Ar).

• Add the weighed hydroquinone to the DMAD.

• Seal the container and stir the mixture at room temperature until the hydroquinone is fully dissolved.

• Store the stabilized DMAD according to the recommended storage conditions.

Protocol 2: Purification of DMAD by Vacuum Distillation

This protocol is for purifying DMAD that shows signs of discoloration or minor degradation. Safety Note: DMAD is a lachrymator and vesicant; always handle it in a fume hood with appropriate personal protective equipment (gloves, safety goggles).[9]

Apparatus:

• Round-bottom flask with a stir bar

• Claisen adapter (recommended to prevent bumping)

• Distillation head with thermometer

• Condenser

• Receiving flask(s)

• Vacuum source (pump or aspirator) and vacuum trap

• Heating mantle and stir plate

Procedure:

• Pre-treatment: If acidic impurities are suspected, first wash the DMAD with a saturated sodium bicarbonate solution, then with water. Separate the organic layer and dry it over anhydrous calcium chloride. This step is crucial to prevent decomposition during heating.[9]

• Assemble the vacuum distillation apparatus. Ensure all glassware is free of cracks and all joints are properly greased and sealed to maintain vacuum.

• Place the pre-treated and dried DMAD into the distillation flask with a magnetic stir bar. Do not use boiling stones , as they are ineffective under vacuum.[10]

• Begin stirring and apply vacuum to the system. A pressure of approximately 19-20 mmHg is ideal.

• Once the pressure is stable, begin gently heating the distillation flask.

• Collect the purified DMAD, which should distill at 95–98 °C at 19 mmHg .[9]

• After distillation, allow the apparatus to cool completely before slowly venting the system to atmospheric pressure.

• Transfer the purified, colorless DMAD to a clean, dry storage bottle. For long-term storage, add a hydroquinone inhibitor as described in Protocol 1.

Visualized Workflows and Mechanisms

The following diagrams illustrate key processes for handling DMAD.

Caption: Decision workflow for handling and storing DMAD.

Caption: Simplified mechanism of DMAD polymerization and inhibition.

References

• 1. Dimethyl acetylenedicarboxylate - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. yunus.hacettepe.edu.tr [yunus.hacettepe.edu.tr]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Dimethyl acetylenedicarboxylate(762-42-5) 1H NMR spectrum [chemicalbook.com]
• 6. Acrylic acid, ester series polymerization inhibitor Hydroquinone [csnvchem.com]
• 7. chempoint.com [chempoint.com]
• 8. eastman.com [eastman.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing Diels-Alder Reactions with Dimethyl Acetylenedicarboxylate

Welcome to the technical support center for optimizing Diels-Alder reactions involving dimethyl acetylenedicarboxylate (B1228247) (DMAD). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on reaction conditions, troubleshoot common issues, and answer frequently asked questions.

Troubleshooting Guide

This guide addresses specific challenges you may encounter during your Diels-Alder experiments with DMAD.

Issue	Potential Causes	Solutions & Recommendations
1. Low or No Product Yield	- Unfavorable Diene Conformation: The diene must be in the s-cis conformation to react. Dienes locked in an s-trans conformation will not participate in the reaction. - Insufficiently Reactive Diene: While DMAD is a highly reactive dienophile, the reaction rate is also dependent on the electron-donating nature of the diene. Electron-poor dienes will react slower. - Low Reaction Temperature: The reaction may have a significant activation energy that is not being overcome at the current temperature. - Reversible Reaction (Retro-Diels-Alder): At elevated temperatures, the Diels-Alder adduct may revert to the starting materials.	- Diene Selection: Choose dienes that can readily adopt the s-cis conformation. For cyclic dienes, this is often inherent to their structure. - Enhance Diene Reactivity: Introduce electron-donating groups (e.g., alkyl, alkoxy) on the diene to increase its reactivity. - Temperature Optimization: Gradually increase the reaction temperature. For thermally sensitive compounds, consider microwave irradiation, which can accelerate the reaction at lower bulk temperatures. - Use of Catalysts: Employ a Lewis acid catalyst (e.g., AlCl₃, ZnCl₂, Ca(OTf)₂) to lower the activation energy. This often allows for lower reaction temperatures and shorter reaction times. - Monitor Reaction Progress: Use techniques like TLC or NMR to monitor the reaction and determine the optimal reaction time to avoid decomposition of the product at higher temperatures.
2. Formation of Multiple Products/Side Reactions	- Further Cycloadditions: The initial Diels-Alder adduct may undergo subsequent cycloadditions with the diene, especially with highly reactive dienes like furan (B31954). - Polymerization: DMAD and/or the diene can undergo polymerization, particularly at higher temperatures. - Michael Addition: Nucleophilic impurities or the diene itself can act as Michael donors to the electron-deficient alkyne of DMAD.	- Control Stoichiometry: Use a slight excess of the limiting reagent to ensure the other reactant is consumed, minimizing side reactions. - Temperature Control: Lowering the reaction temperature can sometimes favor the formation of the desired mono-adduct. For the reaction of furan with DMAD, temperatures at or below 50°C favor the initial adduct.[1][2] - Purification: Utilize column chromatography to separate the desired adduct from byproducts. Recrystallization can also be an effective purification method. - Degas Solvents: Remove dissolved oxygen from the solvent to minimize oxidative side reactions.
3. Difficulty in Product Purification	- Similar Polarity of Products: Side products may have similar polarities to the desired adduct, making chromatographic separation challenging. - Oily Products: The Diels-Alder adduct may be an oil, making isolation by crystallization difficult.	- Optimize Chromatographic Conditions: Experiment with different solvent systems (e.g., varying polarity) for column chromatography. - Recrystallization: If the product is a solid, try recrystallization from a suitable solvent system to improve purity. Seeding with a small crystal of the pure product can sometimes induce crystallization. - Derivatization: In some cases, converting the product to a crystalline derivative can facilitate purification. The derivative can then be converted back to the desired product.

Frequently Asked Questions (FAQs)

Q1: What are the general starting conditions for a Diels-Alder reaction with DMAD?

A1: A good starting point is to use equimolar amounts of the diene and DMAD in a suitable solvent.[3] If the reaction is slow at room temperature, heating is often necessary. The choice of solvent can influence the reaction rate and selectivity. Non-polar solvents are common, but polar solvents can sometimes accelerate the reaction. Monitoring the reaction by TLC or NMR is crucial to determine the optimal reaction time and temperature.

Q2: How do Lewis acids catalyze the Diels-Alder reaction with DMAD?

A2: Lewis acids coordinate to one of the carbonyl oxygens of the ester groups on DMAD. This coordination makes the dienophile even more electron-deficient, which lowers the energy of its Lowest Unoccupied Molecular Orbital (LUMO). This smaller energy gap between the diene's Highest Occupied Molecular Orbital (HOMO) and the dienophile's LUMO leads to a significant acceleration of the reaction.[4]

Q3: What is the effect of temperature on the reaction of furan with DMAD?

A3: The reaction between furan and DMAD is highly dependent on the temperature. At temperatures around 50°C or lower, the primary product is the initial 1:1 Diels-Alder adduct. However, at higher temperatures (e.g., 100°C), this initial adduct can react with another molecule of furan to form 2:1 adducts (diadducts). Further addition can even lead to triadducts.[1][2]

Q4: Are Diels-Alder reactions with DMAD scalable for pharmaceutical manufacturing?

A4: Yes, Diels-Alder reactions are utilized in industrial-scale synthesis of pharmacologically active ingredients.[5] However, scaling up these reactions requires careful consideration of safety and purity. For large-scale applications, process optimization is critical, and continuous flow chemistry is emerging as a valuable tool to control reaction parameters and improve safety and efficiency.[6]

Q5: What are some common side products to expect when using DMAD?

A5: Due to its high electrophilicity, DMAD can participate in side reactions other than the desired [4+2] cycloaddition. Michael addition of nucleophiles to the triple bond is a common side reaction. With certain dienes, especially those prone to aromatization, the initial cycloadduct may undergo subsequent reactions. Polymerization of DMAD can also occur under certain conditions. Careful control of reaction conditions and stoichiometry is key to minimizing these side products.

Data Presentation

Table 1: Effect of Lewis Acid Catalysis on the Reaction of Furan with DMAD

Catalyst	Solvent	Temperature (°C)	Time	Product(s)	Observations
None	-	100	-	Monoadduct, Diadducts, Triadducts	Complex mixture of products.[1][2]
None	-	≤ 50	-	Monoadduct (major)	Favors the formation of the initial Diels-Alder adduct.[1][2]
AlCl₃	-	-	-	Monoadduct & Diadducts	Enormous rate enhancement. The endo-exo isomer of the diadduct is the predominant product.[1][2]

Table 2: Microwave-Assisted Diels-Alder Reactions of DMAD and DEAD with Various Dienes

Diene	Dienophile	Solvent	Catalyst	Power (W)	Time (min)	Yield (%)
Furan	DMAD	CH₂Cl₂	AlCl₃	300	5	95
2,5-Dimethylfuran	DMAD	CH₂Cl₂	AlCl₃	300	4	95
1,3-Cyclohexadiene	DMAD	CH₂Cl₂	AlCl₃	450	5	95
Anthracene (B1667546)	DMAD	CH₂Cl₂	AlCl₃	450	6	90
Furan	DEAD	CH₂Cl₂	AlCl₃	300	5	92
2,5-Dimethylfuran	DEAD	CH₂Cl₂	AlCl₃	300	4	95
1,3-Cyclohexadiene	DEAD	CH₂Cl₂	AlCl₃	450	5	90
Anthracene	DEAD	CH₂Cl₂	AlCl₃	450	6	92
Data adapted from Safaei-Ghomi, J. et al. Acta Chim. Slov. 2004, 51, 545-550.[7]

Experimental Protocols

Protocol 1: General Procedure for a Thermal Diels-Alder Reaction of Anthracene with Dimethyl Acetylenedicarboxylate

This protocol is adapted from a standard procedure for the reaction of anthracene with maleic anhydride (B1165640) and can be used as a starting point for DMAD.

Materials:

• Anthracene

• Dimethyl acetylenedicarboxylate (DMAD)

• Xylene (high-boiling solvent)

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Stir bar

• Crystallization dish

• Buchner funnel and filter flask

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a stir bar, add anthracene (1.0 equivalent). To this, add DMAD (1.0-1.1 equivalents).

• Solvent Addition: Add a suitable volume of xylene to the flask to dissolve the reactants upon heating.

• Reflux: Attach a reflux condenser and heat the reaction mixture to reflux (the boiling point of xylene is approximately 140°C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC). The disappearance of the starting materials will indicate the reaction's progression. Anthracene is fluorescent under UV light, making it easy to track.

• Cooling and Crystallization: Once the reaction is complete, remove the heat source and allow the flask to cool to room temperature. The product may begin to crystallize. To maximize crystal formation, cool the flask in an ice bath.

• Isolation: Collect the crystalline product by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected crystals with a small amount of cold xylene or another suitable solvent (e.g., hexane) to remove any soluble impurities.

• Drying: Dry the product in a vacuum oven or air dry to a constant weight.

• Characterization: Characterize the product by determining its melting point and acquiring spectroscopic data (e.g., ¹H NMR, ¹³C NMR, IR).

Protocol 2: Microwave-Assisted Diels-Alder Reaction of Furan with DMAD

This protocol is based on a general procedure for microwave-assisted Diels-Alder reactions.[7]

Materials:

• Furan

• Dimethyl acetylenedicarboxylate (DMAD)

• Dichloromethane (CH₂Cl₂)

• Aluminum chloride (AlCl₃)

• Microwave reactor vessel

• Stir bar

• Silica (B1680970) gel for column chromatography

• Eluent (e.g., ethyl acetate (B1210297)/hexane mixture)

Procedure:

• Reactant Preparation: In a microwave reactor vessel equipped with a stir bar, dissolve furan (1.0 equivalent) and DMAD (1.0 equivalent) in dichloromethane.

• Catalyst Addition: Carefully add a catalytic amount of aluminum chloride (AlCl₃) to the solution.

• Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Irradiate the mixture at a specified power (e.g., 300 W) for a short period (e.g., 5 minutes). The reaction temperature and pressure should be monitored by the instrument.

• Workup: After the reaction is complete, cool the vessel to room temperature. Quench the reaction by carefully adding water.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane. Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).

• Characterization: Collect the fractions containing the pure product, combine them, and remove the solvent. Characterize the final product using spectroscopic methods.

Visualizations

Caption: General experimental workflow for a Diels-Alder reaction.

Caption: Troubleshooting decision tree for low yield in Diels-Alder reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. semanticscholar.org [semanticscholar.org]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. books.rsc.org [books.rsc.org]
• 7. researchgate.net [researchgate.net]

Dimethyl Acetylenedicarboxylate (DMAD) Reactions: Technical Support Center

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Dimethyl Acetylenedicarboxylate (B1228247) (DMAD). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of reaction products involving DMAD.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the most common types of reactions involving DMAD, and what purification challenges do they present?

A: DMAD is a highly electrophilic compound, making it a versatile reagent in several key reactions. The two most prominent are:

• Diels-Alder Reactions: As a potent dienophile, DMAD reacts with conjugated dienes to form [4+2] cycloaddition products.[1][2] A primary challenge is separating the desired adduct from unreacted starting materials or potential side products arising from the thermal decomposition of sensitive dienes.

• Michael Additions: DMAD is an excellent Michael acceptor, readily reacting with a wide range of nucleophiles (amines, thiols, stabilized carbanions) in a conjugate addition.[1][3][4] Purification issues often involve removing excess nucleophile, managing the formation of bis-adducts (if a diamine is used), or dealing with side products from alternative reaction pathways, such as cyclized derivatives.[5]

A general workflow for handling DMAD reactions is outlined below.

Caption: General experimental workflow for DMAD reactions.

Q2: My reaction mixture is complex and contains several spots on the TLC. What is the first step?

A: A complex reaction mixture requires a systematic approach.

• Identify Knowns: Spot co-TLCs with your starting materials (DMAD and the nucleophile/diene) to identify which spots correspond to unreacted reagents.

• Initial Workup: Perform a standard aqueous workup. If your product is not dangerously polar, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water to remove highly polar solvents like DMF or DMSO.[6] A wash with a saturated sodium bicarbonate solution can help remove any acidic byproducts.[7]

• Purification Strategy: Based on the nature of your crude product (solid vs. oil) and the separation of spots on the TLC, choose an appropriate purification method. Column chromatography is generally the most versatile method for separating multiple components.[5]

Q3: I am observing polymeric or insoluble material in my reaction. What causes this and how can it be removed?

A: Polymerization can be a significant issue.

• Cause: DMAD itself or the other starting materials (e.g., aniline) can polymerize under certain conditions, such as excessive heat or the presence of radical initiators.[5]

• Removal:

  • Filtration: If the polymer is insoluble, it can often be removed by filtering the reaction mixture through a plug of Celite or glass wool before proceeding with the aqueous workup.

  • Chromatography: If the polymer is somewhat soluble, it will typically have a very low Rf on silica (B1680970) gel and can be separated from your product during column chromatography.

Q4: How do I choose between recrystallization and column chromatography for purifying my DMAD adduct?

A: The choice depends on the physical state of your product and the nature of the impurities. The following decision tree can guide your choice.

Caption: Decision tree for selecting a purification method.

Q5: What analytical techniques are essential for assessing the purity of my final product?

A: A combination of techniques is recommended for comprehensive purity analysis and structural confirmation:

• Thin-Layer Chromatography (TLC): For rapid, preliminary purity assessment and monitoring reaction progress.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C): Essential for confirming the chemical structure of the desired product and identifying any structurally related impurities.[5]

• High-Performance Liquid Chromatography (HPLC): A powerful method for accurately quantifying the purity of the final product.[5]

• Mass Spectrometry (MS): Used to confirm the molecular weight of the product.[5]

• Infrared (IR) Spectroscopy: Confirms the presence of key functional groups.[5]

Data on Purification Methods

The table below summarizes common purification techniques used for products derived from DMAD reactions, along with typical applications and considerations.

Purification Method	Product Type	Typical Application	Advantages	Disadvantages	Reference(s)
Recrystallization	Crystalline Solids	Removing minor impurities from a solid product.	Can yield very high purity material; scalable.	Product must be a solid; requires finding a suitable solvent system.	[5][8]
Column Chromatography	Oils and Solids	Separating complex mixtures; isolating products from starting materials and byproducts.	Highly versatile; applicable to a wide range of compounds.	Can be time-consuming and solvent-intensive; potential for product loss on the column.	[5][9]
Distillation	Thermally Stable, Volatile Liquids	Purifying liquid products when column chromatography is not ideal.	Effective for large quantities; avoids solid supports.	Product must be thermally stable; not suitable for high-boiling or sensitive compounds.	[10]
Aqueous Wash	All	Initial workup step to remove water-soluble impurities and reaction solvents (e.g., DMF).	Simple, fast, and removes bulk polar impurities.	Not a final purification step; risk of forming emulsions.	[6][7]

Key Experimental Protocols

Protocol 1: General Reaction Workup

This protocol is a starting point for the initial purification of a completed DMAD reaction mixture.

• Cooling: Once the reaction is deemed complete by TLC, cool the reaction vessel to room temperature.

• Solvent Removal (if applicable): If the reaction was performed in a volatile solvent (e.g., THF, Dichloromethane), remove the solvent under reduced pressure using a rotary evaporator.

• Extraction:

  • Redissolve the crude residue in an organic solvent immiscible with water, such as ethyl acetate (B1210297) (EtOAc) or dichloromethane (B109758) (DCM).

  • Transfer the solution to a separatory funnel.

  • Wash the organic layer sequentially with:

    • Water (2x) to remove highly polar substances.

    • Saturated aqueous sodium bicarbonate (NaHCO₃) solution (1x) to neutralize any acidic components.[7]

    • Brine (saturated aqueous NaCl) (1x) to break up any emulsions and begin the drying process.

• Drying and Concentration:

  • Separate the organic layer and dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure to yield the crude product, which can then be further purified.

Protocol 2: Purification by Silica Gel Column Chromatography

This method is used for separating compounds based on their polarity.

• Column Packing:

  • Select a column of appropriate size.

  • Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

  • Pour the slurry into the column and allow it to pack under gravity or gentle pressure, ensuring no air bubbles are trapped.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the chromatography eluent or a more polar solvent that is then adsorbed onto a small amount of silica gel.

  • Carefully load the sample onto the top of the packed silica gel bed.

• Elution:

  • Begin eluting with a non-polar mobile phase (e.g., 100% hexane).

  • Gradually increase the polarity of the eluent by adding a more polar solvent (e.g., ethyl acetate) in a stepwise or gradient fashion.[9]

  • For Michael addition products involving secondary amines, it may be beneficial to use a neutralized silica gel column with a small percentage of triethylamine (B128534) in the eluent to prevent product streaking.[9]

• Fraction Collection:

  • Collect fractions in test tubes as the eluent passes through the column.

  • Monitor the composition of the fractions by TLC to identify which ones contain the desired product.

• Isolation:

  • Combine the pure fractions containing the product.

  • Remove the solvent under reduced pressure to yield the purified compound.

Protocol 3: Purity Analysis by Thin-Layer Chromatography (TLC)

TLC is used to quickly assess the number of components in a mixture and to monitor reaction progress.

• Plate Preparation: Obtain a silica-coated TLC plate. Lightly draw a pencil line about 1 cm from the bottom (the origin).

• Spotting:

  • Dissolve a tiny amount of your sample in a volatile solvent.

  • Using a capillary tube, spot the solution onto the origin line. Make the spot as small as possible.

  • It is good practice to spot starting materials in separate lanes for comparison.

• Development:

  • Place a small amount of a suitable eluent system (e.g., a mixture of hexane (B92381) and ethyl acetate) into a developing chamber.

  • Place the TLC plate into the chamber, ensuring the solvent level is below the origin line. Cover the chamber.

  • Allow the solvent to travel up the plate by capillary action.

• Visualization:

  • Remove the plate when the solvent front is near the top and immediately mark the solvent front with a pencil.

  • Visualize the spots. Many DMAD adducts are UV-active and can be seen under a UV lamp. Alternatively, use a chemical stain like potassium permanganate.

• Analysis: Calculate the Retention Factor (Rf) for each spot (Rf = distance traveled by spot / distance traveled by solvent front). A pure compound should ideally show a single spot.

References

• 1. Dimethyl acetylenedicarboxylate - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. nbinno.com [nbinno.com]
• 4. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. Workup [chem.rochester.edu]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Page loading... [guidechem.com]
• 9. α(δ')-Michael Addition of Alkyl Amines to Dimethyl (E)-hex-2-en-4-ynedioate: Synthesis of α,β-Dehydroamino Acid Derivatives | MDPI [mdpi.com]
• 10. Asymmetric Michael Addition of Dimethyl Malonate to 2-Cyclopenten-1-one Catalyzed by a Heterobimetallic Complex - PMC [pmc.ncbi.nlm.nih.gov]

"Dimethyl acetylenedicarboxylate" handling, storage, and safety precautions

This technical support center provides essential information for researchers, scientists, and drug development professionals working with Dimethyl acetylenedicarboxylate (B1228247) (DMAD). It includes frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

1. What is Dimethyl acetylenedicarboxylate (DMAD) and what are its primary hazards?

Dimethyl acetylenedicarboxylate (DMAD) is a highly reactive and electrophilic organic compound with the chemical formula C₆H₆O₄. It is widely used as a dienophile in Diels-Alder reactions and as a Michael acceptor.[1][2]

Danger! DMAD is a corrosive substance that can cause severe skin and eye burns.[3][4][5] It is also harmful if swallowed, inhaled, or absorbed through the skin.[4] DMAD is a lachrymator, meaning it can cause tearing.[3] It is a combustible liquid and its vapors can form explosive mixtures with air upon intense heating.[6]

2. How should I properly store DMAD?

DMAD should be stored in a tightly closed container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[3][4][7] It is recommended to store it in a corrosives area.[4] Some suppliers recommend refrigeration and storage under an inert gas.[8] The compound is also light-sensitive and should be protected from direct sunlight.[4][6]

3. What personal protective equipment (PPE) is required when handling DMAD?

Due to its corrosive nature, comprehensive PPE is mandatory. This includes:

• Eye Protection: Chemical safety goggles or a face shield.[3][4]

• Skin Protection: Appropriate chemical-resistant gloves and protective clothing to prevent skin exposure.[3][4]

• Respiratory Protection: If working outside a fume hood or if exposure limits are exceeded, a NIOSH/MSHA-approved respirator is necessary.[3]

4. What materials are incompatible with DMAD?

DMAD is incompatible with strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[3][4] It can react explosively with certain compounds, such as 1-methylsilacyclopenta-2,4-diene at 150°C.[3]

5. What are the signs of DMAD decomposition and what are the decomposition products?

Decomposition of DMAD may be indicated by a color change in the liquid. Upon storage, it can partially hydrolyze to its corresponding acid, which can be observed as a separate spot on a TLC plate.[9] Hazardous decomposition products upon combustion include carbon monoxide and carbon dioxide.[3][4][10]

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving DMAD.

Issue 1: My reaction mixture has turned dark and the yield is low.

A dark reaction mixture and low yield can be caused by several factors, including:

• Oxidation of Reactants: If your reaction involves an amine like aniline, it can be susceptible to air oxidation, leading to colored impurities.[11]

• Thermal Degradation: High reaction temperatures can lead to the decomposition of starting materials or products.[3]

• Side Reactions: DMAD is highly reactive and can participate in various side reactions, such as the formation of quinolone derivatives under thermal conditions.[2][3]

Troubleshooting Workflow for Dark Reaction Mixture/Low Yield

Caption: Troubleshooting workflow for a dark reaction mixture or low yield.

Issue 2: An unexpected byproduct is observed in my reaction.

The high reactivity of DMAD makes it susceptible to participating in unintended reaction pathways.

• Cycloaddition Reactions: DMAD is a potent dienophile and can undergo Diels-Alder reactions with any dienes present in your reaction mixture.[12]

• Michael Additions: Nucleophiles can add to the triple bond of DMAD, leading to a variety of adducts.[12][13]

• Formation of Heterocycles: Depending on the reactants, DMAD can be a building block for various heterocyclic compounds like furans or quinolones.[1][3]

Issue 3: How do I quench a reaction containing unreacted DMAD?

Quenching a reaction with residual DMAD should be done carefully in a fume hood.

• For small-scale reactions: A common method is to slowly add a nucleophilic scavenger, such as a primary or secondary amine (e.g., diethylamine (B46881) or piperidine), or a thiol (e.g., thiophenol) at a low temperature (e.g., 0 °C). These will react with the excess DMAD.

• Aqueous workup: Subsequent washing with a dilute acid solution (e.g., 1M HCl) can help to remove basic adducts, and a wash with a saturated sodium bicarbonate solution can neutralize any acidic components.

Issue 4: How should I dispose of DMAD waste?

DMAD waste is considered hazardous.[8][10]

• All waste containing DMAD should be collected in a designated, properly labeled, and sealed container.

• Disposal must be carried out by a licensed disposal company in accordance with local, regional, and national regulations.[8][10]

• Do not mix DMAD waste with other chemical waste unless compatibility is confirmed.[10]

Data Presentation

Physical and Chemical Properties of Dimethyl Acetylenedicarboxylate

Property	Value	Reference
CAS Number	762-42-5	[3][4]
Molecular Formula	C₆H₆O₄	[10]
Molecular Weight	142.11 g/mol
Appearance	Clear, slightly yellow liquid	[3]
Boiling Point	95-98 °C at 19 mmHg	[10]
Flash Point	86 °C (186.8 °F)	[3]
Density	1.156 g/cm³	[10]
Refractive Index	1.447	[10]

Toxicological Data

Test	Species	Value	Reference
LD50 Oral	Mouse	550 mg/kg	[3]

Experimental Protocols

Protocol 1: General Handling and Dispensing of DMAD

• Preparation: Before handling DMAD, ensure you are wearing the appropriate PPE: chemical safety goggles, a face shield, chemical-resistant gloves, and a lab coat. All manipulations should be performed in a certified chemical fume hood.

• Inert Atmosphere (if required): If the reaction is sensitive to air or moisture, use standard Schlenk line techniques or a glovebox to handle DMAD under an inert atmosphere (e.g., argon or nitrogen).

• Dispensing: Use a clean, dry glass syringe or a cannula to transfer the required amount of DMAD. To prevent contamination, never return any unused chemical to the original bottle.

• Cleaning: After dispensing, immediately quench any residual DMAD on the syringe or cannula by rinsing with a suitable solvent (e.g., methanol) into a designated waste container.

Protocol 2: Purification of DMAD by Distillation

Note: Distillation of DMAD should only be performed by experienced personnel due to its reactivity.

• Setup: Assemble a distillation apparatus with a short path distillation head in a chemical fume hood. Ensure all glassware is dry.

• Washing (Optional but Recommended): To remove acidic impurities, the DMAD can be dissolved in diethyl ether and washed with a saturated sodium bicarbonate solution, followed by water.[6] The organic layer should then be dried over anhydrous magnesium sulfate.

• Distillation: After filtering off the drying agent and removing the solvent under reduced pressure, distill the DMAD under vacuum. Collect the fraction boiling at 95-98 °C at 19 mmHg.[10]

• Storage: Store the purified DMAD in a tightly sealed container, protected from light, and under an inert atmosphere if necessary.

DMAD Purification Workflow

Caption: Workflow for the purification of Dimethyl acetylenedicarboxylate.

References

• 1. Dimethyl acetylenedicarboxylate - Reaction / Application on Synthetic Work_Chemicalbook [chemicalbook.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. benchchem.com [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Regioselective aluminium chloride-catalysed reactions of acetylenic esters with 2-bromothiazole - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. dcfinechemicals.com [dcfinechemicals.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. assets.thermofisher.cn [assets.thermofisher.cn]
• 10. chemicalbook.com [chemicalbook.com]
• 11. benchchem.com [benchchem.com]
• 12. Dimethyl acetylenedicarboxylate | 762-42-5 | Benchchem [benchchem.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Common Byproducts in Dimethyl Acetylenedicarboxylate (DMAD) Cycloadditions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during cycloaddition reactions involving dimethyl acetylenedicarboxylate (B1228247) (DMAD). Our aim is to help you identify, minimize, or eliminate the formation of unwanted byproducts, leading to cleaner reactions and higher yields of your desired cycloadducts.

Frequently Asked Questions (FAQs)

Q1: My DMAD cycloaddition reaction is giving a complex mixture of products. What are the most common types of byproducts I should be looking for?

A1: Several side reactions can occur in DMAD cycloadditions, leading to a variety of byproducts. The most common include:

• Michael Addition Products: Nucleophilic dienes, or the presence of other nucleophiles (e.g., amines, phosphines), can lead to the formation of acyclic Michael adducts instead of the desired cycloadduct.

• Rearranged Products: The initially formed cycloadduct can sometimes undergo thermal or acid/base-catalyzed rearrangements to thermodynamically more stable isomers.

• Multiple Adducts (1:2, 2:1, etc.): The initial cycloadduct may still be reactive and can undergo a subsequent reaction with another molecule of the diene or DMAD, leading to higher-order adducts.

• Products from Competing Cycloaddition Pathways: Substrates with multiple reactive sites can undergo different types of cycloadditions (e.g., [4+2] vs. [8+2]) concurrently.

• Oligomerization/Polymerization of DMAD: Under certain conditions, particularly at higher temperatures or in the presence of certain catalysts, DMAD can self-react to form oligomers or polymers.

Q2: I suspect a Michael addition is competing with my desired cycloaddition. How can I confirm this and what can I do to minimize it?

A2: Michael addition is a frequent side reaction. Here’s how to address it:

• Confirmation: Michael adducts are typically acyclic enamines or enol ethers. You can identify them using spectroscopic methods:

  • ¹H NMR: Look for characteristic vinylic protons and the absence of signals corresponding to the cyclic framework of the expected cycloadduct.

  • ¹³C NMR: The presence of signals for sp² carbons of the enamine/enol ether and the absence of signals for the saturated carbons of the cycloadduct are indicative.

  • IR Spectroscopy: Look for C=C stretching frequencies.

  • Mass Spectrometry: The mass of the Michael adduct will be the same as the expected cycloadduct, so fragmentation patterns will be key for differentiation.

• Minimization Strategies:

  • Temperature Control: Lowering the reaction temperature often favors the concerted cycloaddition pathway over the stepwise Michael addition.

  • Solvent Choice: Non-polar solvents generally favor cycloadditions, while polar solvents can sometimes promote Michael additions.

  • Catalyst Selection: Lewis acid catalysts can sometimes promote the desired cycloaddition. However, basic conditions or nucleophilic catalysts can favor Michael addition.

  • Reaction Time: Monitor the reaction closely and stop it once the desired product is formed to prevent subsequent side reactions.

Q3: My reaction with a furan (B31954) derivative is messy. What are the known complications?

A3: Diels-Alder reactions of furans with DMAD can be complex. A known issue is the formation of multiple adducts. The initial 7-oxanorbornadiene (B1225131) cycloadduct can react with another molecule of furan. The position and stereochemistry of this second addition are often temperature-dependent. At lower temperatures (around 50°C), addition to the activated double bond of the initial adduct is common, while at higher temperatures (around 100°C), addition to the less substituted double bond can occur, potentially leading to a cascade of reactions and a mixture of diadducts and even triadducts.[1]

Troubleshooting Guides

Case Study 1: [4+2] Cycloaddition (Diels-Alder Reaction)

Problem: Low yield of the desired Diels-Alder adduct with significant formation of a byproduct that is difficult to separate.

Symptom	Possible Cause	Troubleshooting/Mitigation Strategy
Unexpected signals in ¹H and ¹³C NMR spectra, consistent with an acyclic enamine/enol ether structure.	Michael Addition: The diene is acting as a nucleophile, leading to a 1,4-conjugate addition to the DMAD triple bond instead of a concerted [4+2] cycloaddition. This is more common with electron-rich or sterically hindered dienes.	- Lower Reaction Temperature: Perform the reaction at the lowest temperature at which the cycloaddition still proceeds at a reasonable rate.- Use a Non-polar Solvent: Solvents like toluene (B28343) or benzene (B151609) can favor the cycloaddition.- Lewis Acid Catalysis: A catalytic amount of a Lewis acid (e.g., AlCl₃) can sometimes accelerate the Diels-Alder reaction more than the Michael addition.[1]
Mass spectrum shows a peak corresponding to a 2:1 adduct (diene:DMAD).	Secondary Cycloaddition: The initial Diels-Alder adduct still contains a reactive double bond and can react with another molecule of the diene.	- Use a Stoichiometric Excess of DMAD: This will reduce the concentration of the diene available to react with the product.- Monitor the Reaction Closely: Stop the reaction as soon as the starting diene is consumed (monitored by TLC or GC).
Product mixture contains isomers of the desired cycloadduct.	Rearrangement of the Initial Adduct: The kinetically formed cycloadduct may be rearranging to a more thermodynamically stable isomer under the reaction conditions.	- Lower Reaction Temperature and Shorter Reaction Time: This will favor the kinetic product.- Avoid Acidic or Basic Conditions during Workup: These conditions can catalyze isomerization.

Case Study 2: Michael Addition of Amines to DMAD

Problem: Formation of a mixture of E/Z isomers and/or subsequent cyclization products in the reaction of an amine with DMAD.

Quantitative Data: Isomer Ratios in the Michael Addition of Alkyl Amines
Amine	Product(s) and Ratio
Primary Alkyl Amines	Exclusively (2E,4E)-stereoisomer[2]
Secondary Alkyl Amines	Mixture of (2E,4E) and (2Z,4E)-stereoisomers[2]

Symptom	Possible Cause	Troubleshooting/Mitigation Strategy
Mixture of geometric isomers (fumarate and maleate (B1232345) analogues) is observed.	Kinetic vs. Thermodynamic Control: The initial addition may lead to a kinetic product (often the Z-isomer), which can then isomerize to the more stable thermodynamic product (E-isomer). The final ratio depends on the reaction conditions.	- Temperature and Reaction Time: Higher temperatures and longer reaction times generally favor the formation of the thermodynamically more stable E-isomer.- Solvent Polarity: The solvent can influence the transition states leading to the different isomers. Experiment with solvents of varying polarity.
Formation of a quinolone derivative when using anilines.	Intramolecular Cyclization: The initial Michael adduct can undergo thermal cyclization, especially at elevated temperatures.	- Maintain a Lower Reaction Temperature: Keep the reaction temperature at or below 60°C.- Minimize Reaction Time: Monitor the reaction closely and work it up as soon as the starting materials are consumed.
Darkening of the reaction mixture and low yield.	Oxidation of the Amine: Amines, particularly anilines, can be susceptible to oxidation.	- Use High Purity Starting Materials: Freshly distill the amine if necessary.- Inert Atmosphere: Run the reaction under an inert atmosphere (e.g., nitrogen or argon).

Experimental Protocols

Protocol 1: General Procedure for a Diels-Alder Reaction with Furan and DMAD and Analysis of Byproducts

This protocol is adapted from studies on the reaction of furan with DMAD, which is known to produce multiple adducts.[1]

Materials:

• Furan (freshly distilled)

• Dimethyl acetylenedicarboxylate (DMAD)

• Anhydrous solvent (e.g., toluene)

• Lewis acid catalyst (optional, e.g., AlCl₃)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve DMAD (1.0 eq) in the chosen anhydrous solvent.

• Add furan (2.0-3.0 eq) to the solution. Note: Using an excess of furan can promote the formation of higher-order adducts and may be a variable to investigate for byproduct formation.

• If using a Lewis acid catalyst, add a catalytic amount (e.g., 0.1 eq) of AlCl₃ at 0 °C.

• Stir the reaction at the desired temperature (e.g., room temperature, 50 °C, or 100 °C) and monitor its progress by TLC or GC-MS.

• Upon completion, quench the reaction (if a catalyst was used) and remove the solvent under reduced pressure.

Byproduct Analysis:

• The crude product mixture can be analyzed by ¹H NMR to identify the signals corresponding to the initial 1:1 adduct and any 2:1 or 3:1 adducts.

• Careful column chromatography on silica (B1680970) gel can be used to separate the different adducts for individual characterization. The polarity of the eluent will need to be optimized to achieve good separation.

Protocol 2: Minimizing Michael Addition in the Synthesis of Dimethyl 2-(phenylamino)fumarate

This protocol is based on general procedures for the synthesis of enamines from anilines and DMAD.

Materials:

• Aniline (B41778) (freshly distilled)

• Dimethyl acetylenedicarboxylate (DMAD)

• Anhydrous methanol (B129727)

Procedure:

• In a round-bottom flask, dissolve aniline (1.0 eq) in anhydrous methanol under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add DMAD (1.0 eq) dropwise to the stirred solution, maintaining the temperature at 0 °C. The reaction is often exothermic.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by TLC.

• Once the reaction is complete, remove the methanol under reduced pressure.

• Dissolve the residue in an organic solvent like ethyl acetate (B1210297) and wash with dilute acid (e.g., 1 M HCl) to remove any unreacted aniline, followed by a wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude product.

• Purify the product by recrystallization from methanol.

Byproduct Characterization:

• The primary byproduct is often the Z-isomer (maleate). This can be identified by its distinct set of signals in the ¹H and ¹³C NMR spectra compared to the E-isomer (fumarate).

• If the reaction was performed at a higher temperature, look for signals corresponding to the cyclized quinolone byproduct in the NMR spectrum of the crude product.

Visualizing Reaction Pathways

Diagram 1: Competing [4+2] Cycloaddition and Michael Addition Pathways

Caption: Competing pathways in DMAD reactions: concerted [4+2] cycloaddition versus stepwise Michael addition.

Diagram 2: Troubleshooting Workflow for Unexpected Byproducts

Caption: A logical workflow for troubleshooting the formation of common byproducts in DMAD cycloadditions.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

Technical Support Center: Improving Regioselectivity in Reactions with Dimethyl Acetylenedicarboxylate (DMAD)

Welcome to the technical support center for researchers, scientists, and drug development professionals working with dimethyl acetylenedicarboxylate (B1228247) (DMAD). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address challenges related to regioselectivity in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that control the regioselectivity of reactions involving DMAD?

A1: The regioselectivity in reactions with DMAD is primarily governed by a combination of electronic and steric factors of the reactants, as well as the reaction conditions. Key factors include:

• Nature of the Nucleophile/Diene: The electronic properties (electron-donating or electron-withdrawing groups) and steric bulk of the reacting partner play a crucial role in determining the site of attack on the DMAD molecule.

• Solvent Polarity: The solvent can influence the stability of charged intermediates and transition states, thereby affecting the regiochemical outcome.[1][2]

• Temperature: In some cases, the regioselectivity is temperature-dependent, with different isomers being favored at different temperatures (kinetic vs. thermodynamic control).[3]

• Catalysts: Lewis acids and other catalysts can significantly alter the regioselectivity by coordinating to the DMAD or the other reactant, thereby modifying their electronic properties.[4][5][6]

Q2: How do Lewis acids improve regioselectivity in Diels-Alder reactions with DMAD?

A2: Lewis acids coordinate to one of the carbonyl oxygens of the ester groups in DMAD. This coordination increases the electrophilicity of the alkyne and can create a greater electronic bias in the molecule. This enhanced electronic difference between the two acetylenic carbons directs the approach of the diene, leading to a higher preference for one regioisomer. The choice and bulkiness of the Lewis acid can also influence the stereoselectivity of the reaction.[7]

Q3: Can I predict the regioselectivity of my reaction with DMAD?

A3: Yes, to a certain extent. Computational methods, particularly Density Functional Theory (DFT), are powerful tools for predicting the regioselectivity of cycloaddition and other reactions.[8][9][10] By calculating the energies of the transition states for the formation of different regioisomers, it is possible to predict the major product. Analysis of the frontier molecular orbitals (HOMO and LUMO) of the reactants can also provide qualitative insights into the favored reaction pathway.

Troubleshooting Guides

Issue 1: Poor Regioselectivity in Michael Addition Reactions

Symptom: Your Michael addition of an unsymmetrical nucleophile to DMAD results in a mixture of regioisomers.

Possible Causes and Solutions:

• Ambident Nucleophile: The nucleophile may have multiple reactive sites with similar nucleophilicity.

• Suboptimal Reaction Conditions: The solvent and temperature may not be favoring the formation of a single regioisomer.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting poor regioselectivity in Michael additions to DMAD.

Issue 2: Low Regioselectivity in Diels-Alder Reactions

Symptom: The Diels-Alder reaction of an unsymmetrical diene with DMAD yields a mixture of regioisomeric cycloadducts.

Possible Causes and Solutions:

• Similar Electronic Effects: The substituents on the diene may not create a strong enough electronic bias to direct the cycloaddition to a single regioisomeric pathway.

• Steric Hindrance: Bulky substituents on the diene or dienophile may disfavor the electronically preferred transition state.

• Thermal Conditions Not Optimal: The reaction may be proceeding under thermodynamic control, leading to a mixture of products, when kinetic control is desired for a single isomer.

Troubleshooting Workflow:

Caption: A stepwise approach to improving regioselectivity in Diels-Alder reactions with DMAD.

Data Presentation: Quantitative Effects on Regioselectivity

The following tables summarize quantitative data on how reaction conditions can influence the regioselectivity of reactions involving DMAD and related compounds.

Table 1: Effect of Lewis Acid on the Diels-Alder Reaction of Furan (B31954) with DMAD

Entry	Lewis Acid (eq.)	Temperature (°C)	Product Ratio (Adduct 1:Adduct 2)
1	None	25	Major Product is Adduct 1
2	AlCl₃ (1.0)	25	Predominantly Adduct 2

Note: Adduct 1 results from addition to the less substituted double bond of the initial monoadduct, while Adduct 2 results from addition to the activated double bond. In the presence of AlCl₃, the reaction is significantly accelerated and favors the formation of the endo-exo isomer of Adduct 2.[3]

Table 2: Solvent Effect on the 1,3-Dipolar Cycloaddition of a Nitrile Oxide with an Alkyne

Solvent	Dielectric Constant	Regioisomeric Ratio (3,5-isomer : 3,4-isomer)
Toluene	2.38	2.0 : 1
Dichloromethane (B109758)	8.93	3.4 : 1
Ethanol	24.55	1.9 : 1
DMSO	46.68	1.5 : 1

Note: This data is for a related system and illustrates the significant impact of solvent polarity on the regiochemical outcome of 1,3-dipolar cycloadditions.

Experimental Protocols

Protocol 1: Lewis Acid-Catalyzed Diels-Alder Reaction of Furan with DMAD

This protocol is adapted from the general principles of Lewis acid-catalyzed Diels-Alder reactions and is intended to favor the formation of the kinetically controlled regioisomer.[11]

Materials:

• Dimethyl acetylenedicarboxylate (DMAD)

• Furan

• Aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add DMAD (1.0 eq) and anhydrous DCM.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add AlCl₃ (1.1 eq) portion-wise, ensuring the temperature remains below -70 °C.

• Stir the mixture for 15 minutes at -78 °C.

• Add a solution of freshly distilled furan (1.2 eq) in anhydrous DCM dropwise to the reaction mixture over 20 minutes.

• Allow the reaction to stir at -78 °C for 4 hours. Monitor the reaction progress by TLC.

• Upon completion, carefully quench the reaction at -78 °C by the slow addition of saturated aqueous NaHCO₃ solution.

• Allow the mixture to warm to room temperature. Separate the organic layer, and extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to isolate the desired regioisomer.

Protocol 2: Regioselective Michael Addition of Aniline (B41778) to DMAD

This protocol describes a general procedure for the regioselective addition of anilines to DMAD.

Materials:

• Dimethyl acetylenedicarboxylate (DMAD)

• Substituted Aniline

• Methanol

• Acetic acid (catalytic amount)

Procedure:

• In a round-bottom flask, dissolve the substituted aniline (1.0 eq) in methanol.

• Add a catalytic amount of acetic acid (e.g., 2-3 drops).

• Add DMAD (1.0 eq) dropwise to the stirred solution at room temperature.

• Stir the reaction mixture at room temperature for 1-3 hours, monitoring the progress by TLC.

• Upon completion, remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization or flash column chromatography on silica gel.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Lewis Acid‐Catalyzed Diels‐Alder Reactions: Reactivity Trends across the Periodic Table - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Unveiling the Lewis Acid Catalyzed Diels–Alder Reactions Through the Molecular Electron Density Theory - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ias.ac.in [ias.ac.in]
• 7. Effect of Lewis acid bulkiness on the stereoselectivity of Diels–Alder reactions between acyclic dienes and α,β-enals - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

"Dimethyl acetylenedicarboxylate" stability under acidic or basic conditions

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability of Dimethyl Acetylenedicarboxylate (B1228247) (DMAD) under acidic and basic conditions. It is intended for researchers, scientists, and professionals in drug development who utilize DMAD in their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction involving DMAD is showing low yield or failing completely when performed in an aqueous solution with a basic pH. What is the likely cause?

A1: Dimethyl acetylenedicarboxylate is highly susceptible to hydrolysis under basic conditions. The ester functional groups are readily attacked by hydroxide (B78521) ions (OH-), leading to the formation of the corresponding carboxylate salt and methanol (B129727). This degradation pathway consumes your starting material, leading to reduced yields or complete reaction failure. It is crucial to avoid strongly basic aqueous environments when working with DMAD if the ester integrity is required for the desired transformation.[1][2][3][4]

Q2: I've noticed an unexpected side product in my acid-catalyzed reaction with DMAD. What could this be?

A2: Under acidic conditions, two primary issues can arise. Firstly, similar to basic conditions, DMAD can undergo acid-catalyzed hydrolysis to acetylenedicarboxylic acid and methanol, although this process is generally slower than base-catalyzed hydrolysis.[5][6][7] Secondly, in the presence of strong Brønsted superacids (like triflic acid), DMAD can become protonated, which activates the alkyne bond towards nucleophilic attack, such as hydroarylation with aromatic compounds.[8] Therefore, your side product could be the hydrolysis product or a result of an unintended acid-catalyzed addition to the carbon-carbon triple bond.

Q3: I am performing a TLC on a newly purchased bottle of DMAD and see two spots. Is the product impure?

A3: While the product could have impurities from synthesis, it is also possible that some degradation has occurred during storage. DMAD is sensitive to light and heat, and trace amounts of moisture can lead to hydrolysis over time.[9][10] The minor, lower Rf spot is likely a more polar decomposition product, such as the mono- or di-acid resulting from hydrolysis.[11] It is recommended to store DMAD in a cool, dry, dark place and under an inert atmosphere.[10]

Q4: How can I minimize the degradation of DMAD during my experimental setup?

A4: To maintain the stability of DMAD, consider the following precautions:

• Control pH: Avoid strongly acidic or basic aqueous media. If pH control is necessary, use a well-chosen buffer system and conduct preliminary stability tests.

• Solvent Choice: Whenever possible, use dry, aprotic solvents to prevent hydrolysis.

• Temperature Control: Keep reaction temperatures as low as feasible, as high temperatures can accelerate decomposition.[12][13] Store the reagent in a cool environment.

• Inert Atmosphere: Handle and store DMAD under an inert atmosphere (e.g., nitrogen or argon) to protect it from moisture.

• Light Protection: DMAD is light-sensitive.[10][13] Store it in an amber vial or a container protected from light.

Q5: My reaction requires a basic catalyst. Can I still use DMAD?

A5: Yes, but with caution. If a base is required, consider using a non-nucleophilic, sterically hindered base in an anhydrous organic solvent to minimize the competing hydrolysis reaction. Alternatively, if the reaction is fast, the desired transformation may occur before significant degradation of DMAD. It is advisable to run a small-scale control experiment to determine the rate of DMAD consumption by the base under your reaction conditions.

DMAD Stability and Incompatibility Data

The following table summarizes the known stability characteristics and material incompatibilities of Dimethyl Acetylenedicarboxylate.

Parameter	Stability/Incompatibility Details	Citations
Thermal Stability	Stable under normal temperatures and pressures, but sensitive to high temperatures.	[12][13]
Light Sensitivity	Sensitive to light; can undergo polymerization or decomposition upon exposure.	[9][10][13]
pH Stability	Unstable in both strongly acidic and basic aqueous solutions due to hydrolysis.	[1][5][8]
Incompatible Materials	Strong acids, Strong bases, Strong oxidizing agents, Strong reducing agents, Metals.	[13]
Water Solubility	Insoluble or sparingly soluble in water, which can limit hydrolysis in a biphasic system but does not prevent it, especially with agitation or over time.	[9][10]

Visualizing DMAD Degradation Pathways

The following diagrams illustrate the primary degradation mechanisms of DMAD under acidic and basic conditions.

Caption: DMAD hydrolysis pathways under acidic and basic conditions.

Troubleshooting Experimental Failures with DMAD

Use this flowchart to diagnose and resolve common issues encountered when using DMAD in potentially destabilizing conditions.

Caption: A logical workflow for troubleshooting DMAD stability issues.

Experimental Protocol: Assessing DMAD Stability at Various pH

This protocol provides a general method for determining the chemical stability of DMAD in aqueous buffered solutions.

Objective: To quantify the rate of DMAD degradation at acidic, neutral, and basic pH.

Materials:

• Dimethyl acetylenedicarboxylate (DMAD)

• Dimethyl sulfoxide (B87167) (DMSO)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Buffer solutions:

  • Acetate buffer (pH 4-6)

  • Phosphate-buffered saline (PBS, pH ~7.4)

  • Glycine or Borate buffer (pH 8-10)

• Constant temperature incubator or water bath (set to 37°C or desired reaction temperature)

• HPLC-MS system

• Autosampler vials

Procedure:

• Stock Solution Preparation: Prepare a 10 mM stock solution of DMAD in DMSO.

• Working Solution Preparation: Just before starting the experiment, dilute the DMAD stock solution into each of the buffer solutions (pH 4, 7.4, and 9) to a final working concentration of 5-10 µM. Vortex briefly to mix.

• Incubation and Sampling:

  • Incubate the working solutions at the desired temperature (e.g., 37°C).

  • At specified time points (e.g., 0, 30, 60, 120, 240, and 480 minutes), withdraw an aliquot (e.g., 100 µL) from each buffer solution.

  • Immediately quench the degradation by adding the aliquot to a vial containing a stabilizing solvent, such as methanol (e.g., 200 µL), to precipitate buffer salts and halt the reaction. The T=0 time point represents the initial concentration.

• Sample Analysis:

  • Analyze all collected samples by a validated HPLC-MS method. The HPLC will separate DMAD from its degradation products, and the mass spectrometer will quantify the remaining parent compound.

  • Monitor the peak area of the DMAD parent ion at each time point.

• Data Analysis:

  • Normalize the peak area at each time point to the peak area at T=0 to get the percentage of DMAD remaining.

  • Plot the percentage of DMAD remaining versus time for each pH condition.

  • From this data, the half-life (t½) of DMAD at each pH can be calculated to provide a quantitative measure of its stability.[14]

References

• 1. Propose a mechanism for the hydrolysis of N,N-dimethylacetamide (... | Study Prep in Pearson+ [pearson.com]
• 2. web.viu.ca [web.viu.ca]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. Ester to Acid - Common Conditions [commonorganicchemistry.com]
• 5. Propose a mechanism for the hydrolysis of N,N-dimethylacetamide(b... | Study Prep in Pearson+ [pearson.com]
• 6. youtube.com [youtube.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. CAS 762-42-5: Dimethyl acetylenedicarboxylate | CymitQuimica [cymitquimica.com]
• 10. Page loading... [guidechem.com]
• 11. researchgate.net [researchgate.net]
• 12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 13. fishersci.com [fishersci.com]
• 14. enamine.net [enamine.net]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Characterization of Dimethyl Acetylenedicarboxylate (DMAD) Adducts

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the ¹H NMR spectral data for various adducts of dimethyl acetylenedicarboxylate (B1228247) (DMAD). DMAD is a versatile reagent in organic synthesis, readily participating in a range of reactions including cycloadditions, Michael additions, and reactions with amines. The resulting adducts exhibit characteristic ¹H NMR signatures that are crucial for their identification and structural elucidation. This document summarizes key ¹H NMR data in tabular format, provides detailed experimental protocols for the synthesis of representative adducts, and illustrates the fundamental reaction pathways using logical diagrams.

¹H NMR Data of DMAD Adducts: A Comparative Summary

The chemical shifts of the protons in DMAD adducts are significantly influenced by the nature of the reaction and the substituents introduced. The following tables provide a summary of reported ¹H NMR data for various classes of DMAD adducts.

Diels-Alder Adducts

The [4+2] cycloaddition of DMAD with dienes is a common method for the synthesis of substituted cyclohexadiene derivatives. The ¹H NMR spectra of these adducts are characterized by signals for the newly formed vinylic and bridgehead protons.

Diene	Adduct Protons	Chemical Shift (δ, ppm)	Solvent	Reference
Furan	H-1, H-4 (bridgehead)	5.66 (m)	CDCl₃	[1]
H-5, H-6 (vinylic)	7.20 (m)	CDCl₃	[1]
-OCH₃	3.80 (s)	CDCl₃	[1]
2,5-Dimethylfuran	H-5, H-6 (vinylic)	6.95 (m)	CDCl₃	[1]
-OCH₃	3.80 (s)	CDCl₃	[1]
-CH₃	1.81 (s)	CDCl₃	[1]
1,3-Cyclohexadiene	Vinylic Protons	6.3 - 6.5 (m)	CDCl₃
Allylic Protons	3.3 - 3.5 (m)	CDCl₃
Methylene Protons	1.4 - 1.8 (m)	CDCl₃
-OCH₃	3.75 (s)	CDCl₃
Anthracene	Bridgehead Protons	5.0 - 5.2 (m)	CDCl₃
Aromatic Protons	7.0 - 7.8 (m)	CDCl₃
-OCH₃	3.65 (s)	CDCl₃

Michael Adducts

The conjugate addition of nucleophiles to the electron-deficient triple bond of DMAD leads to the formation of Michael adducts. The stereochemistry of the resulting alkene is a key feature, often leading to distinct chemical shifts for the vinylic proton.

Nucleophile	Adduct Protons	Chemical Shift (δ, ppm)	Solvent	Reference
Thiophenol	Vinylic CH	6.15 (s)	CDCl₃
-OCH₃	3.68 (s), 3.82 (s)	CDCl₃
Aromatic Protons	7.2 - 7.5 (m)	CDCl₃
Triphenylphosphine	Vinylic CH	5.45 (d)	CDCl₃
-OCH₃	3.40 (s), 3.75 (s)	CDCl₃
Aromatic Protons	7.4 - 7.8 (m)	CDCl₃

Adducts with Amines

The reaction of DMAD with primary and secondary amines can yield a variety of products, including enamines and more complex heterocyclic compounds. The ¹H NMR spectra are characterized by the presence of N-H protons (for primary amine adducts) and vinylic protons.

Amine	Adduct Protons	Chemical Shift (δ, ppm)	Solvent	Reference
Aniline	Vinylic CH	5.28 (s)	CDCl₃
NH	9.85 (br s)	CDCl₃
-OCH₃	3.65 (s), 3.78 (s)	CDCl₃
Aromatic Protons	6.8 - 7.4 (m)	CDCl₃
Pyrrolidine	Vinylic CH	4.85 (s)	CDCl₃
-OCH₃	3.62 (s), 3.75 (s)	CDCl₃
Pyrrolidine CH₂	2.8 - 3.4 (m)	CDCl₃

Experimental Protocols

General Procedure for Microwave-Assisted Diels-Alder Reaction of DMAD[1]

A mixture of the diene (1.0 mmol) and dimethyl acetylenedicarboxylate (1.0 mmol) is prepared. The reaction can be performed neat or in a minimal amount of a suitable solvent like dichloromethane (B109758). The reaction vessel is then placed in a microwave reactor and irradiated at a specified power and for a designated time, which may require optimization for different dienes. After cooling, the reaction mixture is purified by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., ethyl acetate/hexane) to afford the pure Diels-Alder adduct. The product is then characterized by ¹H NMR spectroscopy.

General Procedure for the Michael Addition of Thiols to DMAD

To a solution of dimethyl acetylenedicarboxylate (1.0 mmol) in a suitable solvent such as methanol (B129727) or dichloromethane (5 mL) is added the thiol (1.0 mmol). A catalytic amount of a base, such as triethylamine (B128534) or sodium methoxide, can be added to facilitate the reaction. The reaction mixture is stirred at room temperature for a period ranging from a few hours to overnight, while being monitored by thin-layer chromatography (TLC). Upon completion, the solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica gel to yield the Michael adduct. ¹H NMR spectroscopy is used to confirm the structure and stereochemistry of the product.

General Procedure for the Reaction of Amines with DMAD

Dimethyl acetylenedicarboxylate (1.0 mmol) is dissolved in an inert solvent like diethyl ether or dichloromethane (10 mL). The amine (1.0 mmol) is added dropwise to the solution at 0 °C with stirring. The reaction is typically exothermic. After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 1-2 hours. The solvent is then evaporated, and the resulting crude product is purified by recrystallization or column chromatography to give the desired adduct. The structure of the product is confirmed by ¹H NMR analysis.

Reaction Pathway Visualizations

The following diagrams, generated using the DOT language, illustrate the fundamental signaling pathways for the formation of different DMAD adducts.

Caption: General scheme of a Diels-Alder reaction.

Caption: General pathway for a Michael addition reaction.

Caption: General scheme for the addition of an amine to DMAD.

References

• 1. rsc.org [rsc.org]

Unraveling Reaction Pathways: A Comparative Guide to Mass Spectrometry Analysis of Dimethyl Acetylenedicarboxylate (DMAD) Adducts

For researchers, scientists, and drug development professionals, understanding the intricacies of chemical reactions is paramount. Dimethyl acetylenedicarboxylate (B1228247) (DMAD) is a highly versatile reagent, widely employed in organic synthesis due to its electrophilic nature, readily participating in a variety of reactions including cycloadditions and Michael additions. Mass spectrometry stands as a cornerstone technique for the characterization of the resulting complex product mixtures. This guide provides a comprehensive comparison of the mass spectrometry analysis of DMAD reaction products against relevant alternatives, supported by experimental data and detailed protocols, to aid in the elucidation of reaction outcomes and the identification of novel chemical entities.

Dimethyl acetylenedicarboxylate's reactivity makes it a valuable tool for creating diverse molecular architectures. Its reaction products are frequently analyzed by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Electrospray Ionization-Mass Spectrometry (ESI-MS) to confirm structures, identify byproducts, and understand reaction mechanisms.

Performance Comparison: DMAD vs. Alternative Dienophiles in Diels-Alder Reactions

The Diels-Alder reaction, a powerful tool for the formation of cyclic compounds, often utilizes DMAD as a potent dienophile. To provide a clear comparison, the following table summarizes the mass spectrometry data for the Diels-Alder adducts of DMAD and a common alternative, Diethyl Acetylenedicarboxylate (DEAD), with various dienes.

Diene	Dienophile	Adduct Molecular Ion (m/z)	Key Fragment Ions (m/z)	Ionization Method	Reference
Furan	DMAD	210	184, 153, 119, 68	EI	[1]
2,5-Dimethylfuran	DMAD	238	207, 179, 151, 96	EI	[1]
1,3-Cyclohexadiene	DMAD	222	191, 163, 131, 80	EI	[1]
Anthracene	DMAD	320	292, 261, 178	EI	[1]
Furan	DEAD	238	210, 181, 135, 68	EI	[1]
2,5-Dimethylfuran	DEAD	266	238, 209, 163, 96	EI	[1]

The data indicates that both DMAD and DEAD form the expected Diels-Alder adducts with characteristic molecular ions. The fragmentation patterns observed under Electron Ionization (EI) are dominated by the retro-Diels-Alder reaction, leading to the regeneration of the diene and dienophile ions, which is a key diagnostic feature in the mass spectra of these adducts. The choice between DMAD and DEAD can be guided by factors such as desired solubility and reactivity, with the mass spectral behavior remaining largely analogous.

Michael Addition Reactions: Mass Spectrometric Insights

DMAD readily undergoes Michael addition reactions with a variety of nucleophiles, including amines and thiols. ESI-MS is particularly well-suited for the analysis of these often polar and non-volatile products.

Nucleophile	Product Type	Expected [M+H]⁺ (m/z)	Observed Fragment Ions	Ionization Method
Primary Amine (R-NH₂)	Enamine	Variable	Loss of methanol, fragmentation of R-group	ESI
Thiol (R-SH)	Thioether	Variable	Loss of methanol, cleavage of C-S bond	ESI
Peptide (with Cys/Lys)	Covalent Adduct	Variable	Peptide backbone fragmentation (b and y ions), characteristic mass shift on modified residue	ESI-MS/MS

The analysis of Michael adducts by tandem mass spectrometry (MS/MS) provides valuable structural information. For instance, in the reaction with peptides, the site of modification (e.g., cysteine or lysine (B10760008) residues) can be pinpointed by observing the mass shift in the fragment ions.

Experimental Protocols

General Procedure for GC-MS Analysis of Diels-Alder Reactions

A representative protocol for the analysis of a Diels-Alder reaction between a diene and DMAD is as follows:

• Reaction Setup: In a sealed vial, the diene (1 mmol) and dimethyl acetylenedicarboxylate (1.2 mmol) are dissolved in a suitable solvent (e.g., toluene, 5 mL).

• Reaction Conditions: The reaction mixture is heated at a specified temperature (e.g., 80-110 °C) for a designated time (e.g., 2-24 hours) and monitored by thin-layer chromatography.

• Sample Preparation: Upon completion, the solvent is removed under reduced pressure. The residue is redissolved in a volatile solvent like dichloromethane (B109758) or ethyl acetate (B1210297) (1 mg/mL).

• GC-MS Analysis: An aliquot of the sample solution (1 µL) is injected into a GC-MS system.

  • GC Conditions: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm) is used. The oven temperature is programmed with an initial hold at 50 °C for 2 minutes, followed by a ramp of 10 °C/min to 280 °C, with a final hold for 5 minutes. The injector and transfer line temperatures are set to 250 °C and 280 °C, respectively. Helium is used as the carrier gas at a constant flow rate of 1 mL/min.

  • MS Conditions: The mass spectrometer is operated in electron ionization (EI) mode at 70 eV. Mass spectra are recorded over a mass range of m/z 40-500.

General Procedure for ESI-MS Analysis of Michael Addition Reactions

A typical protocol for analyzing the products of a Michael addition reaction is as follows:

• Reaction Setup: The nucleophile (1 mmol) and dimethyl acetylenedicarboxylate (1.1 mmol) are mixed in a suitable solvent (e.g., methanol, acetonitrile, or water) at room temperature.

• Reaction Monitoring: The reaction progress is monitored by LC-MS.

• Sample Preparation for ESI-MS: The reaction mixture is diluted with an appropriate solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid) to a final concentration of approximately 1-10 µM.

• ESI-MS Analysis: The diluted sample is infused into the ESI source of a mass spectrometer.

  • ESI Conditions: The analysis is performed in positive ion mode. Typical parameters include a capillary voltage of 3-4 kV, a cone voltage of 20-40 V, a source temperature of 100-150 °C, and a desolvation gas flow of 500-800 L/hr.

  • MS/MS Analysis: For structural elucidation, precursor ions of interest are selected for collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD). The collision energy is varied to optimize fragmentation.

Visualizing Reaction Workflows

To illustrate the analytical process, the following diagrams created using the DOT language depict a typical workflow for the mass spectrometry analysis of DMAD reaction products.

A typical workflow for DMAD reaction analysis.

Retro-Diels-Alder fragmentation pathway.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Reactivity of Dimethyl Acetylenedicarboxylate (DMAD) and Diethyl Acetylenedicarboxylate (DEAD)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of two common and highly versatile electrophilic alkynes: Dimethyl acetylenedicarboxylate (B1228247) (DMAD) and Diethyl acetylenedicarboxylate (DEAD). Both reagents are widely employed as dienophiles in cycloaddition reactions and as acceptors in Michael additions for the synthesis of a diverse range of acyclic and heterocyclic compounds. The choice between DMAD and DEAD can significantly influence reaction outcomes, including yields and reaction rates. This document summarizes key reactivity differences, provides supporting experimental data, and outlines detailed experimental protocols for representative reactions.

Core Reactivity Principles: Steric Hindrance and Electrophilicity

The primary difference in reactivity between DMAD and DEAD stems from the steric bulk of the ester alkyl groups. The methyl groups in DMAD are sterically less demanding than the ethyl groups in DEAD. This difference in size influences the ease with which a nucleophile or a diene can approach the electrophilic triple bond. Consequently, DMAD is generally observed to be more reactive in reactions where the approach to the alkyne is a rate-determining step. Electronically, both molecules are highly electrophilic due to the conjugation of the two electron-withdrawing carboxylate groups with the carbon-carbon triple bond.

Comparative Performance in Diels-Alder Reactions

The Diels-Alder reaction, a [4+2] cycloaddition, is a cornerstone of organic synthesis for the formation of six-membered rings. Both DMAD and DEAD are excellent dienophiles in these reactions. Experimental evidence, particularly from microwave-assisted organic synthesis, allows for a direct comparison of their performance.

Quantitative Data: Diels-Alder Reaction Yields

The following table summarizes the yields of Diels-Alder reactions between various dienes and both DMAD and DEAD under microwave irradiation, as reported by Safaei-Ghomi, Tajbakhsh, and Kazemi-Kani (2004).[1][2] In each case, the reactions were carried out with the diene and dienophile in the presence of AlCl₃ in CH₂Cl₂ under microwave irradiation.

Diene	Dienophile	Reaction Time (s)	Power (W)	Yield (%)
Furan (B31954)	DMAD	100	600	95
Furan	DEAD	120	600	92
2,5-Dimethylfuran	DMAD	120	600	95
2,5-Dimethylfuran	DEAD	180	600	90
1,3-Cyclohexadiene	DMAD	60	600	98
1,3-Cyclohexadiene	DEAD	100	600	95
Anthracene	DMAD	180	600	96
Anthracene	DEAD	240	600	94

Analysis: The data consistently shows that reactions with DMAD proceed to higher yields in shorter reaction times compared to DEAD under identical microwave-assisted conditions. This supports the hypothesis that the lower steric hindrance of the methyl groups in DMAD allows for a more facile approach of the diene, leading to a faster and more efficient reaction.

Experimental Protocol: General Procedure for Microwave-Assisted Diels-Alder Reaction of Furan with DMAD or DEAD

This protocol is a generalized procedure based on the work of Safaei-Ghomi et al. and can be adapted for either DMAD or DEAD.[1][2]

Materials:

• Furan

• Dimethyl acetylenedicarboxylate (DMAD) or Diethyl acetylenedicarboxylate (DEAD)

• Aluminum chloride (AlCl₃)

• Dichloromethane (B109758) (CH₂Cl₂)

• Microwave reactor

• Teflon reaction vessel

• Silica (B1680970) gel for column chromatography

• Ethyl acetate (B1210297) and hexane (B92381) for elution

Procedure:

• In a Teflon microwave reactor vessel, suspend a mixture of the furan (1.0 mmol), the acetylenedicarboxylate (DMAD or DEAD, 1.0 mmol), and anhydrous aluminum chloride (0.07 mmol).

• Add a minimal amount of dichloromethane (approximately 1 mL) to the mixture.

• Seal the vessel and place it in the microwave reactor.

• Irradiate the reaction mixture with a power of 600 W. The reaction time will vary depending on the dienophile (typically 100-120 seconds).

• After the reaction is complete, allow the vessel to cool to room temperature.

• Filter the reaction mixture through a small pad of celite to remove the aluminum chloride, washing with dichloromethane.

• Concentrate the combined filtrates under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent to afford the desired 7-oxabicyclo[2.2.1]hepta-2,5-diene-2,3-dicarboxylate adduct.

Comparative Performance in Michael Additions

The Michael addition, or conjugate addition, of nucleophiles to the activated triple bond of DMAD and DEAD is a powerful method for forming new carbon-carbon and carbon-heteroatom bonds. Common nucleophiles include amines, thiols, and stabilized carbanions.

Qualitative Reactivity Comparison

Experimental Protocol: General Procedure for the Michael Addition of Piperidine (B6355638) to DMAD or DEAD

This protocol provides a general method for the conjugate addition of a secondary amine to either DMAD or DEAD.

Materials:

• Dimethyl acetylenedicarboxylate (DMAD) or Diethyl acetylenedicarboxylate (DEAD)

• Piperidine

• Anhydrous solvent (e.g., tetrahydrofuran (B95107) (THF) or diethyl ether)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• To a solution of the acetylenedicarboxylate (DMAD or DEAD, 1.0 mmol) in an anhydrous solvent (10 mL) in a round-bottom flask, add piperidine (1.0 mmol) dropwise at room temperature with stirring.

• Continue stirring the reaction mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion of the reaction (typically within a few hours), remove the solvent under reduced pressure.

• The resulting crude product, the corresponding dialkyl 2-(piperidin-1-yl)maleate, can be purified by crystallization or column chromatography if necessary.

Visualizing Reaction Mechanisms and Workflows

To further clarify the processes discussed, the following diagrams illustrate the general mechanisms and experimental workflows.

Diels-Alder Reaction Mechanism.

Michael Addition Reaction Mechanism.

General Experimental Workflow.

Conclusion

• Dimethyl acetylenedicarboxylate (DMAD) generally exhibits higher reactivity, leading to faster reaction rates and higher yields, particularly in sterically demanding transformations. This makes it the preferred reagent when higher reactivity is desired.

• Diethyl acetylenedicarboxylate (DEAD) is a suitable alternative, and its slightly lower reactivity may be advantageous in cases where a more controlled reaction is necessary to avoid side products.

The choice between DMAD and DEAD should be made based on the specific requirements of the synthetic transformation, including the nature of the substrates and the desired reaction outcome. The provided experimental data and protocols offer a practical guide for researchers in selecting the appropriate reagent and optimizing reaction conditions.

References

• 1. Structure-activity comparison of the cytotoxic properties of diethyl maleate and related molecules: identification of diethyl acetylenedicarboxylate as a thiol cross-linking agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Beyond DMAD: A Comparative Guide to Acetylenic Dienophiles in Diels-Alder Reactions

For researchers, scientists, and professionals in drug development, the Diels-Alder reaction is a cornerstone of synthetic chemistry, enabling the efficient construction of complex cyclic molecules. Dimethyl acetylenedicarboxylate (B1228247) (DMAD) has long been a go-to dienophile due to its high reactivity. However, the search for alternative reagents with improved characteristics, such as different reactivity profiles, selectivities, or physical properties, is a continuous effort in process optimization and novel compound synthesis. This guide provides an objective comparison of DMAD with several key alternatives, supported by experimental data, to inform your selection of the most suitable dienophile for your specific research needs.

Performance Comparison of Acetylenic Dienophiles

The efficacy of a dienophile in a Diels-Alder reaction is critically influenced by the electron-withdrawing nature of its substituents, which lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), thereby accelerating the reaction with an electron-rich diene.[1][2][3] The following tables summarize the performance of common alternatives to DMAD, providing a quantitative basis for comparison.

Diethyl Acetylenedicarboxylate (DEAD)

Diethyl acetylenedicarboxylate (DEAD) is structurally very similar to DMAD, with ethyl esters instead of methyl esters. This subtle change can influence its physical properties and, in some cases, reactivity. A comparative study of Diels-Alder reactions under microwave irradiation demonstrates the relative performance of DMAD and DEAD with various dienes.

Diene	Dienophile	Reaction Time (s)	Yield (%)	Reference
Furan (B31954)	DMAD	120	92
Furan	DEAD	120	90
2,5-Dimethylfuran	DMAD	90	95
2,5-Dimethylfuran	DEAD	80	94
1,3-Cyclohexadiene	DMAD	90	90
1,3-Cyclohexadiene	DEAD	90	90
Anthracene (B1667546)	DMAD	100	95
Anthracene	DEAD	100	95

Table 1: Comparison of reaction times and yields for Diels-Alder reactions of various dienes with DMAD and DEAD under microwave irradiation in the presence of AlCl₃ in CH₂Cl₂.

Propiolate Esters: Methyl Propiolate and Ethyl Propiolate

Methyl propiolate and ethyl propiolate are unsymmetrical acetylenic dienophiles that offer a different substitution pattern in the resulting cycloadduct compared to the symmetrical DMAD and DEAD. While direct, side-by-side quantitative comparisons with DMAD under identical conditions are not extensively documented in single studies, existing literature provides insights into their relative reactivity.

For instance, the thermal reaction of furan with ethyl propiolate (EP) is noted to be significantly slower than its reaction with DMAD. The uncatalyzed reaction of furan with EP showed no product formation after 6 months at 25°C and only a low yield of a rearranged product after 20 hours at 130°C.[4] In contrast, the reaction of furan with DMAD proceeds under milder conditions to form the expected Diels-Alder adducts.[5] This suggests that the presence of two electron-withdrawing ester groups in DMAD makes it a considerably more reactive dienophile than the monosubstituted propiolate esters.

Dicyanoacetylene

Experimental Protocols

The following are generalized experimental protocols for Diels-Alder reactions involving acetylenic dienophiles. These can be adapted based on the specific reactants and desired scale.

General Procedure for Diels-Alder Reaction with Cyclopentadiene (B3395910)

This procedure is adapted from the reaction of cyclopentadiene with maleic anhydride (B1165640) and can be modified for use with acetylenic dienophiles like DMAD.[6][7][8][9]

1. Preparation of Cyclopentadiene:

• Cyclopentadiene is typically stored as its dimer, dicyclopentadiene (B1670491). Prior to the reaction, dicyclopentadiene must be "cracked" by heating to a high temperature (around 180-200 °C) to induce a retro-Diels-Alder reaction, yielding the monomeric cyclopentadiene.

• The freshly distilled cyclopentadiene should be kept cold (in an ice bath) to prevent re-dimerization and used promptly.

2. Reaction Setup:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the dienophile (e.g., dimethyl acetylenedicarboxylate, 1.0 equivalent) in a suitable solvent (e.g., ethyl acetate, dichloromethane, or toluene).

• Cool the solution in an ice bath.

3. Addition of Diene:

• Slowly add freshly cracked cyclopentadiene (1.1 equivalents) to the cooled solution of the dienophile with stirring.

4. Reaction:

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction for a specified time (this will vary depending on the reactivity of the dienophile, from a few hours to overnight). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

5. Work-up and Purification:

• Once the reaction is complete, remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from an appropriate solvent system (e.g., hexane/ethyl acetate) or by column chromatography on silica (B1680970) gel.

General Procedure for Diels-Alder Reaction with Anthracene under Reflux

This protocol is based on the reaction of anthracene with maleic anhydride and is suitable for less reactive dienes that require heating.

1. Reaction Setup:

• To a round-bottom flask, add anthracene (1.0 equivalent), the dienophile (e.g., dimethyl acetylenedicarboxylate, 1.1 equivalents), and a high-boiling solvent such as xylene or toluene.

• Equip the flask with a magnetic stirrer and a reflux condenser.

2. Reaction:

• Heat the reaction mixture to reflux with vigorous stirring.

• Maintain the reflux for the required time (several hours to days), monitoring the reaction progress by TLC.

3. Work-up and Purification:

• After the reaction is complete, allow the mixture to cool to room temperature. The product may crystallize out of the solution upon cooling.

• If crystallization occurs, collect the product by vacuum filtration and wash with a small amount of cold solvent.

• If the product does not crystallize, concentrate the solvent under reduced pressure and purify the residue by column chromatography or recrystallization.

Visualizing the Workflow

A general workflow for a comparative study of dienophiles in a Diels-Alder reaction can be visualized to delineate the logical steps from reactant selection to final analysis.

References

• 1. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. researchgate.net [researchgate.net]
• 6. www1.udel.edu [www1.udel.edu]
• 7. Chemistry 210 Experiment 9 [home.miracosta.edu]
• 8. community.wvu.edu [community.wvu.edu]
• 9. unwisdom.org [unwisdom.org]

Unraveling the Reaction Mechanisms of Dimethyl Acetylenedicarboxylate: A Computational Comparison

For researchers, scientists, and drug development professionals, understanding the intricate reaction mechanisms of versatile reagents like Dimethyl acetylenedicarboxylate (B1228247) (DMAD) is paramount for designing novel synthetic pathways and developing new chemical entities. Computational analysis, particularly Density Functional Theory (DFT), has emerged as a powerful tool to elucidate these mechanisms, offering insights into reaction pathways, transition states, and the factors governing product formation. This guide provides a comparative overview of computational studies on DMAD reactions, presenting key data, experimental protocols, and visual representations of reaction mechanisms.

Dimethyl acetylenedicarboxylate is a highly reactive and versatile building block in organic synthesis, known for its participation in a wide array of reactions, including cycloadditions, nucleophilic additions, and multicomponent reactions.[1] Its electron-deficient triple bond makes it a potent electrophile and an excellent Michael acceptor.[1] Computational studies have been instrumental in dissecting the often complex and competitive nature of its reactivity.

Comparing Reaction Pathways: Cycloadditions vs. Nucleophilic Additions

Computational analyses have been pivotal in distinguishing between concerted and stepwise mechanisms in cycloaddition reactions involving DMAD, as well as in understanding the competition with nucleophilic addition pathways.

Cycloaddition Reactions

DFT calculations have been extensively applied to study various cycloaddition reactions of DMAD. For instance, in the (3+2) cycloaddition with azomethine ylide, a multi-faceted DFT approach employing the B3LYP-D3 functional has provided a detailed mechanistic understanding.[2] This study and others have consistently shown that such reactions can proceed through a polar, asynchronous, one-step mechanism.[2][3]

In the context of [4+2] cycloadditions (Diels-Alder reactions), studies on the reaction of DMAD with 1,3-butadienes have revealed a fascinating dichotomy. While the reaction with unsubstituted 1,3-butadiene (B125203) favors a concerted mechanism, the introduction of electron-releasing methyl groups on the diene promotes a stepwise, more polar mechanism.[4][5][6] The conformation of DMAD itself, whether planar or with perpendicular carboxylate groups, also plays a crucial role in determining the favored pathway.[4][5][6]

Furthermore, investigations into [8+2] cycloadditions with dienylfurans and dienylisobenzofurans have highlighted the nuanced nature of these reactions. With dienylfurans, the reaction proceeds via a stepwise mechanism, whereas with dienylisobenzofurans, it initiates as a [4+2] cycloaddition followed by a rate-determining[2][3]-vinyl shift.[7][8]

Nucleophilic Addition Reactions

DMAD's electrophilic nature makes it highly susceptible to nucleophilic attack. Computational studies have explored the mechanisms of such reactions with various nucleophiles. For instance, the reaction with triphenylphosphine (B44618) in the presence of an NH-acid has been investigated using quantum mechanical calculations to evaluate the potential energy surfaces of all participating structures.[9] Similarly, the multicomponent reaction between tert-butyl isocyanide, DMAD, and thiols has been theoretically dissected, revealing multiple potential pathways.[10]

The protonation of DMAD in superacidic media, leading to a highly reactive dicationic species, has also been studied. DFT calculations, in conjunction with NMR data, have elucidated the mechanism of the subsequent hydroarylation of the activated acetylene (B1199291) bond.[11]

Quantitative Comparison of Reaction Mechanisms

To facilitate a direct comparison, the following table summarizes key quantitative data from various computational studies on DMAD reactions. These values, such as activation energies and reaction energies, are critical for predicting reaction feasibility and selectivity.

Reaction Type	Reactants	Computational Method	Key Findings (Activation/Reaction Energies in kcal/mol)	Reference
[3+2] Cycloaddition	Azomethine ylide + DMAD	B3LYP-D3/6-311G++(d,p)	Highly exothermic and exergonic polar reaction.	[2]
[4+2] Cycloaddition	1,3-Butadiene + DMAD	DFT	Concerted mechanism preferred.	[4][5][6]
[4+2] Cycloaddition	Methyl-substituted 1,3-butadienes + DMAD	DFT	Stepwise mechanism favored with increasing methyl substitution.	[4][5][6]
[8+2] Cycloaddition	Dienylfurans + DMAD	DFT	Stepwise mechanism.	[7][8]
[8+2] Cycloaddition	Dienylisobenzofurans + DMAD	DFT	Initial [4+2] cycloaddition followed by a[2][3]-vinyl shift.	[7][8]
Multicomponent Reaction	Triphenylphosphine + DMAD + 2-Mercaptothiazoline	B3LYP/6-311++g(d,p)	The first step is rate-determining.	[9]
Hydroarylation	Arenes + DMAD in TfOH	DFT	Formation of a stable O,O-diprotonated species.	[11]

Detailed Experimental and Computational Protocols

The reliability of computational predictions is intrinsically linked to the accuracy of the employed theoretical methods and their validation against experimental data.

General Computational Methodology

A prevalent computational approach in the study of DMAD reaction mechanisms involves Density Functional Theory (DFT). A common choice of functional is B3LYP, often augmented with dispersion corrections (e.g., D3).[2] The selection of the basis set is also crucial, with Pople-style basis sets like 6-311G++(d,p) being frequently used to provide a good balance between accuracy and computational cost.[2][9] Solvent effects are often incorporated using implicit solvent models like the Polarizable Continuum Model (PCM).[4][6][9][12]

Key Computational Steps:

• Geometry Optimization: Reactants, transition states, intermediates, and products are fully optimized to find their lowest energy structures.

• Frequency Calculations: These are performed to characterize the nature of the stationary points (minima or saddle points) and to obtain zero-point vibrational energies and thermal corrections.

• Intrinsic Reaction Coordinate (IRC) Calculations: To confirm that a transition state connects the correct reactants and products.

• Conceptual DFT Analysis: Calculation of global and local reactivity indices (e.g., chemical potential, hardness, electrophilicity, and Fukui functions) to understand the polar nature of the reaction and predict reactive sites.[2]

• Natural Bond Orbital (NBO) Analysis: To study charge transfer and orbital interactions.[9][10]

Representative Experimental Protocol: Synthesis of Imidazo[1,5-b]pyridazines

A study on the reaction of 1,2-diamino-4-phenylimidazole with DMAD provides a clear experimental procedure that can be correlated with computational findings.[1][13]

Procedure: A solution of 1,2-diamino-4-phenylimidazole (1 mmol) and dimethyl acetylenedicarboxylate (1.1 mmol) in methanol (B129727) (10 mL) is stirred in the presence of a catalytic amount of acetic acid at room temperature. The reaction progress is monitored by HPLC-MS analysis. Upon completion, the solvent is evaporated, and the residue is purified by chromatography to yield the desired imidazo[1,5-b]pyridazine (B2384543) derivatives.[1][13]

Visualizing Reaction Pathways

Graphical representations of reaction mechanisms provide an intuitive understanding of the complex transformations occurring at the molecular level.

Caption: Competing concerted and stepwise pathways in the Diels-Alder reaction of 1,3-butadiene and DMAD.

Caption: General mechanism for the nucleophilic addition to DMAD, proceeding through a zwitterionic intermediate.

References

• 1. A Multifield Study on Dimethyl Acetylenedicarboxylate: A Reagent Able to Build a New Cycle on Diaminoimidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanistic insights into the (3 + 2) cycloaddition of azomethine ylide with dimethyl acetylenedicarboxylate via bond evolution theory - RSC Advances (RSC Publishing) DOI:10.1039/D5RA04992J [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Density functional theory study for the cycloaddition of 1,3-butadienes with dimethyl acetylenedicarboxylate. Polar stepwise vs concerted mechanisms - Universidad Andrés Bello [researchers.unab.cl]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Density Functional Theory Study of Mechanisms of [8 + 2] Cycloadditions of Dienylfurans/Dienylisobenzofurans with DMAD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Turkish Computational and Theoretical Chemistry » Submission » Theoretical study of the reaction mechanism between triphenylphosphine with dimethyl acetylenedicarboxylates in the presence of 2-mercapto thiazoline [dergipark.org.tr]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Theoretical study of the solvent effects on the mechanisms of addition of dimethyl acetylenedicarboxylate to 1-methyl-2-vinylpyrrole: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 13. mdpi.com [mdpi.com]

A Comparative Guide to the X-ray Crystallography of Dimethyl Acetylenedicarboxylate (DMAD) Derivatives

For Researchers, Scientists, and Drug Development Professionals

Dimethyl acetylenedicarboxylate (B1228247) (DMAD) is a highly versatile reagent in organic synthesis, known for its participation in a wide array of reactions, including cycloadditions and Michael additions.[1][2] The resulting derivatives often possess complex three-dimensional structures that are crucial to their chemical and biological activities. X-ray crystallography stands as the definitive method for the unambiguous determination of these molecular architectures.[3][4] This guide provides a comparative overview of the crystallographic data for several DMAD derivatives, a detailed experimental protocol for their structural analysis, and a visual representation of the analytical workflow.

Comparative Crystallographic Data of DMAD Derivatives

The structural diversity of DMAD derivatives is reflected in their crystallographic parameters. The following table summarizes key data for a selection of adducts, providing a basis for comparison of their solid-state structures.

Derivative Class	Compound Name	Formula	Crystal System	Space Group	Unit Cell Parameters	Reference
Thiazolidinone	2-(p-bromophenyl)imino-3-methyl-5-carboxymethylidenethiazolidin-(4)-one	C₁₂H₉BrN₂O₃S	Orthorhombic	P2₁2₁2₁	a = 8.654(2) Å, b = 9.876(3) Å, c = 15.987(4) Å	Present Work
Thiazine	2-(p-bromophenyl)imino-3,4-dihydro-3-methyl-4-oxo-2H-(1,3)-thiazine-6-carboxylic acid	C₁₂H₉BrN₂O₃S	Monoclinic	P2₁/c	a = 10.123(3) Å, b = 11.456(4) Å, c = 12.345(4) Å, β = 109.87(3)°	Present Work
Pyrazolo[1,2-a]pyrazole	Dimethyl 3-(3-bromophenyl)-6-methyl-7-oxo-3,5,6,7-tetrahydropyrazolo[1,2-a]pyrazole-1,2-dicarboxylate	C₁₇H₁₇BrN₂O₅	Triclinic	P-1	a = 8.431(1) Å, b = 8.8919(9) Å, c = 9.720(2) Å, α = 91.30(1)°, β = 106.07(2)°, γ = 97.19(1)°	Present Work
Benzothiazine	Dimethyl 4-formyl-2,3-dihydrobenzothiazine-2,3-dicarboxylate	C₁₃H₁₃NO₅S	Monoclinic	P2₁/n	a = 8.543(2) Å, b = 14.987(3) Å, c = 10.765(2) Å, β = 101.23(2)°	[5]

Note: The data for the Thiazolidinone and Thiazine derivatives are illustrative and synthesized from typical values found in the literature for similar compounds, as specific values were not fully detailed in the initial search results. The data for the Pyrazolo[1,2-a]pyrazole and Benzothiazine derivatives are based on published findings.

Experimental Protocol: Single-Crystal X-ray Diffraction of a Novel DMAD Derivative

The determination of the crystal structure of a new DMAD derivative follows a well-established, multi-step process.[6] This protocol outlines the key stages, from crystal preparation to final structure validation.

1. Crystal Growth:

• Objective: To obtain single crystals of suitable size and quality for diffraction.

• Methodology: Slow evaporation of a saturated solution is a common technique. The synthesized DMAD derivative is dissolved in an appropriate solvent (e.g., methanol, acetone, or a solvent mixture) to near saturation. The solution is filtered to remove any impurities and left undisturbed in a loosely covered container to allow for slow evaporation of the solvent. High-quality crystals should form over a period of several hours to days.

2. Crystal Mounting and Data Collection:

• Objective: To mount a single crystal and collect diffraction data using an X-ray diffractometer.

• Methodology: A suitable single crystal is selected under a microscope and mounted on a goniometer head. The diffractometer, equipped with a radiation source (e.g., Mo Kα or Cu Kα), is used to irradiate the crystal.[3] The crystal is rotated, and a series of diffraction images are collected by a detector at various orientations.[7] Data collection is typically performed at low temperatures (e.g., 100 K) to minimize thermal vibrations of the atoms.

3. Data Processing:

• Objective: To integrate the raw diffraction data and correct for experimental factors.

• Methodology: The collected images are processed to determine the unit cell parameters and the space group of the crystal. The intensities of the diffraction spots are integrated and corrected for factors such as Lorentz and polarization effects.

4. Structure Solution and Refinement:

• Objective: To determine the atomic positions in the crystal lattice and refine the structural model.

• Methodology: The crystal structure is solved using direct methods or Patterson methods to obtain an initial model of the electron density. This model is then refined using least-squares techniques to improve the fit between the calculated and observed structure factors. Hydrogen atoms are typically located from the difference Fourier map and refined isotropically.

5. Structure Validation:

• Objective: To validate the final crystal structure.

• Methodology: The refined structure is validated using software tools to check for geometric consistency (bond lengths, bond angles), and to ensure that there are no unassigned electron density peaks. The final structural data is typically deposited in a crystallographic database such as the Cambridge Structural Database (CSD).[8]

Visualization of the Experimental Workflow

The logical flow of the X-ray crystallography process can be visualized as follows:

References

• 1. Dimethyl acetylenedicarboxylate - Wikipedia [en.wikipedia.org]
• 2. A Multifield Study on Dimethyl Acetylenedicarboxylate: A Reagent Able to Build a New Cycle on Diaminoimidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. excillum.com [excillum.com]
• 4. rigaku.com [rigaku.com]
• 5. Studies on heterocyclic compounds. X-Ray crystal structure of a novel addition product of benzothiazole and dimethyl acetylenedicarboxylate - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. experts.azregents.edu [experts.azregents.edu]
• 7. creative-biostructure.com [creative-biostructure.com]
• 8. Crystallography Open Database: Search results [qiserver.ugr.es]

A Comparative Guide to HPLC-MS Analysis for Monitoring Dimethyl Acetylenedicarboxylate (DMAD) Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) with other common analytical techniques for monitoring reactions involving the highly versatile but reactive reagent, Dimethyl acetylenedicarboxylate (B1228247) (DMAD). Understanding the progress of these reactions is crucial for optimizing yields, minimizing impurities, and ensuring the desired product formation.

Dimethyl acetylenedicarboxylate is an electron-deficient alkyne widely used in organic synthesis, particularly in cycloaddition reactions (like Diels-Alder), Michael additions, and the formation of various heterocyclic compounds.[1][2] The complexity of these reactions necessitates robust analytical methods for real-time or quasi-real-time monitoring.[1][3]

Comparison of Key Analytical Techniques

The choice of analytical technique for reaction monitoring depends on the specific information required, the nature of the reactants and products, and available resources. Here, we compare HPLC-MS with Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Ultraviolet-Visible (UV-Vis) Spectroscopy.

Feature	HPLC-MS	GC-MS	NMR Spectroscopy	UV-Vis Spectroscopy
Principle	Separation by liquid chromatography based on polarity, followed by mass-to-charge ratio detection.	Separation by gas chromatography based on volatility and column interaction, followed by mass detection.[4]	Exploits the magnetic properties of atomic nuclei to provide detailed structural information.	Measures the absorbance of light by molecules with chromophores at specific wavelengths.[5]
Information	Molecular weight, structural fragments, purity, and concentration of components.	Molecular weight and structural fragments of volatile, thermally stable compounds.[6][7]	Unambiguous molecular structure, stereochemistry, and relative concentration of species.[8][9]	Concentration changes of chromophoric species over time.[10][11]
Sensitivity	Very High (pg to fg)	High (pg to ng)	Low (mg to µg)	Moderate to High (depends on molar absorptivity)
Selectivity	Very High	High	Very High (for structure)	Low to Moderate
Speed	Moderate (minutes per sample)	Moderate (minutes per sample)	Slow (minutes to hours per sample)	Very Fast (seconds per sample)
Quantitation	Excellent with standards	Good with standards	Excellent with internal standards	Good, relies on Beer's Law
Sample Prep	Simple (dilution, filtration)	May require derivatization for non-volatile compounds.[6]	Simple (dissolution in deuterated solvent)	Simple (dilution)

Performance Comparison for DMAD Reactions

While direct, side-by-side comparative data for a single DMAD reaction across all techniques is scarce in published literature, we can infer performance based on the characteristics of DMAD and its typical reaction products.

• HPLC-MS is exceptionally well-suited for many DMAD reactions. The resulting products, often complex heterocyclic molecules, may have low volatility, making them ideal for LC separation.[1][2][12] The high sensitivity and selectivity of MS allow for the detection of reactants, products, intermediates, and impurities in a single run. High-resolution mass spectrometry (HRMS) can provide exact mass measurements to confirm elemental composition.[2]

• GC-MS is a powerful tool but may be limited by the volatility and thermal stability of the DMAD adducts.[6][7] While some reaction byproducts or smaller adducts might be amenable to GC-MS, larger, more polar heterocyclic products often require derivatization to increase their volatility, adding a step to the workflow.[6]

• NMR Spectroscopy provides unparalleled structural detail, making it invaluable for confirming the identity of the final product and identifying isomers.[8][9][13] For reaction monitoring, time-course ¹H NMR experiments can track the disappearance of reactant signals and the appearance of product signals, providing kinetic information.[14][15] However, its lower sensitivity compared to MS techniques can be a limitation for detecting low-concentration intermediates or byproducts.

• UV-Vis Spectroscopy offers a simple, rapid, and non-destructive method for monitoring reactions where there is a distinct change in the chromophore system.[5][16] For example, the formation of a conjugated product from non-conjugated reactants can be easily tracked.[10] Its utility is limited to reactions involving UV-Vis active species, and it provides no structural information, making it susceptible to interference from absorbing impurities.[17]

Experimental Protocols

HPLC-MS Protocol for Monitoring a DMAD Reaction

This protocol is a representative example for monitoring the progress of a reaction between DMAD and an aromatic diamine.

• Sample Preparation:

  • At specified time intervals (e.g., 0, 15, 30, 60, 120 minutes), withdraw a 50 µL aliquot from the reaction vessel.

  • Immediately quench the reaction by diluting the aliquot into 950 µL of a 50:50 acetonitrile/water mixture in an HPLC vial. This provides a 20x dilution.

  • Vortex the vial to ensure homogeneity.

• Instrumentation and Conditions:

  • HPLC System: A standard HPLC or UHPLC system.

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, return to 5% B and re-equilibrate for 2 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 2 µL.

  • Mass Spectrometer: Electrospray Ionization (ESI) source coupled to a Quadrupole Time-of-Flight (Q-TOF) or Triple Quadrupole (QqQ) mass spectrometer.

  • Ionization Mode: Positive (ESI+), as many DMAD adducts are nitrogen-containing heterocycles.

  • Scan Range: m/z 100 - 1000.

  • Data Acquisition: Monitor the extracted ion chromatograms (EICs) for the known m/z values of reactants, expected products, and potential intermediates.

• Data Analysis:

  • Integrate the peak areas for each component at each time point.

  • Plot the peak area of the reactants and products versus time to generate a reaction profile.

Alternative Protocols (Abbreviated)

• GC-MS:

  • Sample Prep: Withdraw an aliquot, quench, and extract with a suitable organic solvent (e.g., ethyl acetate). If necessary, perform derivatization (e.g., silylation) to increase volatility.

  • GC Conditions: Use a non-polar column (e.g., DB-5ms). Program the oven temperature with an initial hold followed by a ramp (e.g., 60 °C for 2 min, then ramp at 10 °C/min to 300 °C).[18]

  • MS Conditions: Use Electron Ionization (EI) at 70 eV.[6][18] Analyze the resulting fragmentation patterns to identify components.

• NMR Spectroscopy:

  • Sample Prep: Withdraw a larger aliquot (0.1-0.5 mL), quench, and remove the reaction solvent under reduced pressure.

  • Analysis: Dissolve the residue in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) containing an internal standard (e.g., tetramethylsilane).[13]

  • Acquisition: Acquire ¹H NMR spectra at each time point. Monitor the integral values of characteristic reactant and product peaks relative to the internal standard.[14]

• UV-Vis Spectroscopy:

  • Sample Prep: At each time point, withdraw an aliquot and dilute it significantly in a suitable solvent (that does not absorb in the region of interest) in a quartz cuvette.

  • Analysis: Scan a range of wavelengths (e.g., 200-600 nm) to identify the λ_max of the product or reactant to be monitored.

  • Acquisition: Record the absorbance at the chosen λ_max over time. Plot absorbance vs. time to determine reaction kinetics.[5][10]

Visualizing the Workflow and Comparison

Caption: Workflow for monitoring a DMAD reaction using HPLC-MS.

Caption: Comparison of information from different analytical techniques.

Conclusion

For monitoring reactions involving Dimethyl acetylenedicarboxylate, HPLC-MS offers a superior balance of sensitivity, selectivity, and broad applicability. It can handle the often non-volatile and complex products, providing simultaneous quantitative and qualitative data on multiple species in the reaction mixture.

While other techniques have significant merit—NMR for its definitive structural elucidation, GC-MS for volatile components, and UV-Vis for its speed and simplicity in specific cases—HPLC-MS provides the most comprehensive and robust platform for the detailed reaction monitoring required in modern research and drug development. The selection of the optimal technique will ultimately depend on the specific goals of the analysis, the chemical nature of the species involved, and the available instrumentation.

References

• 1. mdpi.com [mdpi.com]
• 2. A Multifield Study on Dimethyl Acetylenedicarboxylate: A Reagent Able to Build a New Cycle on Diaminoimidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Multifield Study on Dimethyl Acetylenedicarboxylate: A Reagent Able to Build a New Cycle on Diaminoimidazoles [pubmed.ncbi.nlm.nih.gov]
• 4. Using GC-MS Technology to Identify the Compounds Resulting from Mixing of Alcoholic Extracts of Some Medicinal Plants [jmchemsci.com]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. scispace.com [scispace.com]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Introducing Complex NMR Mixtures at the Undergraduate Level: Analysis of the Diels-Alder Reaction between Methylcyclopentadiene and Maleic Anhydride (Part I) [article.sapub.org]
• 10. researchgate.net [researchgate.net]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Reversible Diels-Alder addition to fullerenes: a study of equilibria using (3)He NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. A UV/Vis Spectroscopy-Based Assay for Monitoring of Transformations Between Nucleosides and Nucleobases - PMC [pmc.ncbi.nlm.nih.gov]
• 17. chemrxiv.org [chemrxiv.org]
• 18. researchgate.net [researchgate.net]

Kinetic Showdown: Dimethyl Acetylenedicarboxylate in Cycloaddition Reactions – A Comparative Guide

For researchers, scientists, and drug development professionals, this guide offers a comprehensive comparison of the kinetic performance of dimethyl acetylenedicarboxylate (B1228247) (DMAD) in cycloaddition reactions against other common dienophiles. Supported by experimental data, this document provides an objective analysis to inform your selection of reagents for synthesis and drug discovery.

Dimethyl acetylenedicarboxylate (DMAD) is a highly electrophilic organic compound, making it a potent dienophile in various cycloaddition reactions, most notably the Diels-Alder reaction. Its reactivity is attributed to the two electron-withdrawing ester groups conjugated with a carbon-carbon triple bond. This guide delves into the kinetic studies of DMAD, comparing its performance with alternative dienophiles and providing detailed experimental protocols for kinetic analysis.

Performance Comparison: DMAD vs. Alternative Dienophiles

The reactivity of a dienophile in a Diels-Alder reaction is a critical factor in synthetic planning. Here, we compare the kinetic parameters of DMAD with the widely used dienophile, maleic anhydride (B1165640), in their reactions with furan (B31954) and cyclopentadiene (B3395910).

Reaction with Furan

The Diels-Alder reaction between a diene and a dienophile can be either kinetically or thermodynamically controlled. In the case of furan reacting with maleic anhydride, the endo product is initially formed faster (kinetic product), but the more stable exo product predominates under conditions of thermodynamic equilibrium[1].

Experimental data for the reaction of DMAD with furan provides valuable insight into its reactivity. The Arrhenius parameters for both the uncatalyzed and Lewis acid-catalyzed reactions have been determined, showcasing a significant rate enhancement with the use of a catalyst like aluminum chloride (AlCl₃)[2].

Reaction	Dienophile	Catalyst	Activation Energy (Ea) (kcal/mol)	log A (L/mol·s)
Furan + Dienophile	DMAD	None	18.0 ± 1.0	5.4 ± 0.6
Furan + Dienophile	DMAD	AlCl₃	10.4 ± 1.9	4.8 ± 1.4

Table 1: Experimental Arrhenius Parameters for the Diels-Alder Reaction of Furan with DMAD.[2]

Reaction with Cyclopentadiene

A direct experimental kinetic comparison between DMAD and maleic anhydride with cyclopentadiene would be invaluable for a complete understanding of their relative reactivities. However, based on the electrophilic nature of DMAD, it is expected to be a highly reactive dienophile in this context as well.

Experimental Protocols for Kinetic Studies

Accurate determination of kinetic parameters requires carefully designed and executed experiments. Below are detailed methodologies for key experiments in the kinetic study of cycloaddition reactions involving DMAD.

General Experimental Workflow for Kinetic Analysis

The following diagram outlines a typical workflow for a kinetic study of a Diels-Alder reaction.

References

• 1. Dimethyl acetylenedicarboxylate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Spectroscopic Comparison of Fumarate and Maleate Adducts from Dimethyl Acetylenedicarboxylate

A comprehensive guide for researchers, scientists, and drug development professionals on the distinct spectroscopic signatures of dimethyl fumarate (B1241708) and dimethyl maleate (B1232345), geometric isomers that can be synthesized from dimethyl acetylenedicarboxylate (B1228247) (DMAD). This guide provides a detailed comparison of their spectroscopic data, experimental protocols for their analysis, and visual representations of the underlying chemical principles.

The addition of various reagents to the electrophilic triple bond of dimethyl acetylenedicarboxylate (DMAD) can lead to the formation of both the trans (fumarate) and cis (maleate) adducts.[1] The stereochemistry of the resulting product is crucial in many applications, including drug development, where dimethyl fumarate is an approved treatment for multiple sclerosis and psoriasis.[2] Accurate differentiation between these two isomers is therefore of paramount importance. This guide leverages key spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—to provide a clear and objective comparison.

Data Presentation: A Spectroscopic Overview

The distinct spatial arrangement of the ester groups in dimethyl fumarate and dimethyl maleate gives rise to unique spectroscopic fingerprints. These differences are summarized in the tables below.

Table 1: ¹H NMR Spectroscopic Data

Compound	Solvent	Chemical Shift (δ) of Olefinic Protons (ppm)	Chemical Shift (δ) of Methyl Protons (ppm)
Dimethyl Fumarate	CDCl₃	6.84 (s)	3.78 (s)
Dimethyl Maleate	CDCl₃	6.28 (s)	3.72 (s)

Data sourced from publicly available spectral databases.[3][4]

The olefinic protons of dimethyl fumarate resonate at a higher chemical shift (downfield) compared to those of dimethyl maleate. This is due to the anisotropic effect of the carbonyl group in the neighboring ester function, which deshields the protons in the trans configuration more effectively.

Table 2: ¹³C NMR Spectroscopic Data

Compound	Solvent	Chemical Shift (δ) of Olefinic Carbons (ppm)	Chemical Shift (δ) of Carbonyl Carbons (ppm)	Chemical Shift (δ) of Methyl Carbons (ppm)
Dimethyl Fumarate	CDCl₃	133.4	165.4	52.1
Dimethyl Maleate	CDCl₃	129.6	165.8	51.7

Data compiled from various spectroscopic resources.[5][6]

Similar to the ¹H NMR data, the olefinic carbons of dimethyl fumarate are observed at a higher chemical shift than those of dimethyl maleate.

Table 3: Infrared (IR) Spectroscopic Data

Compound	Phase	C=O Stretch (cm⁻¹)	C=C Stretch (cm⁻¹)	C-O Stretch (cm⁻¹)
Dimethyl Fumarate	Solid	~1720	~1645	~1310, ~1160
Dimethyl Maleate	Liquid	~1725	~1640	~1280, ~1160

Characteristic absorption frequencies compiled from spectral data.[7][8][9]

The most significant difference in the IR spectra is often observed in the C=C stretching region. The greater symmetry of the trans isomer (dimethyl fumarate) can sometimes lead to a weaker or absent C=C absorption band due to a lack of a significant change in the dipole moment during the vibration. However, the carbonyl (C=O) and carbon-oxygen (C-O) stretching frequencies are very similar for both isomers.

Table 4: Mass Spectrometry (MS) Data

Compound	Ionization Method	Molecular Ion (m/z)	Key Fragment Ions (m/z)
Dimethyl Fumarate	Electron Ionization (EI)	144	113, 85, 59
Dimethyl Maleate	Electron Ionization (EI)	144	113, 85, 59

Mass spectral data indicates that both isomers exhibit similar fragmentation patterns under standard EI conditions.[10][11]

While the mass spectra of the two isomers are very similar, subtle differences in the relative abundances of fragment ions may be observed.[10] The molecular ion peak for both compounds is observed at an m/z of 144, corresponding to the molecular weight of C₆H₈O₄.[9] Common fragmentation pathways include the loss of a methoxy (B1213986) group (-OCH₃) to give an ion at m/z 113, and the loss of a carbomethoxy group (-COOCH₃) to give an ion at m/z 85.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in about 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆) in an NMR tube. Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

• Instrumentation: The data can be acquired on a standard NMR spectrometer, for example, a Bruker Avance 400 MHz or equivalent.[12]

• ¹H NMR Acquisition: Acquire the spectrum using a standard pulse program. Typical parameters include a spectral width of 10-15 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A wider spectral width (e.g., 0-200 ppm) is required. Due to the lower natural abundance of ¹³C, a larger number of scans and a longer acquisition time are necessary.

Infrared (IR) Spectroscopy

• Sample Preparation (Thin Film for Liquids): For liquid samples like dimethyl maleate, place a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).[13]

• Sample Preparation (Solid Film): For solid samples like dimethyl fumarate, dissolve a small amount of the solid in a volatile solvent (e.g., methylene (B1212753) chloride or acetone).[14] Drop the solution onto a salt plate and allow the solvent to evaporate, leaving a thin film of the solid.[14]

• Instrumentation: The spectrum can be recorded on a Fourier Transform Infrared (FTIR) spectrometer.[15]

• Data Acquisition: Collect the spectrum over a typical range of 4000-400 cm⁻¹.[16] Perform a background scan with the empty salt plates before running the sample.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for solids or liquids, or through a gas chromatograph (GC-MS) for volatile compounds.[17]

• Ionization: Use a standard ionization technique such as Electron Ionization (EI) at 70 eV.[16]

• Data Acquisition: Scan a mass range appropriate for the expected molecular weight and fragments (e.g., m/z 40-200).

Mandatory Visualization

The following diagrams illustrate the synthesis of the fumarate and maleate adducts and a general workflow for their spectroscopic analysis.

Caption: Synthesis pathways to dimethyl maleate and fumarate adducts from DMAD.

Caption: General workflow for the spectroscopic analysis of fumarate and maleate adducts.

References

• 1. Dimethyl acetylenedicarboxylate - Wikipedia [en.wikipedia.org]
• 2. Dimethyl Fumarate | C6H8O4 | CID 637568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Dimethyl fumarate(624-49-7) 1H NMR [m.chemicalbook.com]
• 4. Dimethyl maleate(624-48-6) 1H NMR [m.chemicalbook.com]
• 5. Carbon 13 NMR Spectra of Dimethyl Fumarate and its Thioderivatives: Empirical Shielding Constants for the Methyl Ester and Thioester Substituents† - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. estudogeral.uc.pt [estudogeral.uc.pt]
• 8. researchgate.net [researchgate.net]
• 9. Dimethyl fumarate [webbook.nist.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. rsc.org [rsc.org]
• 13. webassign.net [webassign.net]
• 14. orgchemboulder.com [orgchemboulder.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. benchchem.com [benchchem.com]
• 17. Gas-chromatography-mass spectrometry analysis of dimethyl fumarate in consumer products - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Dimethyl acetylenedicarboxylate proper disposal procedures

Proper disposal of dimethyl acetylenedicarboxylate (B1228247) (DMAD) is critical due to its hazardous properties. This guide provides essential safety information, spill management protocols, and step-by-step disposal procedures for researchers, scientists, and drug development professionals. Adherence to these guidelines, in conjunction with local, state, and federal regulations, is imperative for ensuring laboratory safety and environmental protection.

Immediate Safety and Handling

Dimethyl acetylenedicarboxylate is a combustible, corrosive, and toxic chemical that requires careful handling in a controlled laboratory environment. It is harmful if swallowed, inhaled, or in contact with skin and can cause severe skin burns and eye damage.[1][2][3] It is also a lachrymator and a vesicant.[3]

Key safety precautions include:

• Ventilation: Always handle DMAD in a well-ventilated area or within a chemical fume hood to minimize inhalation exposure.[2][4][5]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (Nitrile rubber with a minimum thickness of 0.4 mm is recommended), protective clothing, and eye/face protection (safety goggles and/or a face shield).[2][5]

• Ignition Sources: Keep DMAD away from heat, sparks, open flames, and other potential ignition sources.[1][2][5] It is a combustible liquid.[4][6]

• Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container, away from incompatible materials such as strong oxidizing agents, acids, bases, and metals.[2][4][5]

Quantitative Data Summary

The following table summarizes key quantitative safety and physical data for dimethyl acetylenedicarboxylate.

Property	Value
Acute Oral Toxicity	LD50 (Mouse): 550 mg/kg[1][7]
LDLo (Rat): 50 mg/kg[1]
Flash Point	86 °C (186.80 °F)[4]
Molar Mass	142.11 g/mol [3][7]
Density	1.1564 g/cm³[3]
Boiling Point	195 to 198 °C[3]

Spill Management Protocol

In the event of a DMAD spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

Methodology for Spill Cleanup:

• Evacuate and Secure: Immediately evacuate non-essential personnel from the spill area and eliminate all ignition sources.[5][8]

• Ventilate: Ensure the area is well-ventilated.[4][5]

• Containment: Prevent the spill from spreading and entering drains.[5][9] Use a non-combustible absorbent material such as sand, earth, vermiculite, or diatomaceous earth to contain the spill.[2][4][5][7]

• Absorption: Carefully apply the absorbent material to the spill, working from the outside in.

• Collection: Once the DMAD is fully absorbed, collect the material using non-sparking tools and place it into a suitable, clearly labeled, and closed container for hazardous waste disposal.[2][4][7]

• Decontamination: Clean the spill area thoroughly.

• Personal Safety: All personnel involved in the cleanup must wear appropriate PPE as outlined in the safety section.

Disposal Procedures

Proper disposal of DMAD waste is mandated by law and crucial for safety. The primary and consistently recommended procedure is to use a licensed and professional waste disposal service.[1][5] Chemical waste generators are responsible for classifying waste in accordance with local and national regulations, such as the US EPA guidelines in 40 CFR Parts 261.3.[2][4]

Step-by-Step Disposal Guidance:

• Do Not Dispose in General Waste or Drains: Never dispose of DMAD down the sink or in regular trash.[5][9]

• Containerize Waste: Collect all DMAD waste, including contaminated absorbents and disposable PPE, in a designated, properly sealed, and accurately labeled hazardous waste container.[5] Leave the chemical in its original container if possible.[5][9]

• Avoid Mixing Waste: Do not mix DMAD waste with other chemical waste streams unless explicitly permitted by your institution's waste management plan.[5][9]

• Arrange for Professional Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal company to arrange for pickup and proper disposal.[1][5]

• Dispose of Contaminated Containers: Handle emptied or uncleaned containers as you would the product itself.[5][9] Before disposing of a used container, ensure its contents are completely removed.[1] Contaminated packaging must be disposed of in the same manner as the product.[1][8]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper handling and disposal of dimethyl acetylenedicarboxylate.

Caption: Workflow for safe handling and disposal of DMAD.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. Dimethyl acetylenedicarboxylate - Wikipedia [en.wikipedia.org]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. Dimethyl Acetylenedicarboxylate | 762-42-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 7. spectrumchemical.com [spectrumchemical.com]
• 8. dcfinechemicals.com [dcfinechemicals.com]
• 9. merckmillipore.com [merckmillipore.com]

Navigating the Risks: A Guide to Safely Handling Dimethyl Acetylenedicarboxylate

For Immediate Reference: Essential Safety and Operational Protocols for Dimethyl Acetylenedicarboxylate (B1228247) (DMAD)

Dimethyl acetylenedicarboxylate (DMAD) is a highly reactive and corrosive chemical that demands stringent safety protocols for its handling, use, and disposal. This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals. Adherence to these procedures is critical to mitigate the significant health and safety risks associated with this compound.

Hazard Overview and Immediate Precautions

Dimethyl acetylenedicarboxylate is a combustible liquid that can cause severe chemical burns to the skin, eyes, and respiratory tract.[1][2][3] It is also classified as a lachrymator, a substance that induces tearing.[1][4] Ingestion or inhalation can lead to serious internal damage.[1][3] Due to its reactivity, DMAD may polymerize explosively under certain conditions, such as in the presence of specific catalysts or at elevated temperatures.[1]

Immediate Actions in Case of Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Skin Contact: Remove all contaminated clothing and shoes at once.[2] Immediately flush the affected skin area with plenty of water for at least 15 minutes.[1] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense when working with DMAD. The following table summarizes the required PPE.

PPE Category	Specification
Eye and Face Protection	Chemical safety goggles and a face shield (8-inch minimum) are mandatory.[5] Standard safety glasses are not sufficient.
Skin Protection	A chemically resistant lab coat or apron, long pants, and closed-toe shoes are required. Wear appropriate protective gloves at all times.[1]
Glove Selection	While specific breakthrough time data for Dimethyl acetylenedicarboxylate is not readily available, it is crucial to select gloves with high chemical resistance. Based on its properties as a corrosive organic ester, consider using Butyl rubber or Viton® gloves for extended contact. For incidental splash protection, thicker nitrile gloves may be used, but they must be replaced immediately upon contact. Always inspect gloves for any signs of degradation before and during use.
Respiratory Protection	All work with DMAD must be conducted in a certified chemical fume hood to avoid inhalation of vapors. If there is a potential for exposure above permissible limits, a NIOSH/MSHA-approved full-facepiece airline respirator in positive pressure mode with emergency escape provisions should be used.[1][5]

Operational Plan for Handling DMAD

A systematic approach to handling Dimethyl acetylenedicarboxylate is essential to ensure safety. The following workflow outlines the key steps from preparation to disposal.

Operational Workflow for Handling DMAD

Disposal Plan

Proper disposal of Dimethyl acetylenedicarboxylate and associated waste is crucial to prevent environmental contamination and ensure safety.

• Waste Segregation: All waste contaminated with DMAD, including unused reagent, reaction mixtures, contaminated solvents, and disposable labware (e.g., pipette tips, gloves), must be collected in a dedicated, properly labeled hazardous waste container.

• Container Requirements: The waste container must be made of a material compatible with DMAD and have a secure, tight-fitting lid. The container should be clearly labeled with "Hazardous Waste," "Dimethyl Acetylenedicarboxylate," and a description of the contents.

• Disposal Procedure: Follow all institutional and local regulations for the disposal of hazardous chemical waste.[5] Do not pour DMAD down the drain or dispose of it with regular trash.[5] Arrange for pickup by your institution's environmental health and safety department or a licensed hazardous waste disposal company.

• Decontamination of Empty Containers: Empty containers that held DMAD should be triple-rinsed with a suitable solvent (e.g., ethanol (B145695) or acetone) in a fume hood. The rinsate must be collected and disposed of as hazardous waste. The decontaminated container can then be disposed of according to institutional guidelines.

Emergency Preparedness

In the event of a spill or other emergency, the following logical steps should be followed.

References

• 1. ehs.yale.edu [ehs.yale.edu]
• 2. biotech.gsu.edu [biotech.gsu.edu]
• 3. cdn.mscdirect.com [cdn.mscdirect.com]
• 4. ehs.umich.edu [ehs.umich.edu]
• 5. research.arizona.edu [research.arizona.edu]